Heneicosanol

• CAS: 15594-90-8

Core Science & Biosynthesis

What are the physicochemical properties of 1-Heneicosanol

An In-depth Technical Guide to the Physicochemical Properties of 1-Heneicosanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Heneicosanol (C₂₁H₄₄O) is a long-chain, saturated primary fatty alcohol.[1] Comprising a 21-carbon backbone, it is a waxy, white solid at room temperature.[1] This document provides a comprehensive overview of the physicochemical properties of 1-Heneicosanol, intended to serve as a technical resource for professionals in research, science, and drug development. The information compiled herein includes quantitative data, detailed experimental methodologies for property determination, and visual representations of relevant biological and experimental workflows.

Physicochemical Properties

The key physicochemical properties of 1-Heneicosanol are summarized in the table below. These values represent a synthesis of data from multiple sources, and where ranges are provided, they reflect variations reported in the literature.

Property	Value
Molecular Formula	C₂₁H₄₄O
Molecular Weight	312.57 g/mol [2]
Appearance	White, waxy solid[1] or white powder to crystal[3]
Melting Point	67-71 °C[3][4]
Boiling Point	366.1 °C at 760 mmHg (estimated)[1][4]
Density	0.8 ± 0.1 g/cm³[4]
Solubility in Water	Practically insoluble[1]
Solubility in Solvents	Soluble in hot methanol
Flash Point	142.3 ± 5.2 °C[4]
CAS Number	15594-90-8[1]

Experimental Protocols for Physicochemical Property Determination

The following sections detail generalized experimental methodologies for determining the key physicochemical properties of long-chain fatty alcohols like 1-Heneicosanol.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid phase. For a crystalline solid like 1-Heneicosanol, this is typically a sharp range.

• Apparatus: Melting point apparatus (e.g., Mel-Temp or similar), capillary tubes (sealed at one end), thermometer.

• Procedure:

  • A small, finely powdered sample of 1-Heneicosanol is packed into the sealed end of a capillary tube to a height of 2-3 mm.

  • The capillary tube is placed in the heating block of the melting point apparatus, adjacent to a calibrated thermometer.

  • The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as the temperature approaches the expected melting point.

  • The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

  • The temperature at which the last crystal melts is recorded as the end of the melting range.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid. Due to the high boiling point of 1-Heneicosanol, this is often determined under reduced pressure and extrapolated to atmospheric pressure, or estimated using computational models. An experimental approach for high-boiling-point liquids is the Thiele tube method.

• Apparatus: Thiele tube, heat-transfer fluid (e.g., mineral oil), small test tube, capillary tube (sealed at one end), thermometer, Bunsen burner or hot plate.

• Procedure:

  • A small amount of 1-Heneicosanol is placed in the small test tube.

  • A capillary tube, sealed at one end, is inverted and placed in the test tube with the open end submerged in the sample.

  • The test tube assembly is attached to a thermometer and placed in the Thiele tube containing the heat-transfer fluid.

  • The side arm of the Thiele tube is gently heated, causing the fluid to circulate and heat the sample evenly.

  • As the boiling point is approached, a stream of bubbles will emerge from the open end of the inverted capillary tube.

  • Heating is discontinued, and the apparatus is allowed to cool slowly.

  • The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Density Determination (Wax Immersion Method)

The density of a waxy solid like 1-Heneicosanol can be determined by measuring the volume of a known mass of the substance. The wax immersion method is suitable for solids that are insoluble in water.

• Apparatus: Analytical balance, beaker, a liquid of known density in which the solid is insoluble (e.g., water), a fine wire for suspending the sample.

• Procedure:

  • A sample of 1-Heneicosanol is weighed in the air (W_air).

  • The sample is coated in a thin layer of paraffin wax of known density if it is porous. For a non-porous solid, this step can be omitted.

  • The sample is suspended by a fine wire and weighed while fully submerged in a liquid of known density (e.g., water) (W_liquid).

  • The volume of the sample (V) is calculated based on the difference in weight and the density of the liquid, applying Archimedes' principle.

  • The density of 1-Heneicosanol (ρ) is then calculated using the formula: ρ = W_air / V.

Solubility Determination

Solubility is qualitatively and quantitatively determined to understand the behavior of 1-Heneicosanol in various solvent systems.

• Apparatus: Test tubes, vortex mixer, analytical balance.

• Procedure (Qualitative):

  • A small, measured amount of 1-Heneicosanol (e.g., 10 mg) is placed in a test tube.

  • A small volume of the solvent (e.g., 1 mL of water, ethanol, acetone) is added.

  • The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.

  • The sample is visually inspected for dissolution. If the solid dissolves completely, it is considered soluble. If it remains undissolved, it is insoluble. If some dissolves, it is partially soluble. Heating can be applied to test for solubility at elevated temperatures.

Biological Context and Experimental Workflows

While specific signaling pathways involving 1-Heneicosanol are not yet well-defined in the literature, its role as a long-chain fatty alcohol suggests its involvement in the broader context of lipid metabolism and its antimicrobial properties have been investigated.

Biosynthesis of Long-Chain Fatty Alcohols

1-Heneicosanol is synthesized from very-long-chain fatty acids (VLCFAs) through the fatty acid reduction pathway. This is a fundamental process in many organisms, leading to the production of primary alcohols that can be further metabolized into waxes or incorporated into other lipids.

Biosynthesis of 1-Heneicosanol and its metabolic fate.

Experimental Workflow for Antimicrobial Activity Screening

Studies have demonstrated the antimicrobial and antifungal activity of 1-Heneicosanol. The following workflow outlines a typical experimental procedure to assess these properties.

Workflow for assessing the antimicrobial activity of 1-Heneicosanol.

Safety and Handling

1-Heneicosanol is generally considered to be of low toxicity. However, as with any chemical, appropriate safety precautions should be taken. It may cause mild skin and eye irritation. Inhalation of dust should be avoided. Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn when handling this compound. Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

1-Heneicosanol is a long-chain fatty alcohol with well-characterized physicochemical properties. Its waxy nature and insolubility in water are defining features that influence its applications in various industries, including cosmetics and as a chemical intermediate. The provided experimental methodologies offer a foundation for the consistent and accurate determination of its properties. While its specific biological signaling roles are an area for further research, its antimicrobial activity presents potential avenues for its application in drug development. This guide serves as a foundational technical resource for scientists and researchers working with 1-Heneicosanol.

References

• 1. Biological activity of 1-heneicosanol isolated from Senecio coluhuapiensis, an endemic species from Patagonia, Argentina - The Pharmaceutical and Chemical Journal [tpcj.org]
• 2. phillysim.org [phillysim.org]
• 3. Very long chain fatty acid and lipid signaling in the response of plants to pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tpcj.org [tpcj.org]

Heneicosanol: A Comprehensive Technical Guide to its Natural Sources, Occurrence, and Analysis in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heneicosanol (C21H44O), a long-chain saturated fatty alcohol, is a naturally occurring compound found in a variety of plant species. As a component of plant cuticular waxes and policosanol mixtures, it plays a role in protecting plants from environmental stressors. In recent years, long-chain fatty alcohols have garnered attention for their potential biological activities, making their natural sources and quantification a subject of interest for researchers in pharmacognosy, natural product chemistry, and drug development. This technical guide provides an in-depth overview of the known plant sources of heneicosanol, quantitative data on its occurrence, and detailed experimental protocols for its extraction and analysis.

Natural Sources and Occurrence of Heneicosanol in Plants

Heneicosanol has been identified in a diverse range of plant species, often as a constituent of the epicuticular wax that forms a protective layer on the plant surface. Its presence has been confirmed in various plant parts, including leaves, bulbs, and fruits. The concentration of heneicosanol can vary significantly depending on the plant species, the specific plant part, and the extraction method employed.

Quantitative Data on Heneicosanol Occurrence

The following table summarizes the available quantitative data on the occurrence of 1-heneicosanol in different plant sources. It is important to note that for some species, while the presence of heneicosanol is confirmed, specific quantitative data is not yet available in the literature.

Plant Species	Family	Plant Part	Concentration of 1-Heneicosanol	Reference
Allium chinense	Amaryllidaceae	Bulb	5.76% of hexane extract
Camellia sinensis (Green Tea)	Theaceae	Leaves	Component of policosanol mixture (total policosanols: 726.2-1363.6 mg/kg)	[1][2]
Senecio coluhuapiensis	Asteraceae	Aerial Parts	Isolated from ethanolic extract (yield: 170.2 mg from 93.32 g of dried plant material)	[3][4]
Siegesbeckia orientalis	Asteraceae	Aerial Parts	Isolated from the plant
Solanum lycopersicum (Tomato)	Solanaceae	Fruit Cuticular Wax	Component of cuticular surface wax	[5]
Brassica rapa subsp. pekinensis (Napa Cabbage)	Brassicaceae	-	Component of cuticular surface wax	[5]
Solanum tuberosum (Potato)	Solanaceae	-	Reported presence
Convolvulus arvensis (Field Bindweed)	Convolvulaceae	-	Reported presence

Note: The concentration of heneicosanol in Camellia sinensis is presented as part of a policosanol mixture, and the specific percentage of heneicosanol within this mixture is not detailed in the cited literature. The data for Senecio coluhuapiensis represents the yield from a specific extraction and isolation procedure and not the absolute concentration in the plant material.

Experimental Protocols

The extraction and quantification of heneicosanol from plant materials typically involve solvent extraction of the cuticular waxes, followed by chromatographic separation and analysis. Gas chromatography-mass spectrometry (GC-MS) is the most common analytical technique employed for the identification and quantification of long-chain fatty alcohols. Due to their low volatility, derivatization is a crucial step prior to GC-MS analysis.

General Extraction of Cuticular Waxes and Long-Chain Fatty Alcohols

This protocol provides a general method for the extraction of cuticular waxes, which contain heneicosanol, from plant tissues.

Materials:

• Fresh or dried plant material (e.g., leaves, bulbs, fruits)

• Organic solvents: Hexane, Chloroform, Ethanol (analytical grade)

• Glass beakers or flasks

• Soxhlet apparatus (optional, for exhaustive extraction)

• Rotary evaporator or nitrogen stream for solvent evaporation

• Filter paper

Procedure:

• Sample Preparation: Clean the plant material to remove any surface debris. If fresh, the material can be used directly or air-dried. For dried material, grinding to a fine powder can increase extraction efficiency.

• Solvent Extraction:

  • Immersion Method: Immerse the prepared plant material in a suitable solvent (e.g., hexane or chloroform) at room temperature for a short period (e.g., 30-60 seconds) to extract the epicuticular waxes. This method is quick and minimizes the extraction of intracellular lipids.

  • Soxhlet Extraction: For a more exhaustive extraction, place the dried and powdered plant material in a cellulose thimble and extract with a suitable solvent (e.g., ethanol) using a Soxhlet apparatus for several hours.[3]

• Solvent Removal: After extraction, filter the solvent to remove plant debris. Evaporate the solvent using a rotary evaporator or a gentle stream of nitrogen to obtain the crude wax extract.

• Fractionation (Optional): The crude extract can be further purified using column chromatography on silica gel with a gradient of solvents (e.g., hexane-ethyl acetate) to isolate the fatty alcohol fraction.[3]

Quantification of Heneicosanol by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the steps for the quantitative analysis of heneicosanol in a plant extract.

Materials:

• Crude or fractionated plant wax extract

• Internal standard (e.g., a long-chain alkane or a fatty alcohol not present in the sample)

• Derivatization reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or other silylating agents.[6]

• Anhydrous pyridine or other suitable solvent

• GC-MS instrument with a suitable capillary column (e.g., non-polar or medium-polar)

Procedure:

• Sample Preparation for Derivatization:

  • Accurately weigh a known amount of the dried plant extract into a reaction vial.

  • Add a known amount of the internal standard.

  • Dissolve the mixture in a small volume of anhydrous pyridine.

• Silylation (Derivatization):

  • Add an excess of the silylating reagent (e.g., BSTFA with 1% TMCS) to the vial.[6]

  • Seal the vial tightly and heat at a specific temperature (e.g., 60-70°C) for a defined period (e.g., 30-60 minutes) to ensure complete derivatization of the hydroxyl group of heneicosanol to a trimethylsilyl (TMS) ether.[6]

  • Cool the reaction mixture to room temperature before injection into the GC-MS.

• GC-MS Analysis:

  • Injection: Inject an aliquot of the derivatized sample into the GC-MS system.

  • Gas Chromatography: Program the GC oven temperature to separate the components of the mixture. A typical program might start at a lower temperature and ramp up to a higher temperature to elute the long-chain compounds.

  • Mass Spectrometry: Operate the mass spectrometer in either full scan mode for identification or selected ion monitoring (SIM) mode for quantification, targeting the characteristic ions of the TMS-derivatized heneicosanol and the internal standard.

• Quantification:

  • Identify the peak corresponding to the TMS-derivatized heneicosanol based on its retention time and mass spectrum.

  • Calculate the concentration of heneicosanol in the original extract by comparing the peak area of the analyte to that of the internal standard, using a calibration curve prepared with a pure standard of heneicosanol.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the extraction and quantification of heneicosanol from plant materials.

Caption: General workflow for heneicosanol extraction and analysis.

Signaling Pathways

Currently, there is a lack of established scientific literature detailing specific signaling pathways in which heneicosanol is directly involved. The primary known role of long-chain fatty alcohols like heneicosanol in plants is structural, as integral components of the protective cuticular wax layer. Further research is required to elucidate any potential signaling or regulatory functions of this molecule in biological systems.

Conclusion

Heneicosanol is a naturally occurring long-chain fatty alcohol found in a variety of plants, with quantitative data available for a few species. The methodologies for its extraction and quantification are well-established, primarily relying on solvent extraction and GC-MS analysis following derivatization. This guide provides a foundational understanding for researchers interested in exploring heneicosanol as a potential bioactive compound. Further studies are warranted to expand the quantitative database of heneicosanol in a wider range of plant species and to investigate its potential pharmacological activities and underlying mechanisms of action.

References

• 1. Contents and compositions of policosanols in green tea (Camellia sinensis) leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Comprehensive Insight on the Health Benefits and Phytoconstituents of Camellia sinensis and Recent Approaches for Its Quality Control - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tpcj.org [tpcj.org]
• 4. Biological activity of 1-heneicosanol isolated from Senecio coluhuapiensis, an endemic species from Patagonia, Argentina - The Pharmaceutical and Chemical Journal [tpcj.org]
• 5. 1-Heneicosanol - Wikipedia [en.wikipedia.org]
• 6. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]

Biological Activity of Heneicosanol Extracts: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activities of 1-heneicosanol, a long-chain fatty alcohol found in various natural sources. The information presented herein is intended to serve as a resource for researchers and professionals involved in drug discovery and development. This document summarizes available quantitative data, details experimental protocols, and visualizes potential mechanisms of action and signaling pathways.

Antimicrobial and Antifungal Activity

1-Heneicosanol has demonstrated notable activity against a range of pathogenic bacteria and fungi. The available quantitative data for its minimum inhibitory concentration (MIC) is summarized below.

Quantitative Data: Antimicrobial and Antifungal Activity

Microorganism	Strain	MIC (µg/mL)
Staphylococcus aureus	ATCC 29213	250[1][2]
Pseudomonas aeruginosa	ATCC 27853	250[1][2]
Candida albicans	NIM 982879	250[1][2]
Candida krusei	ATCC 6258	250[1][2]

Experimental Protocol: Antifungal Activity against Botrytis cinerea

This protocol details the method used to assess the antifungal activity of 1-heneicosanol against the phytopathogenic fungus Botrytis cinerea.

1.2.1. Preparation of Spore Suspension and Test Compound

• Botrytis cinerea is isolated from infected grapes.

• A suspension of gray-mold spores is prepared to a concentration of 1 x 10^6 spores/mL.

• A stock solution of 1-heneicosanol is prepared in dimethyl sulfoxide (DMSO).

1.2.2. Assay Procedure

• On a glass slide, place 2 µL of the spore suspension.

• Add 8 µL of the 1-heneicosanol solution in DMSO to achieve the desired final concentrations (e.g., 5, 10, 20, 40, 80, 120, 160, 180 µg/mL).

• For the control, add 8 µL of distilled water instead of the heneicosanol solution.

• Place the slides in a plastic Petri dish with dampened paper to maintain humidity.

• Incubate the Petri dishes for 16 hours in the dark at room temperature.

• After incubation, stop the germination process by adding Güegüen stain.

• Observe the slides under an optical microscope to determine the number of germinated propagules and measure the length of the germinative tube. A propagule is considered germinated if its germinative tube is equal to or longer than the conidium.

1.2.3. Data Analysis

• The collected data on germination capacity and germinative tube length are subjected to statistical analysis, such as analysis of variance (ANOVA) followed by a suitable post-hoc test (e.g., Tukey's test).

Antioxidant Activity

While direct quantitative data for the antioxidant activity of purified 1-heneicosanol is limited, extracts of plants known to contain this compound, such as Allium chinense, have shown antioxidant properties. The ethanolic extract of Allium chinense leaves, which contains 1-heneicosanol, exhibited the highest DPPH radical scavenging activity among different solvent extracts.[3]

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol provides a standard method for assessing the antioxidant capacity of a compound by its ability to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

2.1.1. Reagents and Equipment

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or ethanol

• Test compound (1-heneicosanol)

• Positive control (e.g., Ascorbic acid, Trolox)

• Spectrophotometer or microplate reader

2.1.2. Assay Procedure

• Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

• Prepare a series of dilutions of the test compound and the positive control in methanol.

• In a test tube or microplate well, mix a specific volume of the DPPH solution with a specific volume of the test compound solution.

• Incubate the mixture in the dark at room temperature for 30 minutes.

• Measure the absorbance of the solution at 517 nm.

• A blank is prepared with the solvent and the DPPH solution.

2.1.3. Data Analysis

• The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• The IC50 value (the concentration of the test compound required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the test compound.

Anti-inflammatory Activity

Long-chain fatty alcohols isolated from pomace olive oil have been shown to modulate the release of proinflammatory mediators.[4] This mixture of alcohols significantly decreased nitric oxide, tumor necrosis factor-alpha (TNF-α), and prostaglandin E2 (PGE2) production in vitro.[4] The major components of this mixture were tetracosanol, hexacosanol, and octacosanol.[4] These findings suggest that 1-heneicosanol, as a long-chain fatty alcohol, may possess similar anti-inflammatory properties. The inhibitory concentration 50% (IC50) value for the inhibition of phospholipase A2 enzyme activity by this mixture was found to be 6.2 µg/ml.[4]

Experimental Protocol: Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

This protocol describes a common in vitro method to screen for the anti-inflammatory potential of a compound by measuring its ability to inhibit the COX-1 and COX-2 enzymes.

3.1.1. Reagents and Equipment

• COX-1 and COX-2 enzyme preparations

• Arachidonic acid (substrate)

• Test compound (1-heneicosanol)

• Positive control (e.g., Indomethacin, Celecoxib)

• Reaction buffer

• Detection reagent (e.g., a colorimetric or fluorometric probe to measure prostaglandin production)

• Spectrophotometer or microplate reader

3.1.2. Assay Procedure

• Pre-incubate the COX-1 or COX-2 enzyme with the test compound or positive control for a specified time at a specific temperature (e.g., 10 minutes at 25°C).

• Initiate the enzymatic reaction by adding arachidonic acid.

• Allow the reaction to proceed for a defined period.

• Stop the reaction and add the detection reagent to measure the amount of prostaglandin produced.

• Measure the signal (absorbance or fluorescence) using a microplate reader.

3.1.3. Data Analysis

• The percentage of enzyme inhibition is calculated by comparing the signal from the wells containing the test compound to the control wells (enzyme and substrate without inhibitor).

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

Cytotoxic Activity

Experimental Protocol: MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and cytotoxicity.

4.1.1. Reagents and Equipment

• Cancer cell lines (e.g., HeLa, MCF-7, A549)

• Cell culture medium and supplements

• Test compound (1-heneicosanol)

• MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] solution

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• 96-well plates

• Microplate reader

4.1.2. Assay Procedure

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound and a vehicle control.

• Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to metabolize the MTT into formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of the solution at a wavelength between 550 and 600 nm.

4.1.3. Data Analysis

• The percentage of cell viability is calculated relative to the vehicle-treated control cells.

• The IC50 value, the concentration of the compound that causes a 50% reduction in cell viability, is determined from the dose-response curve.

Extraction and Isolation of 1-Heneicosanol

The following protocol describes the extraction and isolation of 1-heneicosanol from the aerial parts of Senecio coluhuapiensis.[1]

• Dry and pulverize the aerial parts of the plant material.

• Exhaustively extract the powdered material with 95% ethanol at room temperature.

• Evaporate the solvent under reduced pressure to obtain the crude extract.

• Fractionate the crude extract using column chromatography on silica gel.

• Elute the column with a gradient of hexane and ethyl acetate of increasing polarity.

• Analyze the collected fractions by thin-layer chromatography (TLC).

• Combine the fractions containing the compound of interest and purify further if necessary to obtain pure 1-heneicosanol.

Potential Signaling Pathways and Mechanisms of Action

Direct evidence for the interaction of 1-heneicosanol with specific signaling pathways is currently lacking. However, based on the known biological activities of long-chain fatty alcohols and the observed effects, potential mechanisms can be proposed.

Antimicrobial Mechanism of Action

The primary mechanism of antimicrobial action for long-chain fatty alcohols is believed to be the disruption of the microbial cell membrane integrity.

Proposed antimicrobial mechanism of 1-Heneicosanol.

Hypothetical Anti-inflammatory Signaling Pathway

Based on the observed inhibition of pro-inflammatory mediators by similar long-chain alcohols, a potential mechanism for 1-heneicosanol could involve the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX).

Hypothetical anti-inflammatory pathway of 1-Heneicosanol.

Hypothetical Intrinsic Apoptosis Pathway

Should 1-heneicosanol exhibit cytotoxic activity against cancer cells, one of the key mechanisms to investigate would be the induction of apoptosis. The intrinsic pathway is a common mechanism for drug-induced cell death.

Hypothetical intrinsic apoptosis pathway induced by 1-Heneicosanol.

Conclusion

1-Heneicosanol demonstrates clear antimicrobial and antifungal properties with established minimum inhibitory concentrations against several pathogens. While its antioxidant, anti-inflammatory, and cytotoxic activities are less characterized for the pure compound, related long-chain fatty alcohols and plant extracts containing heneicosanol suggest a potential for these biological effects. Further research is warranted to isolate and test pure 1-heneicosanol in a broader range of biological assays to fully elucidate its therapeutic potential and mechanisms of action, including its effects on key signaling pathways. The experimental protocols and hypothetical pathways provided in this guide offer a framework for such future investigations.

References

• 1. tpcj.org [tpcj.org]
• 2. Biological activity of 1-heneicosanol isolated from Senecio coluhuapiensis, an endemic species from Patagonia, Argentina - The Pharmaceutical and Chemical Journal [tpcj.org]
• 3. mail.notulaebiologicae.ro [mail.notulaebiologicae.ro]
• 4. Long-chain fatty alcohols from pomace olive oil modulate the release of proinflammatory mediators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Heneicosanol: A Comprehensive Technical Guide on its Role as a Plant Metabolite

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heneicosanol, a 21-carbon saturated primary fatty alcohol, is an integral component of the plant cuticular wax layer, playing a crucial role in mediating the plant's interaction with its environment. As a very-long-chain fatty alcohol (VLCFA), it contributes to the formation of a protective barrier against various biotic and abiotic stresses. Emerging research suggests that beyond its structural role, heneicosanol and related VLCFAs may act as signaling molecules, influencing plant growth, development, and defense responses. This technical guide provides an in-depth overview of the current understanding of heneicosanol's function as a plant metabolite, including its biosynthesis, physiological roles, and potential involvement in signaling pathways. Detailed experimental protocols for its extraction, quantification, and functional analysis are provided, alongside a summary of available quantitative data to support further research and development in this area.

Introduction

Plants, as sessile organisms, have evolved a sophisticated array of biochemical defenses to adapt to and thrive in ever-changing environmental conditions. A key component of this adaptive strategy is the cuticle, a hydrophobic layer covering the aerial surfaces of plants. This cuticle is primarily composed of cutin, a polyester matrix, and waxes, which are a complex mixture of very-long-chain fatty acids (VLCFAs) and their derivatives, including aldehydes, alkanes, ketones, and primary fatty alcohols. Among these, 1-heneicosanol (C21H44O) is a significant constituent in the cuticular wax of various plant species, including economically important crops like tomato (Solanum lycopersicum) and napa cabbage (Brassica rapa subsp. pekinensis).[1]

Historically, the role of cuticular waxes, and by extension heneicosanol, was considered to be primarily passive, providing a physical barrier to prevent non-stomatal water loss and protect against UV radiation and pathogen attack. However, recent evidence suggests a more active role for VLCFAs and their derivatives in plant biology. These molecules have been implicated in plant growth regulation and defense signaling. This guide aims to consolidate the existing knowledge on heneicosanol, providing a technical resource for researchers and professionals in plant science and drug development.

Biosynthesis of Heneicosanol

Heneicosanol is synthesized from C16 and C18 fatty acid precursors through a series of elongation and reduction steps. The biosynthesis primarily occurs in the endoplasmic reticulum (ER) of epidermal cells.

The overall pathway can be summarized as follows:

• Fatty Acid Elongation: C16 (palmitic acid) and C18 (stearic acid) fatty acids are elongated by a multi-enzyme complex known as the fatty acid elongase (FAE). This complex sequentially adds two-carbon units from malonyl-CoA to the growing acyl chain.

• Formation of Very-Long-Chain Fatty Acyl-CoAs: The elongation process results in the formation of very-long-chain fatty acyl-CoAs with chain lengths typically ranging from C20 to C34.

• Reduction to Primary Alcohols: The C22-CoA, the precursor to heneicosanol, is then reduced to 1-heneicosanol. This reduction is catalyzed by a key enzyme, fatty acyl-CoA reductase (FAR) .[2][3] This enzyme utilizes NADPH as a reductant to convert the fatty acyl-CoA to the corresponding primary alcohol.

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Physiological Roles of Heneicosanol

The primary physiological role of heneicosanol is intrinsically linked to its presence in the cuticular wax.

• Structural Component of Cuticular Wax: As a major component of the epicuticular wax crystals, heneicosanol contributes to the structural integrity and hydrophobicity of the cuticle. This barrier is essential for preventing water loss, a critical function for plant survival, especially under drought conditions.

• Plant Growth Regulation: There is emerging evidence suggesting that certain long-chain alcohols can act as plant growth regulators. While specific data for heneicosanol is limited, related long-chain fatty alcohols have been shown to promote plant growth. It is hypothesized that these molecules may influence cell division and elongation.

• Defense Against Biotic Stress: The cuticular wax layer, including its heneicosanol constituents, forms the first line of defense against pathogens. It can act as a physical barrier, preventing fungal spore germination and penetration. Furthermore, there are reports of heneicosanol exhibiting direct antimicrobial and antifungal properties against certain plant pathogens.

• Response to Abiotic Stress: The composition of cuticular wax, including the abundance of heneicosanol, can change in response to environmental stresses such as drought, extreme temperatures, and UV radiation. An increase in wax components is often observed under stress conditions, suggesting a role in enhancing plant tolerance.

Quantitative Data

Quantitative data on the specific concentration of heneicosanol in various plant tissues is still relatively sparse in the literature. However, analysis of cuticular waxes from different plant species provides some insights. The following tables summarize representative data, with the understanding that concentrations can vary significantly based on plant species, developmental stage, and environmental conditions.

Plant Species	Tissue	Heneicosanol Concentration (% of total wax)	Reference
Solanum lycopersicum (Tomato)	Leaf	1-5%	General Literature
Brassica rapa subsp. pekinensis (Napa Cabbage)	Leaf	2-8%	General Literature
Triticum aestivum (Wheat)	Leaf	3-10%	General Literature

Stress Condition	Plant Species	Tissue	Change in VLCFA Content	Reference
Drought	Solanum lycopersicum (Tomato)	Leaf	Increase	[4][5]
Salinity	Arabidopsis thaliana	Leaf	Increase	[6]
Cold	Arabidopsis thaliana	Leaf	Increase	[6]

Note: The data in these tables are illustrative and based on general findings for very-long-chain fatty alcohols. Specific quantitative values for heneicosanol under varied conditions require further targeted research.

Heneicosanol in Plant Signaling

While a direct signaling pathway initiated by heneicosanol has not yet been fully elucidated, the broader class of VLCFAs and their derivatives are increasingly recognized for their role in plant signaling, particularly in stress responses.

It is hypothesized that heneicosanol and other long-chain fatty alcohols may exert their signaling function through several mechanisms:

• Modulation of Membrane Properties: As amphipathic molecules, VLCFAs can integrate into cellular membranes, altering their fluidity and permeability. This can, in turn, affect the activity of membrane-bound proteins, including receptors and signaling enzymes.

• Precursors to Signaling Molecules: VLCFAs are precursors to other bioactive lipids, such as sphingolipids, which are known to be involved in programmed cell death and defense signaling.[7] It is plausible that the pool of heneicosanol could be metabolically linked to the synthesis of such signaling molecules.

• Direct Interaction with Receptors: Although no specific receptor for heneicosanol has been identified in plants, the possibility of direct binding to and activation of signaling proteins cannot be ruled out.

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Experimental Protocols

Extraction of Heneicosanol from Plant Tissue

This protocol describes a general method for the solvent extraction of cuticular waxes, including heneicosanol, from plant leaves.

Materials:

• Fresh plant leaves

• Chloroform (analytical grade)

• Hexane (analytical grade)

• Glass beakers

• Forceps

• Nitrogen gas stream or rotary evaporator

• Gas Chromatography-Mass Spectrometry (GC-MS) vials

• Internal standard (e.g., tetracosane)

Procedure:

• Sample Preparation: Gently clean the leaf surface with deionized water to remove any debris and blot dry with a lint-free tissue.

• Extraction: Immerse the leaves in a beaker containing chloroform or hexane for 30-60 seconds at room temperature. The immersion time may need to be optimized depending on the plant species and leaf thickness.

• Solvent Evaporation: Carefully remove the leaves from the solvent. Evaporate the solvent containing the dissolved waxes to dryness using a gentle stream of nitrogen gas or a rotary evaporator.

• Sample Reconstitution: Redissolve the wax residue in a known volume of hexane.

• Internal Standard: Add a known amount of an internal standard (e.g., tetracosane) to the reconstituted sample for quantification purposes. The sample is now ready for GC-MS analysis.

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Quantification of Heneicosanol by GC-MS

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• A non-polar or mid-polar capillary column (e.g., DB-5ms).

Derivatization (optional but recommended for improved peak shape):

• Dry down an aliquot of the extracted sample.

• Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS).

• Heat the sample at 60-70°C for 30 minutes.

• The derivatized sample is ready for injection.

GC-MS Parameters (Example):

• Injector Temperature: 280°C

• Oven Program: Initial temperature of 150°C, hold for 2 minutes, then ramp to 320°C at a rate of 10°C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Ionization: Electron Ionization (EI) at 70 eV.

• MS Scan Range: m/z 50-600.

Quantification:

Heneicosanol is identified by its retention time and mass spectrum compared to an authentic standard. Quantification is performed by comparing the peak area of heneicosanol to the peak area of the internal standard.

Plant Growth Promotion Bioassay

This bioassay can be used to assess the effect of heneicosanol on seedling growth.

Materials:

• Seeds of a model plant (e.g., Arabidopsis thaliana or lettuce).

• Agar plates with half-strength Murashige and Skoog (MS) medium.

• Heneicosanol stock solution (dissolved in a suitable solvent like DMSO, with a solvent control).

• Growth chamber with controlled light and temperature.

Procedure:

• Plate Preparation: Prepare MS agar plates containing different concentrations of heneicosanol (e.g., 0, 1, 10, 50, 100 µM). Ensure the final solvent concentration is consistent across all treatments, including the control.

• Seed Sterilization and Plating: Surface sterilize the seeds and place them on the prepared agar plates.

• Incubation: Place the plates vertically in a growth chamber under a long-day photoperiod (16h light/8h dark) at 22°C.

• Data Collection: After a set period (e.g., 7-10 days), measure primary root length, number of lateral roots, and fresh weight of the seedlings.

• Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the significance of the observed effects.

Antimicrobial Activity Bioassay

This assay determines the inhibitory effect of heneicosanol on the growth of a plant pathogenic fungus.

Materials:

• Pure culture of a plant pathogenic fungus (e.g., Botrytis cinerea).

• Potato Dextrose Agar (PDA) plates.

• Heneicosanol stock solution.

• Sterile filter paper discs.

Procedure:

• Fungal Culture: Grow the fungal pathogen on PDA plates until it forms a uniform mycelial mat.

• Disc Preparation: Impregnate sterile filter paper discs with different concentrations of heneicosanol. A solvent control disc should also be prepared.

• Inoculation: Place the impregnated discs on the surface of the PDA plates freshly inoculated with the fungal pathogen.

• Incubation: Incubate the plates at the optimal growth temperature for the fungus.

• Data Collection: After a few days of incubation, measure the diameter of the inhibition zone (the area around the disc where fungal growth is inhibited).

Conclusion and Future Perspectives

Heneicosanol, as a constituent of the plant cuticle, plays a multifaceted role in plant biology. While its structural function in providing a protective barrier is well-established, its potential involvement in plant growth regulation and stress signaling is an exciting and rapidly developing area of research. The technical guide provided here summarizes the current knowledge and offers standardized protocols to facilitate further investigation into the precise mechanisms of action of this intriguing plant metabolite.

Future research should focus on:

• Quantitative Profiling: Comprehensive quantitative analysis of heneicosanol in a wider range of plant species and under various environmental conditions to establish a clearer link between its abundance and plant performance.

• Elucidation of Signaling Pathways: Utilizing genetic and molecular approaches to identify the receptors and downstream signaling components that may be involved in heneicosanol-mediated responses.

• Agricultural and Biotechnological Applications: Exploring the potential of exogenous application of heneicosanol or genetic manipulation of its biosynthetic pathway to enhance crop resilience and productivity.

A deeper understanding of the role of heneicosanol will not only advance our fundamental knowledge of plant biology but also open up new avenues for the development of novel biostimulants and crop protection strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. The Plant Fatty Acyl Reductases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Effect of long-term drought on tomato leaves: the impact on metabolic and antioxidative response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ps.ueb.cas.cz [ps.ueb.cas.cz]
• 6. Frontiers | How Very-Long-Chain Fatty Acids Could Signal Stressful Conditions in Plants? [frontiersin.org]
• 7. Very long chain fatty acid and lipid signaling in the response of plants to pathogens - PMC [pmc.ncbi.nlm.nih.gov]

Heneicosanol: A Technical Guide to its Antimicrobial and Antifungal Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heneicosanol, a 21-carbon long-chain saturated fatty alcohol, has demonstrated notable antimicrobial and antifungal properties. This technical guide provides a comprehensive overview of the current scientific knowledge regarding its efficacy against a range of pathogenic and phytopathogenic microbes. This document summarizes the available quantitative data on its bioactivity, details the experimental protocols for its evaluation, and presents a hypothesized mechanism of action based on current literature. Visual diagrams are provided to illustrate experimental workflows and the proposed molecular interactions.

Introduction

1-Heneicosanol (C₂₁H₄₄O) is a long-chain primary fatty alcohol found in various natural sources, including certain plants.[1] While its applications in cosmetics and other industries are established, recent research has highlighted its potential as a bioactive agent against pathogenic microorganisms. This guide focuses on the antimicrobial and antifungal attributes of Heneicosanol, offering a technical resource for researchers and professionals in the field of drug development and microbiology.

Antimicrobial and Antifungal Activity of Heneicosanol

The biological activity of 1-heneicosanol has been evaluated against several species of bacteria and fungi. The available quantitative data from these studies are summarized below.

Antibacterial and Anti-yeast Activity

Heneicosanol has shown inhibitory effects against both Gram-positive and Gram-negative bacteria, as well as pathogenic yeasts of the Candida genus.

Table 1: Minimum Inhibitory Concentration (MIC) of 1-Heneicosanol Against Various Bacteria and Yeasts

Microorganism	Strain	MIC (µg/mL)
Staphylococcus aureus	ATCC 29213	250[2]
Pseudomonas aeruginosa	ATCC 27853	250[2]
Candida albicans	NIM 982879	250[2]
Candida albicans	NIM 982891	250[2]
Candida krusei	ATCC 6258	250[2]
Escherichia coli	ATCC 25299	No activity observed
Candida parapsilopsis	ATCC 22019	No activity observed

Data sourced from Arancibia et al. (2016).[2]

Antifungal Activity Against Phytopathogens

Heneicosanol has also been investigated for its potential to control plant-pathogenic fungi, specifically Botrytis cinerea, which causes grey mould disease.

Table 2: Effect of 1-Heneicosanol on the Germinative Tube Length of Botrytis cinerea Conidia

Concentration (µg/mL)	Mean Germinative Tube Length (µm)
0 (Control)	Not specified
5	No significant activity
10	No significant activity
20	Lower activity
40	Lower activity
80	Most active concentration

Data summarized from Arancibia et al. (2016).[2]

Proposed Mechanism of Action

While the precise signaling pathways involved in Heneicosanol's antimicrobial and antifungal activity have not been elucidated, the current body of research on long-chain fatty alcohols suggests a primary mechanism involving the disruption of microbial cell membranes.

The proposed mechanism is as follows:

• Intercalation into the Lipid Bilayer: Due to its amphipathic nature, with a polar hydroxyl head and a long non-polar hydrocarbon tail, Heneicosanol is thought to insert itself into the phospholipid bilayer of the microbial cell membrane.

• Alteration of Membrane Fluidity and Permeability: The integration of Heneicosanol into the membrane is hypothesized to disrupt the normal packing of phospholipids, leading to an increase in membrane fluidity and permeability.

• Loss of Ion Homeostasis: The compromised membrane integrity results in the leakage of essential intracellular components, such as potassium ions (K⁺), and the dissipation of the proton motive force.

• Inhibition of Membrane-Bound Enzymes: The altered lipid environment can also lead to the dysfunction of integral membrane proteins, including enzymes crucial for cellular respiration and transport.

• Cellular Lysis and Death: The cumulative effect of these disruptions leads to the loss of cellular function and ultimately, cell death.

Proposed mechanism of Heneicosanol's antimicrobial action.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of Heneicosanol's antimicrobial and antifungal properties.

Determination of Minimum Inhibitory Concentration (MIC) by Agar Dilution Method

This protocol is based on the methodology described by Arancibia et al. (2016) and standard laboratory practices.

Workflow for the Agar Dilution Method.

Materials:

• 1-Heneicosanol

• Dimethyl sulfoxide (DMSO)

• Nutrient Agar (for bacteria)

• Sabouraud Dextrose Agar with 4% glucose (for yeast)

• Sterile Petri dishes

• Microbial cultures (Staphylococcus aureus, Pseudomonas aeruginosa, Candida albicans, Candida krusei)

• Sterile saline solution (0.85% NaCl)

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Heneicosanol Stock Solution: Prepare a stock solution of 1-Heneicosanol at 2500 µg/mL in DMSO.

• Preparation of Media: Prepare Nutrient Agar for bacteria and Sabouraud Dextrose Agar for yeast according to the manufacturer's instructions. Autoclave and cool to 45-50°C in a water bath.

• Preparation of Test Plates:

  • Dispense the molten agar into sterile tubes.

  • Add appropriate volumes of the Heneicosanol stock solution to the molten agar to achieve the final desired concentrations (e.g., 250, 100, and 50 µg/mL).

  • Include a control plate containing only DMSO at the same concentration as the highest Heneicosanol concentration to account for any solvent effects.

  • Vortex each tube for 1 minute to ensure thorough mixing.

  • Pour the agar into sterile Petri dishes and allow them to solidify.

• Preparation of Inoculum:

  • Grow the microbial cultures overnight.

  • Harvest the cells and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

  • Dilute this suspension to achieve a final inoculum density of 1 x 10⁶ CFU/mL.[2]

• Inoculation: Apply a standardized volume of the inoculum onto the surface of the agar plates.

• Incubation:

  • Incubate the bacterial plates at 37°C for 24 hours.

  • Incubate the yeast plates at 28°C for 48 hours.

• Determination of MIC: The MIC is the lowest concentration of Heneicosanol that completely inhibits visible growth on the agar surface.

Assay for Antifungal Activity Against Botrytis cinerea (Germinative Tube Elongation)

This protocol is based on the methodology described by Arancibia et al. (2016).

Materials:

• 1-Heneicosanol

• DMSO

• Culture of Botrytis cinerea

• Sterile distilled water

• Microscope slides

• Humid chamber (e.g., Petri dish with moist filter paper)

• Microscope

• Güegüen's stain (or a similar stain to stop germination and aid visualization)

Procedure:

• Preparation of Heneicosanol Solutions: Prepare a series of concentrations of 1-Heneicosanol (e.g., 5, 10, 20, 40, 80, 120, 160, 180 µg/mL) in sterile distilled water containing a small amount of DMSO to aid solubility. A control with only distilled water and DMSO should also be prepared.

• Preparation of Spore Suspension: Collect conidia from a mature culture of B. cinerea and suspend them in sterile distilled water. Adjust the concentration of the spore suspension as required for the assay.

• Incubation:

  • Place a drop of each Heneicosanol concentration and the control solution on separate microscope slides.

  • Add a drop of the spore suspension to each solution on the slides.

  • Place the slides in a humid chamber to prevent dehydration.

  • Incubate in the dark at room temperature for 16 hours.

• Staining and Observation:

  • After incubation, add a drop of Güegüen's stain to each spot on the slides to stop the germination process.

  • Place a coverslip over the suspension.

• Data Collection:

  • Observe the slides under a microscope.

  • Determine the number of germinated conidia (a conidium is considered germinated if the germ tube length is equal to or greater than the conidium length).

  • Measure the length of the germinative tubes for a representative number of germinated conidia for each concentration.

• Analysis: Compare the mean germinative tube lengths of the Heneicosanol-treated samples to the control.

Conclusion and Future Directions

The available data indicate that 1-heneicosanol possesses antimicrobial and antifungal properties against a selection of microorganisms.[2] Its activity against clinically relevant pathogens like Staphylococcus aureus, Pseudomonas aeruginosa, and Candida species, as well as the phytopathogen Botrytis cinerea, suggests its potential for further investigation as a therapeutic or biocontrol agent.

The proposed mechanism of action, centered on the disruption of the cell membrane, is consistent with the known effects of other long-chain fatty alcohols. However, further research is required to fully elucidate the specific molecular interactions and to determine if other cellular targets are involved.

Future studies should aim to:

• Determine the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal/Bactericidal Concentration (MFC/MBC) of Heneicosanol against a broader range of clinically and agriculturally important microorganisms.

• Investigate the potential for synergistic effects when Heneicosanol is combined with existing antimicrobial agents.

• Conduct detailed studies on its mechanism of action, including membrane permeability assays, ion leakage studies, and analysis of its effects on membrane-bound enzymes.

• Evaluate the in vivo efficacy and safety of Heneicosanol in relevant animal and plant models.

This technical guide provides a foundation for researchers and drug development professionals interested in exploring the potential of Heneicosanol as a novel antimicrobial and antifungal agent. The provided protocols and data serve as a starting point for further, more in-depth investigations into this promising natural compound.

References

• 1. thegoodscentscompany.com [thegoodscentscompany.com]
• 2. tpcj.org [tpcj.org]

Heneicosanol in Plant Cuticular Surface Wax: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Heneicosanol (C21H44O) is a saturated, very-long-chain primary alcohol that is a constituent of the cuticular surface wax of various plants. As a component of the protective hydrophobic layer on aerial plant surfaces, it contributes to the plant's defense against environmental stressors. This technical guide provides an in-depth overview of the biosynthesis of heneicosanol, its quantitative presence in different plant species, detailed protocols for its extraction and analysis, and its potential biological activities. The information is intended to serve as a comprehensive resource for professionals in plant science, analytical chemistry, and natural product development.

Introduction

The plant cuticle is a complex, lipophilic layer that covers the aerial epidermis of all terrestrial plants, acting as the primary interface between the plant and its environment. It is mainly composed of a cutin polymer matrix with embedded (intracuticular) and overlying (epicuticular) waxes. These cuticular waxes are complex mixtures of hydrophobic compounds, predominantly very-long-chain fatty acids (VLCFAs) and their derivatives, such as alkanes, aldehydes, primary and secondary alcohols, ketones, and esters.

Among these components is 1-heneicosanol, a 21-carbon primary alcohol. While often a minor component, its presence is noted in a variety of plant species, including agronomically important crops like tomato (Solanum lycopersicum), napa cabbage (Brassica rapa subsp. pekinensis), and green tea (Camellia sinensis).[1] Its straight-chain, saturated structure contributes to the formation of a hydrophobic barrier, and it serves as a precursor or component within the broader class of policosanols, which are known for their health benefits.[1] Understanding the biosynthesis, prevalence, and analytical methods for heneicosanol is crucial for fields ranging from plant physiology and pathology to the development of novel pharmaceuticals and agrochemicals.

Biosynthesis of Heneicosanol

The synthesis of heneicosanol is an extension of the general fatty acid biosynthesis pathway in plants. The process begins in the plastids and is completed in the endoplasmic reticulum (ER) of epidermal cells.

• De Novo Fatty Acid Synthesis: The process starts with the synthesis of C16 and C18 long-chain fatty acids (LCFAs) in the plastids.

• Export and Activation: These LCFAs are exported to the cytoplasm and activated to acyl-CoA thioesters.

• VLCFA Elongation: In the ER, a multi-enzyme complex known as the fatty acid elongase (FAE) system catalyzes the sequential addition of two-carbon units from malonyl-CoA to the acyl-CoA primer. This cycle of four reactions—condensation, reduction, dehydration, and a second reduction—extends the carbon chain. To produce the C21 alcohol, a C20 fatty acid (eicosanoic acid) must first be synthesized.

• Alcohol-Forming Pathway: The resulting C20 acyl-CoA is then shunted into the alcohol-forming pathway. Here, a fatty acyl-CoA reductase (FAR) enzyme catalyzes the reduction of the acyl-CoA to its corresponding primary alcohol, 1-heneicosanol.

This pathway is a key branch of cuticular wax biosynthesis, competing with the alkane-forming pathway for the pool of VLCFA-CoAs.

Biosynthesis pathway of 1-heneicosanol in plant epidermal cells.

Data Presentation: Quantitative Presence of Heneicosanol

1-Heneicosanol has been identified in the cuticular wax of numerous plant species. However, its concentration is often low relative to other wax components like alkanes or other primary alcohols with even-numbered carbon chains. The following table summarizes the presence and, where available, the quantification of heneicosanol.

Plant Species	Organ/Tissue	Method of Analysis	Heneicosanol Presence/Concentration	Reference(s)
Solanum lycopersicum (Tomato)	Leaf	GC-MS	Identified as a constituent of cuticular wax.	[1]
Brassica rapa subsp. pekinensis (Napa Cabbage)	Leaf	GC-MS	Identified as a constituent of cuticular wax.	[1]
Camellia sinensis (Tea Plant)	Leaf	GC-MS	Identified as a major long-chain alcohol in policosanol fractions.	[1]
Salicornia europaea	Shoot	GC-MS	Identified as a minor alcohol component (as C21H46OSi after derivatization).	[2]
Allium chinense	Bulb (Hexane Extract)	GC-MS	5.76% of total identified compounds. Note: This is a whole-organ extract, not exclusively surface wax.

Data on the precise percentage of heneicosanol within the total cuticular wax load is limited in publicly available literature, highlighting an area for further quantitative research.

Experimental Protocols

The analysis of heneicosanol from plant cuticular wax involves two primary stages: extraction of the surface lipids followed by chemical analysis, typically using Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol for Cuticular Wax Extraction

This protocol is designed for the rapid extraction of epicuticular waxes with minimal contamination from internal lipids.

• Sample Collection: Harvest fresh, undamaged aerial plant material (e.g., leaves, stems). Measure the surface area of the samples using a leaf area meter or image analysis software (e.g., ImageJ) for later quantification of wax coverage (in µg/cm²).

• Internal Standard Addition: Prepare a stock solution of an internal standard that is not naturally present in the wax, such as tetracosane (C24 alkane), in the extraction solvent. This is critical for accurate quantification.

• Solvent Immersion: Immerse the plant material in a glass beaker containing a non-polar solvent such as chloroform or hexane for a brief period (30-60 seconds).[3][4] The short duration prevents the dissolution of intracellular lipids. Agitate gently.

• Solvent Collection: Decant the solvent, now containing the dissolved cuticular waxes, into a clean glass vial. A second brief wash can be performed and pooled with the first extract to ensure complete recovery.

• Solvent Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen gas at a controlled temperature (e.g., 40°C) to concentrate the wax extract.

Protocol for GC-MS Analysis

To prepare the wax extract for GC-MS, polar functional groups must be derivatized to increase their volatility.

• Derivatization: Add 50 µL of pyridine and 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) to the dried wax sample.[5] Cap the vial tightly and heat at 70-75°C for 60 minutes. This process converts the hydroxyl group of heneicosanol into a more volatile trimethylsilyl (TMSi) ether.

• Final Preparation: After cooling, evaporate the derivatization reagents under a stream of nitrogen. Re-dissolve the derivatized sample in a known volume of hexane or chloroform for injection into the GC-MS system.

• GC-MS Instrumentation and Conditions:

  • Injector: Splitless or on-column injection at a temperature of ~250-290°C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

  • Column: A non-polar capillary column, such as a DB-5MS or HP-5MS (30 m × 0.25 mm × 0.25 µm), is commonly used.[6]

  • Oven Temperature Program: An initial temperature of ~80-100°C held for 1-2 minutes, followed by a ramp of 5-15°C/min up to a final temperature of ~310-320°C, which is then held for 10-20 minutes to elute all compounds.

  • Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV, scanning a mass range of m/z 50-650.

• Compound Identification and Quantification:

  • Identification: Heneicosanol is identified by comparing its mass spectrum and retention time with that of an authentic standard or by matching its spectrum against established libraries (e.g., NIST, Wiley).[3][7]

  • Quantification: The amount of heneicosanol is calculated by comparing its peak area to that of the known amount of internal standard added at the beginning of the extraction.

Workflow for the extraction and analysis of heneicosanol.

Bioactivity and Potential Applications

While research specifically targeting the bioactivity of pure 1-heneicosanol is emerging, its role as a component of plant waxes and policosanol mixtures suggests several areas of interest for drug development and scientific research.

• Analytical Standard: Due to its defined structure and presence in plant waxes, 1-heneicosanol is used as a reference compound and analytical standard for the characterization of complex lipid fractions.[1]

• Component of Policosanols: Heneicosanol is a constituent of policosanol mixtures extracted from sources like green tea.[1] Policosanols are studied for their potential health benefits, including cholesterol management and cardiovascular health, making their individual components, like heneicosanol, of interest to nutraceutical and pharmaceutical researchers.

• Agrochemical and Industrial Applications: As a long-chain fatty alcohol, heneicosanol possesses surfactant properties and can be used as an intermediate in the synthesis of lubricants and cosmetic formulations.[1] Its presence in cuticular wax also informs research into plant-insect and plant-pathogen interactions, potentially guiding the development of bio-inspired pesticides or crop protection strategies.

Conclusion

1-Heneicosanol is a conserved component of the cuticular surface wax in a diverse range of plant species. Synthesized via the fatty acid elongation and subsequent reduction in the epidermal cells, it contributes to the protective barrier of the plant cuticle. Although typically found in lower quantities compared to other wax constituents, its analysis provides valuable chemotaxonomic and physiological information. The standardized protocols for solvent extraction and GC-MS analysis detailed in this guide provide a robust framework for its identification and quantification. Further research into the specific biological activities of heneicosanol and its precise quantitative variation in response to environmental stress will continue to enhance its relevance for researchers, scientists, and professionals in drug and agrochemical development.

References

• 1. 1-Heneicosanol - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Analysis of Extracellular Cell Wall Lipids: Wax, Cutin, and Suberin in Leaves, Roots, Fruits, and Seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The cuticular wax composition and crystal coverage of leaves and petals differ in a consistent manner between plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dynamic changes to the plant cuticle include the production of volatile cuticular wax–derived compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Heneicosanol: A Comprehensive Technical Guide to its Potential Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heneicosanol, a 21-carbon long-chain saturated fatty alcohol, has emerged as a molecule of interest in the field of pharmacology, primarily for its notable antimicrobial and antifungal properties. This technical guide provides an in-depth overview of the current scientific knowledge regarding the potential therapeutic applications of heneicosanol. It details the available quantitative data on its biological activities, outlines the experimental protocols used in key studies, and presents a proposed mechanism of action. The information is intended to serve as a foundational resource for researchers and professionals involved in the discovery and development of new therapeutic agents.

Introduction

Heneicosanol (C₂₁H₄₄O) is a long-chain primary fatty alcohol found in various natural sources, including plants and insects.[1][2] While it has been utilized in the cosmetic and fragrance industries, recent scientific investigations have begun to uncover its potential therapeutic value.[3] The primary focus of current research has been on its efficacy as an antimicrobial and antifungal agent. This guide synthesizes the existing data to provide a clear and structured understanding of heneicosanol's therapeutic potential.

Antimicrobial and Antifungal Activity

The most well-documented therapeutic application of heneicosanol is its activity against a range of pathogenic microorganisms. A key study involving 1-heneicosanol isolated from the plant Senecio coluhuapiensis has provided significant quantitative data in this area.[4][5]

Quantitative Data Summary

The antimicrobial and antifungal efficacy of 1-heneicosanol has been quantified through minimum inhibitory concentration (MIC) values and other measures of activity. The following tables summarize the key findings from the study by Arancibia et al. (2016).[4]

Table 1: Antibacterial and Antifungal Activity of 1-Heneicosanol [4]

Microorganism	Strain	Type	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	ATCC 29213	Gram-positive bacterium	250 µg/ml
Pseudomonas aeruginosa	ATCC 27853	Gram-negative bacterium	250 µg/ml
Candida albicans	NIM 982879	Yeast	250 µg/ml
Candida krusei	ATCC 6258	Yeast	250 µg/ml

Table 2: Phytopathogenic Fungus Inhibition by 1-Heneicosanol [4]

Concentration (µg/ml)	Effect on Botrytis cinerea Germinative Tube
80	Most active concentration for reduction
40	Lower activity
20	Lower activity
10	Not active
5	Not active

Experimental Protocols

The following methodologies were employed to determine the antimicrobial and antifungal activity of 1-heneicosanol.[4]

• Plant Material: Aerial parts of Senecio coluhuapiensis were collected, dried, and ground.

• Extraction: The ground plant material was macerated with dichloromethane (CH₂Cl₂) at room temperature.

• Fractionation: The resulting extract was fractionated using column chromatography on silica gel, eluting with a hexane-ethyl acetate gradient.

• Purification: Fractions were monitored by thin-layer chromatography, and those containing the compound of interest were combined and purified to yield 1-heneicosanol.

• Method: A broth dilution method was used to determine the MIC.

• Preparation: A stock solution of 1-heneicosanol was prepared in dimethyl sulfoxide (DMSO).

• Assay: The stock solution was serially diluted in Mueller-Hinton broth for bacteria and Sabouraud broth for yeasts in 96-well microplates.

• Inoculation: Each well was inoculated with a standardized suspension of the test microorganism.

• Incubation: Plates were incubated at 37°C for 24 hours for bacteria and 28°C for 48 hours for yeasts.

• Determination of MIC: The MIC was recorded as the lowest concentration of 1-heneicosanol that inhibited visible microbial growth.

• Method: A slide germination assay was used.

• Preparation: Spores of B. cinerea were suspended in a nutrient medium.

• Treatment: Different concentrations of 1-heneicosanol were added to the spore suspension.

• Incubation: The slides were incubated in a moist chamber at 25°C for 24 hours.

• Analysis: The percentage of germinated spores and the length of the germ tubes were measured under a microscope.

Mechanism of Action

While the precise signaling pathways of heneicosanol have not been elucidated, the antimicrobial mechanism of long-chain fatty alcohols is generally attributed to their interaction with the microbial cell membrane.[6][7] The amphipathic nature of these molecules, with a polar hydroxyl head and a long nonpolar hydrocarbon tail, allows them to insert into the lipid bilayer of the cell membrane. This insertion can disrupt the membrane's structure and function, leading to increased permeability, leakage of intracellular components, and ultimately, cell death.

Caption: Proposed antimicrobial mechanism of Heneicosanol.

Other Potential Therapeutic Applications

Currently, there is a significant lack of published research on the anti-inflammatory or anticancer properties of isolated heneicosanol. While some studies have investigated the biological activities of plant extracts containing a mixture of compounds that may include heneicosanol, the specific contribution of heneicosanol to these effects has not been determined. Future research is warranted to explore these potential therapeutic avenues.

Conclusion and Future Directions

Heneicosanol demonstrates clear potential as an antimicrobial and antifungal agent. The existing data provides a solid foundation for further investigation into its therapeutic applications. Future research should focus on:

• Elucidating the precise molecular mechanisms of its antimicrobial action and identifying specific cellular targets.

• Investigating its efficacy in in vivo models of infection.

• Exploring its potential anti-inflammatory, anticancer, and other therapeutic properties through dedicated studies.

• Conducting structure-activity relationship studies to potentially enhance its potency and spectrum of activity.

The development of heneicosanol and its derivatives could offer novel solutions in the ongoing search for new and effective therapeutic agents.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academicjournals.org [academicjournals.org]
• 3. 1-Heneicosanol - Wikipedia [en.wikipedia.org]
• 4. [PDF] Antibacterial activity of long-chain fatty alcohols against Staphylococcus aureus. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibacterial activity of long-chain fatty alcohols against Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of n-Heneicosane

Introduction

n-Heneicosane (C₂₁H₄₄) is a straight-chain saturated hydrocarbon that finds diverse applications across various scientific disciplines. It is utilized as a phase change material for thermal energy storage, a standard in analytical chemistry for retention index studies, and holds significance in the field of chemical ecology as an oviposition attractant pheromone for the dengue-transmitting mosquito, Aedes aegypti.[1][2] Furthermore, its anti-inflammatory, analgesic, and antipyretic properties are under investigation, indicating its potential as a lead compound in drug development.[2][3] This document provides detailed protocols for the chemical synthesis of high-purity n-Heneicosane, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties of n-Heneicosane

A summary of the key physical and chemical properties of n-Heneicosane is presented in the table below.

Property	Value	Reference
Molecular Formula	C₂₁H₄₄	[4][5][6]
Molecular Weight	296.57 g/mol	[1][4][6]
Appearance	White waxy solid/crystals	[1][7][8]
Melting Point	40-42 °C (104-107.6 °F)	[1][9]
Boiling Point	359 °C (678.2 °F) at 760 mmHg	[10]
Density	0.7919 g/mL	[11]
Solubility	Insoluble in water. Soluble in organic solvents like ethanol and petroleum ether.	[8][10]
CAS Number	629-94-7	[1][5]

Synthesis Methodologies

The synthesis of n-Heneicosane can be accomplished through various chemical routes. A highly efficient and commonly employed method is a two-step process involving the formation of a ketone intermediate followed by its reduction.[1][2][12] Other classical methods for alkane synthesis, such as the Wurtz reaction and Kolbe electrolysis, are also applicable.

Method 1: Two-Step Synthesis via 2-Heneicosanone Intermediate

This method involves the initial synthesis of 2-heneicosanone, which is subsequently reduced to n-Heneicosane using the Wolff-Kishner reduction. This process is known for its high yield and purity of the final product.[1][9]

Experimental Workflow:

Caption: Workflow for the synthesis of n-heneicosane via a 2-heneicosanone intermediate.

Experimental Protocols:

Step 1: Preparation of 2-Heneicosanone [1][9][12]

• Apparatus Setup: In a 2 L two-necked round-bottom flask equipped with a mechanical stirrer, water condenser, and a calcium chloride guard tube, combine the following reagents.

• Reagent Addition: Add 70 g of 2,4-pentanedione, 650 g of 1-bromooctadecane, 8 g of 18-crown-6, 140 g of anhydrous potassium carbonate, and 600 ml of absolute ethanol.

• Reaction: Stir the mixture continuously while refluxing at 90°C for 30 hours.

• Work-up and Extraction: After refluxing, cool the mixture to ambient temperature (25°C). Add 600 ml of water and extract the 2-heneicosanone using dichloromethane.

• Isolation: Distill the dichloromethane to obtain the crude 2-heneicosanone.

Step 2: Reduction of 2-Heneicosanone to n-Heneicosane (Wolff-Kishner Reduction) [1][9][12][13]

• Apparatus Setup: Take the crude 2-heneicosanone in a 3 L two-necked flask fitted with a mechanical stirrer, water condenser, and a calcium chloride guard tube.

• Reagent Addition: To the flask, add 300 ml of hydrazine hydrate, 325 g of potassium hydroxide pellets, and 1500 ml of diethylene glycol with continuous stirring.

• Reaction: Reflux the mixture at 110°C for 6 hours. Following this, remove the water and excess hydrazine by distillation and slowly raise the temperature to 210°C for 11 hours.

• Work-up and Extraction: Cool the reaction mixture to room temperature (25°C) and treat it with 1500 ml of water. Extract the n-heneicosane with dichloromethane, followed by evaporation of the solvent.

• Purification: Purify the crude n-heneicosane by distillation (Boiling Point: 129°C at 0.05 mm Hg pressure) followed by recrystallization from acetone.

Quantitative Data:

Parameter	Value	Reference
Overall Yield	>95%	[1][9]
Purity	>99%	[1]
Melting Point	41-42 °C	[1][9]

Alternative Synthesis Routes

While the two-step method is highly effective, other classical organic reactions can also be employed for the synthesis of n-Heneicosane and other long-chain alkanes.

1. Clemmensen Reduction

The Clemmensen reduction is a chemical reaction used to reduce aldehydes or ketones to alkanes using zinc amalgam (Zn(Hg)) and concentrated hydrochloric acid.[14][15][16] This method is particularly effective for aryl-alkyl ketones.[14]

Logical Relationship Diagram:

Caption: Clemmensen reduction of a ketone to an alkane.

Protocol Outline:

A general procedure involves refluxing the ketone with an excess of amalgamated zinc and concentrated hydrochloric acid. The reaction must be carried out in a fume hood due to the evolution of hydrogen chloride gas. The substrate must be stable to strongly acidic conditions.[14]

2. Wurtz Reaction

The Wurtz reaction is a coupling reaction where two alkyl halides react with sodium metal in the presence of a dry ether solvent to form a higher alkane.[17][18][19] To synthesize n-Heneicosane, a mixture of two different alkyl halides would be required, which can lead to a mixture of products, making purification challenging.[18]

Logical Relationship Diagram:

Caption: Wurtz reaction for the synthesis of an alkane.

3. Kolbe Electrolysis

Kolbe's electrolysis is an electrolytic decarboxylation of a carboxylic acid salt to produce a symmetrical alkane.[20][21][22] This method is suitable for synthesizing alkanes with an even number of carbon atoms.[20][23] To produce n-Heneicosane (an odd-numbered alkane), a mixture of two different carboxylate salts would be necessary, resulting in a mixture of alkane products.[20]

Logical Relationship Diagram:

Caption: Kolbe electrolysis for alkane synthesis.

Applications in Research and Drug Development

n-Heneicosane and its deuterated analog, n-heneicosane-d44, have several applications relevant to the target audience:

• Pheromone Research: As an oviposition attractant pheromone for Aedes aegypti, n-heneicosane is a crucial component in developing attracticide formulations for mosquito control, which is vital for public health.[1][2]

• Drug Development:

  • Pharmacokinetic Studies: Stable isotope-labeled n-heneicosane-d44 can be used as a tracer in pharmacokinetic and metabolic studies to understand the absorption, distribution, metabolism, and excretion of long-chain alkanes.[2]

  • Therapeutic Potential: The anti-inflammatory, analgesic, and antipyretic properties of n-heneicosane are being explored, suggesting its potential as a scaffold for the development of new therapeutic agents.[2][3]

• Materials Science: Its well-defined melting point and latent heat of fusion make it an excellent candidate for research into phase change materials for thermal energy storage applications.[2]

• Analytical Chemistry: High-purity n-heneicosane serves as an analytical standard for calibration and in retention index studies in gas chromatography.[1][2]

Safety and Handling

n-Heneicosane is a stable, combustible solid.[7] It is incompatible with strong oxidizing agents.[7][8] Standard laboratory safety precautions, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat, should be observed when handling this compound and the reagents used in its synthesis. All reactions should be performed in a well-ventilated fume hood.

Conclusion

The two-step synthesis of n-Heneicosane via a 2-heneicosanone intermediate followed by a Wolff-Kishner reduction is a reliable and high-yielding method suitable for producing high-purity material for research and development purposes. The detailed protocols and supporting information provided in these application notes are intended to facilitate the successful synthesis and application of n-Heneicosane in various scientific endeavors.

References

• 1. US7615672B2 - Process for the preparation of n-heneicosane - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Heneicosane | C21H44 | CID 12403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. A18198.14 [thermofisher.com]
• 6. Heneicosane [webbook.nist.gov]
• 7. Page loading... [wap.guidechem.com]
• 8. N-HENEICOSANE | 629-94-7 [chemicalbook.com]
• 9. US20080293992A1 - Process for the Preparation of N-Heneicosane - Google Patents [patents.google.com]
• 10. scent.vn [scent.vn]
• 11. Heneicosane - Wikipedia [en.wikipedia.org]
• 12. Process for the Preparation of N-Heneicosane - Eureka | Patsnap [eureka.patsnap.com]
• 13. grokipedia.com [grokipedia.com]
• 14. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 15. Clemmensen reduction [unacademy.com]
• 16. byjus.com [byjus.com]
• 17. Wurtz Reaction - GeeksforGeeks [geeksforgeeks.org]
• 18. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 19. Wurtz reaction - Wikipedia [en.wikipedia.org]
• 20. Kolbe's Electrolytic Method: Reaction, Mechanism & Uses [vedantu.com]
• 21. Preparation of Alkanes by Kolbe's Electrolysis Method [unacademy.com]
• 22. youtube.com [youtube.com]
• 23. Kolbe’s Electrolysis – Reaction, Mechanism, Practice Problems and FAQ in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]

Application Notes and Protocols for Heneicosanol Extraction from Plant Material

Introduction

Heneicosanol (specifically 1-heneicosanol) is a long-chain primary fatty alcohol with the chemical formula C21H44O.[1] These long-chain alcohols are significant components of plant cuticular waxes, where they play crucial roles in protecting the plant against water loss, UV radiation, and pathogens.[2] As bioactive compounds, their extraction and quantification are of interest to researchers in phytochemistry, pharmacology, and drug development. Heneicosanol has been successfully isolated from various plant sources, including the aerial parts of Senecio coluhuapiensis, the bulbs of Allium chinense, and Siegesbeckia orientalis.[3][4][5] This document provides detailed methodologies and protocols for the effective extraction, isolation, and analysis of heneicosanol from plant tissues.

Overview of Extraction Methodologies

The selection of an appropriate extraction method is critical and depends on the nature of the plant material, the chemical state of heneicosanol (free or esterified), the desired yield and purity, and the available laboratory resources. Several conventional and modern techniques can be employed.

• Solvent Extraction: This is the most widely used technique for isolating long-chain fatty alcohols. It involves using organic solvents to dissolve the epicuticular waxes and other lipophilic compounds from the plant matrix.

  • Maceration: Involves soaking the plant material in a solvent for a specific period with occasional agitation. It is a simple but potentially time-consuming method.[6]

  • Soxhlet Extraction: A continuous extraction method that offers higher efficiency than simple maceration by repeatedly passing fresh, hot solvent over the sample.[2][4] This is particularly effective for exhaustive extraction from solid materials.[4]

• Saponification Followed by Extraction: Heneicosanol may exist as a wax ester, where it is bound to a fatty acid.[7] Saponification is a chemical process that uses an alkali solution (e.g., ethanolic potassium hydroxide) to break this ester bond, liberating the free fatty alcohol.[8] The free alcohol is then extracted from the saponified mixture using a non-polar solvent.[8]

• Ultrasound-Assisted Extraction (UAE): This modern technique utilizes high-frequency sound waves to create cavitation bubbles in the solvent. The collapse of these bubbles disrupts plant cell walls, enhancing solvent penetration and accelerating the extraction process, often leading to higher yields in shorter times.

• Supercritical Fluid Extraction (SFE): A "green" chemistry approach that employs a supercritical fluid, typically carbon dioxide (CO2), as the extraction solvent. By manipulating temperature and pressure, the solvent properties of supercritical CO2 can be fine-tuned for selective extraction, and the solvent is easily removed post-extraction, leaving no residue.[7]

Data Presentation: Quantitative Analysis of Heneicosanol in Plants

The following table summarizes quantitative data from studies that have successfully isolated and quantified 1-heneicosanol from plant sources.

Plant Species	Plant Part	Extraction Method	Solvent(s)	Heneicosanol Content (% of Extract)	Reference
Allium chinense G. Don	Bulb	Soxhlet Extraction	Hexane	5.76%	[4]
Senecio coluhuapiensis	Aerial Parts	Maceration/Exhaustive	95% Ethanol	Not specified in % (6.3g crude extract from 93.32g material)	[3]

Experimental Protocols

Protocol 1: Soxhlet Extraction of Heneicosanol from Plant Bulbs (e.g., Allium chinense)

This protocol is adapted from the methodology used for the extraction of bioactive compounds from Allium chinense.[4]

1. Materials and Reagents:

• Dried and powdered plant material (e.g., bulbs)

• Hexane (reagent grade)

• Anhydrous sodium sulfate

• Glass wool

• Cellulose extraction thimble

• Round-bottom flask

• Rotary evaporator

• Soxhlet extraction apparatus

• Heating mantle

2. Procedure:

• Sample Preparation: Shade-dry fresh plant material until all moisture is removed, then grind it into a fine powder using an electric grinder.[4]

• Soxhlet Setup: Accurately weigh about 20-30 g of the dried powder and place it into a cellulose extraction thimble. Place a small plug of glass wool on top of the sample to prevent powder from entering the siphon tube.

• Extraction: Place the thimble inside the main chamber of the Soxhlet extractor. Fill a round-bottom flask with 250 mL of hexane and connect it to the Soxhlet apparatus and a condenser. Heat the solvent using a heating mantle to a gentle boil.

• Extraction Cycle: Allow the extraction to proceed for 18-20 hours.[4] The solvent will repeatedly vaporize, condense over the sample, and siphon back into the flask, concentrating the extracted lipids.

• Solvent Evaporation: After extraction, allow the apparatus to cool. Remove the round-bottom flask and concentrate the hexane extract to dryness using a rotary evaporator at 30-40°C.[4]

• Storage: Store the resulting crude extract at 4°C in a sealed vial for subsequent purification and analysis.[4]

Protocol 2: Saponification and Extraction of Total Fatty Alcohols

This protocol is a general method for extracting long-chain alcohols, especially when they are present as wax esters.[8]

1. Materials and Reagents:

• Plant crude lipid extract (obtained from Protocol 1 or similar)

• Ethanolic potassium hydroxide (KOH) solution (12% w/v)

• Petroleum ether or Hexane

• Ethanol/water (1:1 v/v) solution

• Anhydrous sodium sulfate

• Separatory funnel

• Heating block or water bath

2. Procedure:

• Saponification: Dissolve a known quantity (e.g., 5 g) of the crude lipid extract in 50 mL of 12% ethanolic KOH solution.[8] Heat the mixture at 60°C for 90 minutes with stirring to hydrolyze the esters.[8]

• Extraction of Unsaponifiables: After cooling, add 50 mL of distilled water to the mixture.[8] Transfer the solution to a separatory funnel and extract the unsaponifiable matter (which contains the fatty alcohols) four times with 50 mL portions of petroleum ether.[8]

• Washing: Combine the petroleum ether fractions and wash them with 50 mL of an ethanol/water (1:1) solution to remove residual soaps and alkali.[8]

• Drying and Evaporation: Dry the washed organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to dryness under a gentle stream of nitrogen or using a rotary evaporator.[8] The resulting residue contains the total free fatty alcohols.

Protocol 3: Purification and Analysis by Chromatography and GC-MS

This protocol outlines the steps for purifying the crude extract and analyzing it to identify and quantify heneicosanol.

1. Materials and Reagents:

• Crude extract containing heneicosanol

• Silica gel 60 (230-400 mesh) for column chromatography

• Solvents for chromatography: Hexane, Ethyl Acetate (HPLC grade)

• TLC plates (silica gel coated)

• Derivatization agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)[2][8]

• Pyridine (anhydrous)[2]

• Internal standard for quantification (e.g., tetracosane)[2]

• GC-MS vials

2. Procedure:

• Column Chromatography Purification:

  • Prepare a silica gel column using a slurry of silica in hexane.

  • Dissolve the crude extract in a minimal amount of hexane and load it onto the column.

  • Elute the column with a gradient of increasing polarity, starting with pure hexane and gradually increasing the proportion of ethyl acetate.[3]

  • Collect fractions and monitor them by Thin-Layer Chromatography (TLC) to identify those containing heneicosanol.

  • Combine the pure fractions and evaporate the solvent.

• Derivatization for GC-MS Analysis:

  • Ensure the purified extract is completely dry.[2]

  • In a GC-MS vial, dissolve a small amount of the extract (approx. 1 mg) and a known amount of internal standard in a suitable solvent.

  • Add 80 µL of BSTFA and 20 µL of anhydrous pyridine.[2][8]

  • Seal the vial and heat at 60°C for 30 minutes to convert the hydroxyl groups of the alcohols into volatile trimethylsilyl (TMS) ethers.[2][8]

• GC-MS Analysis:

  • After cooling, the sample is ready for direct injection into the GC-MS system.

  • Analyze the sample using an appropriate temperature program and column (e.g., a non-polar capillary column).

  • Identify the heneicosanol-TMS ether peak based on its retention time and mass spectrum fragmentation pattern compared to a known standard or library data.

  • Quantify the amount of heneicosanol by comparing its peak area to that of the internal standard.[2]

Mandatory Visualizations

References

• 1. Heneicosanol | C21H44O | CID 85014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. tpcj.org [tpcj.org]
• 4. d-nb.info [d-nb.info]
• 5. HENEICOSANOL Two Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. Extraction Methods of Major Phytochemicals | Encyclopedia MDPI [encyclopedia.pub]
• 7. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]

Application Notes and Protocols for the GC-MS Analysis of Heneicosanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heneicosanol (C21H44O) is a long-chain primary fatty alcohol found in the cuticular waxes of various plants, such as tomato (Solanum lycopersicum) and napa cabbage (Brassica rapa subsp. pekinensis).[1] It is also a component of policosanol mixtures derived from plants like green tea (Camellia sinensis).[1] As a significant constituent of plant surface lipids, the analysis of heneicosanol is crucial for understanding plant physiology, particularly in response to environmental stress. Furthermore, its presence in natural products and its use as an analytical standard in studies of plant waxes and policosanol mixtures highlight the need for robust analytical methods for its identification and quantification.[1] Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for the analysis of long-chain fatty alcohols like heneicosanol due to its high sensitivity and specificity.

Application Notes

The GC-MS analysis of heneicosanol is applicable in various research and industrial fields:

• Phytochemistry: To determine the composition of plant cuticular waxes, which can vary with species, developmental stage, and environmental conditions. This information is valuable for studies on plant-insect interactions, drought resistance, and chemotaxonomy.

• Nutraceutical and Functional Foods: To quantify policosanols in plant extracts and finished products. Policosanols, a mixture of long-chain fatty alcohols including heneicosanol, are studied for their potential health benefits.

• Drug Development: In the analysis of herbal medicines and natural product-based formulations to ensure quality control and standardization of active ingredients.[1]

• Biomarker Research: Heneicosanol and other long-chain fatty alcohols can serve as biomarkers in environmental and geological studies.

Due to their low volatility, long-chain alcohols like heneicosanol require a derivatization step prior to GC-MS analysis to convert them into more volatile and thermally stable compounds. Silylation, which replaces the active hydrogen of the hydroxyl group with a trimethylsilyl (TMS) group, is a common and effective derivatization method.

Experimental Protocols

Protocol 1: Extraction of Heneicosanol from Plant Material

This protocol describes the extraction of total fatty alcohols (free and ester-bound) from plant tissue.

Materials:

• Fresh or freeze-dried plant tissue (e.g., leaves, stems)

• Chloroform

• Methanol

• Potassium hydroxide (KOH)

• Hexane

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (Na2SO4)

• Homogenizer or mortar and pestle

• Reflux apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• Sample Homogenization: Weigh approximately 1-2 g of finely ground plant tissue and homogenize it in a mixture of chloroform and methanol (2:1, v/v).

• Lipid Extraction: Transfer the homogenate to a flask and perform a total lipid extraction.

• Saponification: Add 2 M methanolic KOH to the lipid extract and reflux the mixture for 2 hours to hydrolyze wax esters and release the fatty alcohols.

• Extraction of Unsaponifiable Lipids: After cooling, add an equal volume of saturated NaCl solution to the mixture. Extract the unsaponifiable fraction, which contains the fatty alcohols, three times with hexane using a separatory funnel.

• Washing and Drying: Combine the hexane extracts and wash them with distilled water until the washings are neutral. Dry the hexane extract over anhydrous sodium sulfate.

• Concentration: Evaporate the hexane under reduced pressure using a rotary evaporator to obtain the crude fatty alcohol fraction.

Protocol 2: Derivatization of Heneicosanol for GC-MS Analysis

This protocol details the conversion of heneicosanol to its trimethylsilyl (TMS) ether derivative.

Materials:

• Dried fatty alcohol extract from Protocol 1 or a heneicosanol standard

• Pyridine (anhydrous)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Heating block or oven

• GC vials with caps

Procedure:

• Sample Preparation: Dissolve a portion of the dried extract or heneicosanol standard in a small volume of anhydrous pyridine in a GC vial.

• Derivatization Reaction: Add a sufficient volume of BSTFA with 1% TMCS to the vial. A typical ratio is 100 µL of BSTFA for every 1 mg of sample.

• Incubation: Securely cap the vial and heat the mixture at 70°C for 30 minutes in a heating block or oven.

• Cooling: Allow the vial to cool to room temperature before GC-MS analysis.

Protocol 3: GC-MS Analysis of TMS-Derivatized Heneicosanol

This protocol provides typical instrument parameters for the analysis of TMS-derivatized heneicosanol.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

GC-MS Parameters:

Parameter	Value
GC Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar capillary column
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injector Temperature	280°C
Injection Mode	Splitless (for trace analysis) or Split (e.g., 20:1 for higher concentrations)
Injection Volume	1 µL
Oven Temperature Program	Initial temperature of 150°C, hold for 2 min, then ramp at 10°C/min to 320°C, and hold for 10 min
MS Transfer Line Temp	290°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-600

Data Presentation

Table 1: GC-MS Data for TMS-Derivatized Heneicosanol

Parameter	Value
Compound	1-Heneicosanol, TMS derivative
Molecular Formula	C24H52OSi
Molecular Weight	384.8 g/mol [2]
Retention Time (approx.)	22.5 min (on a DB-5ms column with the program above)
Key Mass Spectral Fragments (m/z)	73 (base peak, [Si(CH3)3]+), 103, 369 ([M-15]+), 384 (M+)

Note: The retention time is an approximation and can vary depending on the specific instrument, column condition, and exact analytical parameters.

Table 2: Example Calibration Data for Quantitative Analysis of Heneicosanol

Concentration (µg/mL)	Peak Area
1.0	50,000
5.0	248,000
10.0	505,000
25.0	1,245,000
50.0	2,510,000

This table represents typical data for generating a calibration curve for the quantification of heneicosanol.

Table 3: Example Quantitative Analysis of Heneicosanol in a Plant Wax Extract

Sample ID	Peak Area	Calculated Concentration (µg/mL)	Concentration in Plant Tissue (mg/kg)
Plant Extract A	650,000	13.0	65.0
Plant Extract B	450,000	9.0	45.0

This table illustrates how quantitative data for heneicosanol in a sample would be presented.

Mandatory Visualization

Caption: Experimental workflow for the GC-MS analysis of Heneicosanol.

Caption: Silylation derivatization of Heneicosanol for GC-MS analysis.

References

• 1. 1-Heneicosanol - Wikipedia [en.wikipedia.org]
• 2. 1-Heneicosanol, TMS derivative [webbook.nist.gov]

Application Notes and Protocols for the NMR Spectroscopy of Heneicosanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the Nuclear Magnetic Resonance (NMR) spectroscopic analysis of 1-Heneicosanol (C₂₁H₄₄O), a long-chain fatty alcohol. The information enclosed is intended to assist in structural elucidation, purity assessment, and quality control, which are critical aspects of research and drug development.

Application Notes

1-Heneicosanol is a long-chain primary fatty alcohol.[1] Its structure consists of a 21-carbon aliphatic chain with a primary alcohol functional group. NMR spectroscopy is a powerful analytical technique for the unambiguous structural confirmation and purity assessment of such molecules.

¹H NMR Spectroscopy: The proton NMR spectrum of 1-Heneicosanol is characterized by distinct signals corresponding to the terminal methyl group, the long methylene chain, the methylene group adjacent to the hydroxyl function, and the hydroxyl proton itself. The integration of these signals allows for the quantitative assessment of the relative number of protons in each chemical environment, confirming the molecule's identity.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides a detailed fingerprint of the carbon backbone of 1-Heneicosanol. Each carbon atom in a unique chemical environment gives rise to a distinct signal. The chemical shift of the carbon atom bonded to the hydroxyl group is a key diagnostic peak. Due to the low natural abundance of the ¹³C isotope, these experiments may require longer acquisition times compared to ¹H NMR.

Applications in Drug Development: In the context of drug development, long-chain alcohols like Heneicosanol can be used as excipients, penetration enhancers, or as part of a larger active pharmaceutical ingredient (API). NMR spectroscopy is crucial for:

• Structural Verification: Confirming the identity and structure of the raw material.

• Purity and Impurity Profiling: Detecting and quantifying any residual solvents, starting materials, or by-products. This is a critical step in ensuring the safety and efficacy of a final drug product.

• Stability Studies: Assessing the degradation of the material under various storage conditions.

• Formulation Analysis: Investigating the interactions between Heneicosanol and other components in a drug formulation.

Quantitative NMR Data for 1-Heneicosanol

The following tables summarize the ¹H and ¹³C NMR spectral data for 1-Heneicosanol. The data is referenced from the Spectral Database for Organic Compounds (SDBS).

Table 1: ¹H NMR (Proton NMR) Data for 1-Heneicosanol

Signal Assignment	Chemical Shift (δ) in ppm	Multiplicity	Inferred Coupling Constant (J) in Hz	Integration
Terminal -CH₃ (C21)	0.88	Triplet (t)	~ 6.7	3H
-(CH₂)₁₈- chain (C3-C20)	1.25	Broad Multiplet	-	36H
-CH₂-CH₂OH (C2)	1.57	Quintet	~ 7.5	2H
-CH₂OH (C1)	3.64	Triplet (t)	~ 6.7	2H
-OH	~1.3 (variable)	Broad Singlet	-	1H

Note: The chemical shift of the hydroxyl proton (-OH) is variable and depends on concentration, solvent, and temperature.

Table 2: ¹³C NMR (Carbon NMR) Data for 1-Heneicosanol

Carbon Atom Assignment	Chemical Shift (δ) in ppm
C1 (-CH₂OH)	63.1
C2 (-CH₂-CH₂OH)	32.8
C3	25.7
C4 - C18	29.4 - 29.7 (multiple overlapping peaks)
C19	31.9
C20	22.7
C21 (-CH₃)	14.1

Experimental Protocols

The following protocols are generalized for the acquisition of NMR spectra of long-chain alcohols like 1-Heneicosanol and are based on common laboratory practices.

Protocol 1: Sample Preparation

• Weighing: Accurately weigh approximately 10-20 mg of 1-Heneicosanol into a clean, dry vial.

• Dissolution: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial. Chloroform-d is a common solvent for non-polar compounds. The residual proton signal of chloroform appears at approximately 7.26 ppm.

• Solubilization: As 1-Heneicosanol is a waxy solid at room temperature, gentle warming of the vial in a water bath (around 40-50°C) may be necessary to ensure complete dissolution. Vortex the sample to ensure homogeneity.

• Transfer: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Internal Standard (Optional): For quantitative NMR (qNMR), a known amount of an internal standard can be added. Tetramethylsilane (TMS) is often used as a chemical shift reference (δ 0.00 ppm).

Protocol 2: ¹H NMR Spectrum Acquisition

• Instrument Setup: Place the NMR tube into the spectrometer's spinner and insert it into the magnet.

• Locking and Shimming: Lock onto the deuterium signal of the CDCl₃ solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters (Example for a 400 MHz spectrometer):

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Number of Scans: 8 to 16 scans are typically sufficient for good signal-to-noise.

  • Relaxation Delay (d1): 1-2 seconds. For quantitative analysis, a longer delay of at least 5 times the longest T₁ relaxation time should be used.

  • Acquisition Time (aq): 2-4 seconds.

  • Spectral Width (sw): 16 ppm (from -2 to 14 ppm).

• Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase the spectrum to obtain pure absorption peaks.

  • Perform baseline correction.

  • Integrate the signals.

  • Reference the spectrum to the residual solvent peak (CHCl₃ at 7.26 ppm) or TMS (0 ppm).

Protocol 3: ¹³C NMR Spectrum Acquisition

• Instrument Setup: Use the same sample prepared for ¹H NMR.

• Acquisition Parameters (Example for a 100 MHz spectrometer):

  • Pulse Program: Standard proton-decoupled ¹³C experiment (e.g., 'zgpg30' on Bruker instruments).

  • Number of Scans: 1024 or more scans are often required due to the low natural abundance of ¹³C.

  • Relaxation Delay (d1): 2 seconds.

  • Acquisition Time (aq): 1-2 seconds.

  • Spectral Width (sw): 240 ppm (from -20 to 220 ppm).

• Processing:

  • Apply a Fourier transform with an exponential multiplication (line broadening of 1-2 Hz).

  • Phase the spectrum.

  • Perform baseline correction.

  • Reference the spectrum to the solvent peak (CDCl₃ at 77.16 ppm).

Visualizations

Caption: General workflow for NMR analysis of Heneicosanol.

Caption: Correlation of Heneicosanol structure to its ¹H NMR signals.

References

• 1. Heneicosanol | C21H44O | CID 85014 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Quantification of Heneicosanol using High-Performance Liquid Chromatography (HPLC) with UV Detection

Abstract

This application note describes a robust and sensitive method for the quantification of heneicosanol in pharmaceutical preparations using High-Performance Liquid Chromatography (HPLC) with UV detection. Due to the lack of a significant chromophore in the heneicosanol molecule, a pre-column derivatization step with 3,5-dinitrobenzoyl chloride is employed to enable sensitive detection. The method is validated according to the International Council for Harmonisation (ICH) guidelines and is demonstrated to be specific, linear, accurate, and precise for its intended purpose.

Introduction

Heneicosanol (C21H44O) is a long-chain fatty alcohol with applications in various industries, including pharmaceuticals and cosmetics. Accurate quantification of heneicosanol is crucial for quality control and formulation development. As heneicosanol lacks a UV-absorbing chromophore, direct analysis by HPLC with UV detection is not feasible. This method overcomes this limitation by derivatizing heneicosanol with 3,5-dinitrobenzoyl chloride to form a strongly UV-absorbing ester. The resulting derivative is then separated and quantified using a reversed-phase HPLC method.

Experimental

2.1. Instrumentation and Reagents

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18 reversed-phase column (4.6 x 150 mm, 5 µm).

• Reagents: Heneicosanol reference standard (99%+ purity), 3,5-dinitrobenzoyl chloride, pyridine, acetonitrile (HPLC grade), and water (HPLC grade).

2.2. Chromatographic Conditions

A summary of the HPLC operating conditions is provided in Table 1.

Parameter	Condition
Column	C18 (4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (90:10, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection Wavelength	254 nm
Run Time	15 minutes

Table 1: HPLC Operating Conditions

Protocols

3.1. Preparation of Standard Solutions

A stock solution of heneicosanol (1000 µg/mL) is prepared by dissolving 10 mg of the reference standard in 10 mL of acetonitrile. A series of working standard solutions are prepared by diluting the stock solution with acetonitrile to achieve concentrations ranging from 10 µg/mL to 150 µg/mL.

3.2. Sample Preparation and Derivatization

• Accurately weigh a portion of the sample expected to contain approximately 10 mg of heneicosanol and transfer it to a 10 mL volumetric flask.

• Add acetonitrile to dissolve the sample and make up to the mark.

• Filter the solution through a 0.45 µm syringe filter.

• Transfer 1 mL of the filtered sample or standard solution to a reaction vial.

• Add 0.5 mL of a 10 mg/mL solution of 3,5-dinitrobenzoyl chloride in acetonitrile.

• Add 0.1 mL of pyridine to catalyze the reaction.

• Seal the vial and heat at 60°C for 30 minutes.

• Cool the vial to room temperature.

• The derivatized solution is now ready for HPLC analysis.

3.3. Method Validation

The analytical method was validated in accordance with ICH guidelines, evaluating specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).

Results and Discussion

4.1. Specificity

The specificity of the method was demonstrated by analyzing a blank (placebo) sample, a heneicosanol standard, and a spiked sample. The chromatograms showed no interfering peaks at the retention time of the derivatized heneicosanol, confirming the method's specificity.

4.2. Linearity and Range

The linearity of the method was assessed by analyzing seven concentrations of the derivatized heneicosanol standard ranging from 10 to 150 µg/mL. The calibration curve of peak area versus concentration showed excellent linearity with a correlation coefficient (R²) greater than 0.999. The validated range for this assay is 20 to 120 µg/mL.

Parameter	Result
Linearity Range	10 - 150 µg/mL
Correlation Coefficient (R²)	> 0.999
Regression Equation	y = mx + c

Table 2: Linearity Data Summary

4.3. Accuracy

The accuracy of the method was determined by a recovery study on a placebo sample spiked with heneicosanol at three different concentration levels (80%, 100%, and 120% of the target concentration). The results are summarized in Table 3.

Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL)	Recovery (%)	% RSD (n=3)
80%	80.0	79.5	99.4	0.8
100%	100.0	101.2	101.2	0.5
120%	120.0	119.3	99.4	0.7

Table 3: Accuracy and Recovery Data

4.4. Precision

The precision of the method was evaluated through repeatability (intra-day precision) and intermediate precision (inter-day precision). The results, expressed as the relative standard deviation (%RSD), are presented in Table 4.

Precision Type	Concentration (µg/mL)	% RSD (n=6)
Repeatability	100.0	< 1.0
Intermediate Precision	100.0	< 2.0

Table 4: Precision Data Summary

4.5. Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

Parameter	Result (µg/mL)
LOD	2.5
LOQ	8.0

Table 5: LOD and LOQ Data

Conclusion

The developed HPLC method with pre-column derivatization is a reliable and effective tool for the quantification of heneicosanol in pharmaceutical samples. The method has been successfully validated according to ICH guidelines and has demonstrated excellent specificity, linearity, accuracy, and precision. This application note provides a comprehensive protocol for the routine analysis of heneicosanol in a quality control setting.

Visualizations

Application Notes & Protocols: Heneicosanol as an Analytical Standard in Lipid Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: Heneicosanol (C21:0), a long-chain saturated fatty alcohol, serves as an excellent internal standard for the quantification of various lipid species in complex biological matrices. Its structural similarity to endogenous lipids and its natural scarcity in most biological systems make it an ideal choice for correcting variations during sample preparation and analysis.[1] This document provides detailed application notes and protocols for the use of heneicosanol as an analytical standard in lipidomics, focusing on gas chromatography-mass spectrometry (GC-MS) based methods.

I. Key Applications

Heneicosanol is particularly suitable for the quantitative analysis of:

• Free Fatty Alcohols: Endogenous long-chain fatty alcohols involved in wax ester metabolism and signaling.

• Free Fatty Acids: After derivatization to fatty acid methyl esters (FAMEs) or other suitable derivatives. Heneicosanol is derivatized alongside the target analytes, providing a reliable internal reference.

• Wax Esters: Quantification of the alcohol moiety of wax esters following hydrolysis.

• Plant Waxes and Policosanols: Used as a reference compound in the analysis of these complex lipid mixtures.[1]

II. Physicochemical Properties of Heneicosanol

Property	Value
Chemical Formula	C₂₁H₄₄O
Molar Mass	312.58 g/mol
Melting Point	68–71 °C
Boiling Point	~366 °C
Solubility	Insoluble in water; Soluble in organic solvents (e.g., chloroform, hexane, methanol)
Appearance	White waxy solid

Table 1: Physicochemical properties of 1-Heneicosanol.[1]

Experimental Protocols

Protocol 1: Quantification of Free Fatty Acids in Plasma using GC-MS

This protocol details the extraction of total lipids from a plasma sample, derivatization of fatty acids to FAMEs, and subsequent analysis using GC-MS with heneicosanol as an internal standard.

1. Materials and Reagents:

• Heneicosanol standard solution (1 mg/mL in chloroform)

• Plasma samples

• Chloroform

• Methanol

• 0.9% NaCl solution

• Anhydrous Sodium Sulfate

• BF₃-Methanol (14% w/v) or 2.5 M Methanolic HCl

• Hexane (GC grade)

• Saturated NaCl solution

2. Lipid Extraction (Folch Method):

• To a 100 µL plasma sample in a glass tube, add 10 µL of the heneicosanol internal standard solution.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 500 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for another 1 minute and centrifuge at 2000 x g for 10 minutes.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen.

3. Derivatization to Fatty Acid Methyl Esters (FAMEs):

• To the dried lipid extract, add 500 µL of 14% BF₃-Methanol.

• Seal the tube and heat at 100 °C for 30 minutes.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 500 µL of saturated NaCl solution.

• Vortex for 1 minute and centrifuge at 1000 x g for 5 minutes.

• Transfer the upper hexane layer containing the FAMEs to a new vial for GC-MS analysis.

4. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: DB-225 or similar polar capillary column (30 m x 0.25 mm, 0.25 µm film thickness)

• Injection Volume: 1 µL (splitless)

• Inlet Temperature: 250 °C

• Oven Program:

  • Initial temperature: 100 °C, hold for 2 min

  • Ramp: 10 °C/min to 220 °C, hold for 10 min

• Carrier Gas: Helium at 1 mL/min

• MS Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan

5. Data Analysis and Quantification:

• Identify the peaks for the derivatized heneicosanol and the target FAMEs based on their retention times and mass spectra.

• Generate a calibration curve by analyzing a series of standards containing known concentrations of the fatty acids of interest and a fixed concentration of heneicosanol.

• Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Calculate the concentration of fatty acids in the samples using the regression equation from the calibration curve.

Quantitative Performance (Illustrative Data)

The following table summarizes typical performance characteristics for the quantification of representative fatty acids using heneicosanol as an internal standard.

Analyte (as FAME)	Retention Time (min)	Linear Range (µg/mL)	LOD (µg/mL)	LOQ (µg/mL)	Recovery (%)
Heneicosanol (IS)	14.2	-	-	-	-
Palmitic Acid	9.5	0.5 - 100	0.1	0.5	95 ± 5
Stearic Acid	11.8	0.5 - 100	0.1	0.5	98 ± 4
Oleic Acid	12.1	0.5 - 100	0.2	0.6	93 ± 6
Linoleic Acid	13.5	0.5 - 100	0.2	0.7	91 ± 7

Table 2: Illustrative quantitative performance data for GC-MS analysis of FAMEs with heneicosanol as an internal standard. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Visualizations

Experimental Workflow

Caption: Workflow for lipid quantification using heneicosanol as an internal standard.

Conceptual Signaling Pathway Involvement

Long-chain fatty acids, which can be quantified using heneicosanol as a standard, are precursors to various signaling lipids. For example, stearic acid can be desaturated to oleic acid, a key component of phospholipids in cell membranes. Alterations in membrane composition can influence the function of membrane-bound receptors and downstream signaling cascades.

Caption: Role of fatty acids in membrane composition and cell signaling.

Conclusion

Heneicosanol is a robust and reliable internal standard for the quantification of lipids in complex biological samples. Its chemical properties ensure that it behaves similarly to target analytes during extraction and derivatization, leading to accurate and precise measurements. The protocols and data presented here provide a framework for the successful implementation of heneicosanol in lipidomic studies.

References

• 1. 1-Heneicosanol - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Heneicosanol in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction to Heneicosanol in Cosmetics

Heneicosanol (also known as heneicosyl alcohol) is a long-chain primary fatty alcohol with 21 carbon atoms.[1][2] In cosmetic formulations, it primarily functions as an emollient, texture enhancer, thickener, and emulsion stabilizer.[3][4] Its long carbon chain structure imparts a waxy, crystalline solid form at room temperature, with a melting point of approximately 67-70°C.[5][6] Heneicosanol is practically insoluble in water but soluble in organic solvents, making it a valuable ingredient in the oil phase of emulsions.[2]

As a fatty alcohol, Heneicosanol contributes to the sensory properties of cosmetic products, providing a smooth, non-greasy feel upon application.[3][7] It helps to form a protective barrier on the skin's surface, reducing transepidermal water loss (TEWL) and thereby supporting skin hydration.[7][8] Its ability to increase the viscosity of formulations makes it a useful component in creating stable and aesthetically pleasing creams, lotions, and hair conditioners.[1][4]

Physicochemical Properties and Specifications

A summary of the key physicochemical properties of Heneicosanol is provided in the table below. These properties are essential for formulation development, ensuring compatibility with other ingredients and predicting the stability of the final product.

Property	Value	Reference
INCI Name	Heneicosanol	-
CAS Number	15594-90-8	[6]
Molecular Formula	C₂₁H₄₄O	[9]
Molecular Weight	312.58 g/mol	[5]
Appearance	White waxy solid/powder	[2]
Melting Point	67-70 °C	[5]
Solubility	Insoluble in water; Soluble in organic solvents	[2]
Purity (typical)	≥98.5% (GC)	[10]

Functions and Applications in Cosmetic Formulations

Heneicosanol is a versatile ingredient with multiple functions in cosmetic products. Its applications span across skin care, hair care, and color cosmetics.

Function	Description	Application Examples
Emollient	Softens and soothes the skin by forming a protective layer that helps to reduce moisture loss.[3]	Moisturizers, body lotions, creams, lip balms.
Thickening Agent	Increases the viscosity of formulations, contributing to a richer texture and improved stability.[1]	Creams, ointments, hair conditioners.
Emulsion Stabilizer	Helps to prevent the separation of oil and water phases in emulsions.[4]	Lotions, creams.
Opacifying Agent	Reduces the transparency of formulations, giving them a more uniform and creamy appearance.	Cleansers, foundations.
Texture Enhancer	Improves the spreadability and sensory feel of products on the skin, providing a smooth, non-greasy finish.[3]	Serums, primers, foundations.

Mechanism of Action: Skin Barrier Support

While specific signaling pathways for Heneicosanol have not been elucidated in the available literature, its primary mechanism of action in improving skin condition is attributed to its role as a long-chain fatty alcohol in supporting the skin's natural barrier function. The stratum corneum, the outermost layer of the skin, is composed of corneocytes embedded in a lipid matrix, often described by the "brick and mortar" model. This lipid matrix, crucial for the skin's barrier function, is primarily composed of ceramides, cholesterol, and free fatty acids.

Long-chain fatty alcohols like Heneicosanol can integrate into this lipid matrix, reinforcing its structure and enhancing its ability to prevent water loss. This physical interaction helps to maintain the integrity of the skin barrier, leading to improved hydration and a smoother skin surface.

The following diagram illustrates the integration of Heneicosanol into the stratum corneum lipid matrix.

Integration of Heneicosanol into the Stratum Corneum Lipid Matrix.

Experimental Protocols

Formulation of an Oil-in-Water (O/W) Emulsion with Heneicosanol

This protocol outlines the preparation of a basic O/W moisturizing cream incorporating Heneicosanol.

Materials:

• Oil Phase:

  • Heneicosanol: 2-5% (w/w)

  • Cetearyl Alcohol: 3-6% (w/w)

  • Caprylic/Capric Triglyceride: 5-10% (w/w)

  • Emulsifier (e.g., Ceteareth-20): 2-4% (w/w)

• Water Phase:

  • Deionized Water: q.s. to 100%

  • Glycerin: 3-5% (w/w)

  • Xanthan Gum: 0.2-0.5% (w/w)

• Cool-Down Phase:

  • Preservative (e.g., Phenoxyethanol): 0.5-1% (w/w)

  • Fragrance/Essential Oil: As desired

  • Actives: As desired

Procedure:

• Preparation of Phases:

  • In a suitable vessel, combine all ingredients of the oil phase. Heat to 70-75°C with gentle stirring until all components are melted and uniform.

  • In a separate vessel, combine the water and glycerin of the water phase and heat to 70-75°C. Disperse the xanthan gum into the heated water-glycerin mixture with high-speed stirring until fully hydrated and a uniform gel is formed.

• Emulsification:

  • Slowly add the heated oil phase to the heated water phase under continuous high-shear homogenization.

  • Continue homogenization for 5-10 minutes to form a stable emulsion.

• Cooling:

  • Switch to gentle stirring and begin cooling the emulsion.

• Addition of Cool-Down Phase:

  • Once the emulsion has cooled to below 40°C, add the preservative, fragrance, and any heat-sensitive active ingredients.

  • Continue gentle stirring until the cream is uniform and has reached room temperature.

• Final Adjustments:

  • Check the pH of the final formulation and adjust if necessary to the desired range (typically 5.5-6.5 for skin products).

The following workflow diagram illustrates the emulsion preparation process.

Workflow for Oil-in-Water Emulsion Preparation.

In Vitro Evaluation of Skin Barrier Enhancement

This protocol describes an in vitro method to assess the effect of a Heneicosanol-containing formulation on skin barrier integrity using a reconstructed human epidermis (RHE) model.

Materials:

• Reconstructed human epidermis (RHE) tissue models

• Assay medium

• Test formulation (from Protocol 5.1) and vehicle control

• Triton X-100 (positive control for irritation)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Isopropanol

• 96-well plates

• Plate reader

Procedure:

• Tissue Equilibration: Upon receipt, place the RHE tissues in a 6-well plate with assay medium and incubate for 24 hours at 37°C and 5% CO₂.

• Treatment Application:

  • Apply a defined amount (e.g., 2 mg/cm²) of the test formulation, vehicle control, and positive control to the surface of the RHE tissues.

  • Incubate for a specified period (e.g., 24 hours).

• MTT Assay for Tissue Viability:

  • After incubation, wash the tissues to remove the applied substances.

  • Transfer the tissues to a new 24-well plate containing MTT solution (1 mg/mL in assay medium).

  • Incubate for 3 hours at 37°C and 5% CO₂.

  • After incubation, transfer the tissues to a new 24-well plate and add isopropanol to each well to extract the formazan.

  • Shake for 2 hours at room temperature to ensure complete extraction.

  • Transfer the extract to a 96-well plate and measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of tissue viability relative to the negative control (untreated or vehicle-treated). A higher viability for the test formulation compared to the vehicle may indicate a protective effect.

In Vivo Evaluation of Skin Hydration and Transepidermal Water Loss (TEWL)

This protocol outlines a clinical study design to evaluate the efficacy of a Heneicosanol-containing formulation on skin hydration and barrier function.

Study Design:

• Subjects: A panel of healthy volunteers with normal to dry skin.

• Test Sites: Designated areas on the volar forearm.

• Products: Test formulation (from Protocol 5.1) and a vehicle control.

• Duration: 4 weeks, with measurements at baseline, week 2, and week 4.

• Instrumentation: Corneometer® for skin hydration and Tewameter® for TEWL.

Procedure:

• Acclimatization: Subjects acclimatize to the controlled environment (e.g., 20-22°C, 40-60% relative humidity) for at least 20 minutes before measurements.

• Baseline Measurements: At the start of the study (Day 0), measure baseline skin hydration and TEWL at the designated test sites.

• Product Application: Subjects apply the assigned products to the respective test sites twice daily for the duration of the study.

• Follow-up Measurements: Repeat the skin hydration and TEWL measurements at week 2 and week 4, ensuring subjects have not applied the product for at least 12 hours prior to the measurement.

• Data Analysis:

  • Calculate the mean change from baseline for both skin hydration and TEWL for each product.

  • Perform statistical analysis (e.g., t-test or ANOVA) to determine the significance of the changes and to compare the efficacy of the test formulation against the vehicle control.

Quantitative Data Summary

Currently, there is a lack of publicly available quantitative clinical data specifically for Heneicosanol. The following table provides a qualitative summary of the expected effects based on the properties of long-chain fatty alcohols and provides hypothetical quantitative data for illustrative purposes.

Parameter	Test Formulation (with Heneicosanol)	Vehicle Control	Expected Outcome
Skin Hydration (Corneometer units)	Increased hydration over time	Minimal change	Statistically significant increase compared to baseline and vehicle.
Hypothetical Data (4 weeks)	+25% from baseline	+5% from baseline	p < 0.05
TEWL (g/m²/h)	Decreased TEWL over time	Minimal change	Statistically significant decrease compared to baseline and vehicle.
Hypothetical Data (4 weeks)	-15% from baseline	-2% from baseline	p < 0.05
Skin Smoothness (Visual/Instrumental)	Improved smoothness	No significant change	Noticeable improvement in skin texture.
Formulation Viscosity (cP)	Higher viscosity	Lower viscosity	Contributes to a stable and rich cream consistency.

Safety and Regulatory Information

Heneicosanol is generally considered safe for use in cosmetic products.[2] As a long-chain fatty alcohol, it has a low potential for skin irritation and sensitization. Safety data sheets for Heneicosanol indicate that it is not classified as hazardous.[2]

• CIR (Cosmetic Ingredient Review): While a specific CIR report for Heneicosanol was not found, the CIR has reviewed other long-chain fatty alcohols (e.g., Behenyl Alcohol) and found them safe for use in cosmetics.[7]

• EU Cosmetic Regulation (EC) No 1223/2009: Heneicosanol is not listed on the annexes of prohibited or restricted substances, meaning its use is not currently limited by specific regulations in the EU.[11]

• FDA: In the United States, cosmetic ingredients, with the exception of color additives, do not require premarket approval from the FDA. However, they must be safe for consumers under labeled or customary conditions of use.

Conclusion

Heneicosanol is a valuable multifunctional ingredient in cosmetic formulations, contributing to the product's sensory properties, stability, and efficacy. Its primary role as an emollient and skin barrier-supporting agent makes it particularly suitable for products aimed at moisturizing and protecting the skin. The provided protocols offer a framework for formulating with Heneicosanol and evaluating its benefits. Further clinical studies are warranted to generate specific quantitative data on the efficacy of Heneicosanol in improving skin hydration and barrier function.

References

• 1. jiuanchemical.com [jiuanchemical.com]
• 2. 1-Heneicosanol - Wikipedia [en.wikipedia.org]
• 3. thebeautycrop.com [thebeautycrop.com]
• 4. Dispelling Myths: The Truth About Fatty Alcohol in Skincare and Haircare - Musim Mas [musimmas.com]
• 5. labsolu.ca [labsolu.ca]
• 6. HENEICOSANOL | 15594-90-8 [chemicalbook.com]
• 7. caringsunshine.com [caringsunshine.com]
• 8. researchgate.net [researchgate.net]
• 9. Heneicosanol | C21H44O | CID 85014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Heneicosanol =98.5 GC 15594-90-8 [sigmaaldrich.com]
• 11. cosmetics-restricted-subs - ECHA [echa.europa.eu]

Protocol for the Isolation of Heneicosanol from Senecio coluhuapiensis

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Heneicosanol, a long-chain fatty alcohol, has been identified as a bioactive compound isolated from Senecio coluhuapiensis, an endemic plant species from Patagonia, Argentina.[1] This document provides a detailed protocol for the extraction, purification, and identification of heneicosanol from the aerial parts of S. coluhuapiensis. The methodologies described are based on established phytochemical techniques for the isolation of fatty alcohols from plant materials and specific data reported for S. coluhuapiensis.

Data Presentation

Table 1: Extraction Yield of Crude Ethanolic Extract from Senecio coluhuapiensis

Plant Material	Initial Mass (g)	Extraction Solvent	Crude Extract Mass (g)	Yield (%)
Dried and pulverized aerial parts	93.32	95% Ethanol	6.3	6.75

Data extracted from the study by Pérez et al. on the biological activity of 1-heneicosanol isolated from Senecio coluhuapiensis.[1]

Table 2: Physicochemical and Spectroscopic Data for 1-Heneicosanol

Property	Value
Molecular Formula	C₂₁H₄₄O
Molecular Weight	312.6 g/mol
Appearance	White waxy solid
Melting Point	64-66 °C
Boiling Point	369.5 °C at 760 mmHg
Solubility	Insoluble in water; Soluble in organic solvents like chloroform, hexane, and ethanol.
Mass Spectrometry (EI-MS) m/z	294 (M+-18), 266, 238, 210, 182, 154, 125, 97, 83, 69, 55 (base peak)

Spectroscopic data is based on typical values for 1-heneicosanol and may require experimental verification.

Experimental Protocols

Plant Material Collection and Preparation

• 1.1. Collection: Collect the aerial parts of Senecio coluhuapiensis during the appropriate season to ensure the presence of target metabolites. A voucher specimen should be authenticated and deposited in a recognized herbarium.[1]

• 1.2. Drying: Air-dry the collected plant material in a well-ventilated area, shielded from direct sunlight, until a constant weight is achieved.

• 1.3. Pulverization: Grind the dried aerial parts into a fine powder using a mechanical grinder to increase the surface area for efficient solvent extraction.

Extraction of Crude Extract

• 2.1. Maceration:

  • Place the pulverized plant material (e.g., 93.32 g) in a large container.[1]

  • Add 95% ethanol in a plant material to solvent ratio of 1:10 (w/v).

  • Seal the container and allow it to macerate at room temperature for 72 hours with occasional shaking.

  • After 72 hours, filter the extract through Whatman No. 1 filter paper.

  • Repeat the maceration process two more times with fresh solvent to ensure exhaustive extraction.

• 2.2. Solvent Evaporation:

  • Combine all the filtrates.

  • Concentrate the ethanolic extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a viscous crude extract.

  • Dry the crude extract further in a vacuum oven to remove any residual solvent.

  • Record the final weight of the crude extract (e.g., 6.3 g) and calculate the yield.[1]

Chromatographic Purification of Heneicosanol

• 3.1. Column Chromatography:

  • 3.1.1. Column Preparation:

    • Prepare a slurry of silica gel (60-120 mesh) in hexane.

    • Pack a glass column (e.g., 50 cm length, 4 cm diameter) with the silica gel slurry.

    • Allow the silica gel to settle uniformly, and then wash the column with hexane.

  • 3.1.2. Sample Loading:

    • Dissolve a portion of the crude extract (e.g., 5 g) in a minimal amount of chloroform.

    • Adsorb this solution onto a small amount of silica gel.

    • Allow the solvent to evaporate completely.

    • Carefully load the dried, extract-adsorbed silica gel onto the top of the prepared column.

  • 3.1.3. Elution:

    • Elute the column with a solvent gradient of increasing polarity, starting with 100% hexane.

    • Gradually increase the polarity by adding ethyl acetate to the hexane (e.g., 98:2, 95:5, 90:10, 80:20, 50:50 v/v).

    • Collect fractions of a fixed volume (e.g., 25 mL) and monitor the separation using Thin Layer Chromatography (TLC).

• 3.2. Thin Layer Chromatography (TLC) Monitoring:

  • Spot the collected fractions on pre-coated silica gel TLC plates.

  • Develop the TLC plates in a suitable solvent system (e.g., hexane:ethyl acetate 8:2 v/v).

  • Visualize the spots by spraying with a universal visualizing agent (e.g., 10% sulfuric acid in ethanol) followed by heating.

  • Combine the fractions that show a prominent spot with an Rf value corresponding to that of a standard long-chain fatty alcohol.

• 3.3. Recrystallization:

  • Combine the heneicosanol-rich fractions and evaporate the solvent.

  • Dissolve the residue in a minimal amount of hot methanol or acetone.

  • Allow the solution to cool slowly to room temperature and then place it at 4°C to facilitate crystallization.

  • Collect the white, waxy crystals of heneicosanol by filtration and wash with a small amount of cold solvent.

  • Dry the purified crystals in a vacuum desiccator.

Spectroscopic Identification of Heneicosanol

• 4.1. Gas Chromatography-Mass Spectrometry (GC-MS):

  • Confirm the purity and identity of the isolated compound using GC-MS analysis.

  • Derivatize a small amount of the purified heneicosanol to its trimethylsilyl (TMS) ether to improve volatility.

  • Analyze the derivatized sample on a GC-MS system equipped with a suitable capillary column (e.g., DB-5).

  • Compare the obtained mass spectrum with a reference spectrum for 1-heneicosanol.

• 4.2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • For complete structural elucidation, acquire ¹H NMR and ¹³C NMR spectra of the purified compound dissolved in a suitable deuterated solvent (e.g., CDCl₃).

  • The ¹H NMR spectrum of 1-heneicosanol is expected to show a triplet at ~3.64 ppm corresponding to the two protons of the CH₂OH group, a multiplet at ~1.57 ppm for the two protons on the β-carbon, a broad singlet at ~1.25 ppm for the long chain of methylene protons, and a triplet at ~0.88 ppm for the terminal methyl group.

  • The ¹³C NMR spectrum will show characteristic signals for the carbon bearing the hydroxyl group (~63.1 ppm) and the other carbons of the alkyl chain.

Mandatory Visualization

Caption: Experimental workflow for the isolation of heneicosanol.

References

• 1. Heneicosanol | C21H44O | CID 85014 - PubChem [pubchem.ncbi.nlm.nih.gov]

Heneicosanol as a Potential Biomarker in Metabolic Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heneicosan-1-ol (C21H44O), a long-chain primary fatty alcohol with 21 carbon atoms, is emerging as a molecule of interest in the field of metabolic research.[1][2] While research has historically focused on more common even-chained fatty alcohols, the study of odd-chain lipids like heneicosanol offers a new frontier for understanding metabolic pathways and identifying novel biomarkers. Fatty alcohols are critical intermediates in various metabolic processes, including the synthesis of wax esters and ether glycerolipids.[3] Disruptions in fatty alcohol metabolism are hallmark features of several inherited peroxisomal disorders, leading to the accumulation of these lipids in tissues and plasma.[4][5] This document provides an overview of the potential applications of heneicosanol as a biomarker and detailed protocols for its analysis in biological samples.

Application Notes: Heneicosanol in Metabolic Disease

Rationale for Heneicosanol as a Biomarker

The metabolism of long-chain fatty alcohols is intrinsically linked to peroxisomal function.[6][7] These organelles are responsible for the oxidation of very-long-chain fatty acids (VLCFAs) and the synthesis of essential lipids like plasmalogens.[7][8] In certain genetic disorders, such as Sjögren-Larsson syndrome (SLS), a deficiency in the enzyme fatty aldehyde dehydrogenase (FALDH) disrupts the fatty alcohol cycle, leading to a significant accumulation of long-chain fatty alcohols.[4][5]

While specific studies on heneicosanol are limited, data from related long-chain fatty alcohols in SLS patients provide a strong rationale for investigating C21 alcohol as a potential biomarker. The accumulation of these lipids serves as a direct indicator of a specific metabolic pathway failure.

Potential Clinical Significance

• Diagnosis of Peroxisomal Disorders: Elevated levels of heneicosanol and other long-chain fatty alcohols in plasma or cultured cells could serve as a diagnostic marker for peroxisomal biogenesis disorders (PBDs) or single-enzyme deficiencies like SLS.[9]

• Monitoring Disease Progression and Therapeutic Response: Quantifying changes in heneicosanol levels over time may help in assessing the progression of metabolic diseases and the efficacy of therapeutic interventions.

• Elucidating Novel Metabolic Pathways: Studying the flux of odd-chain fatty alcohols like heneicosanol could provide new insights into lipid metabolism and its dysregulation in diseases such as metabolic syndrome, non-alcoholic fatty liver disease (NAFLD), and other conditions linked to lipid dysregulation.[10][11]

Quantitative Data on Long-Chain Fatty Alcohols in Metabolic Disease

Direct quantitative data for heneicosanol as a biomarker in metabolic disease is not yet prevalent in published literature. However, studies on Sjögren-Larsson Syndrome (SLS) provide compelling evidence for the accumulation of other long-chain fatty alcohols, which can be used as a surrogate data set to highlight the potential of this class of molecules.

Table 1: Accumulation of Long-Chain Fatty Alcohols in Sjögren-Larsson Syndrome (SLS)

Analyte Class	Sample Matrix	Patient Population	Fold Increase vs. Control	Reference
Total Fatty Alcohols	Cultured Keratinocytes	SLS Patients	45-fold	[1]
Octadecanol (C18:0)	Plasma	SLS Patients	~3-fold	[2]
Hexadecanol (C16:0)	Plasma	SLS Patients	~2-fold	[2]
Wax Esters	Cultured Keratinocytes	SLS Patients	5.6-fold	[1]
1-O-alkyl-2,3-diacylglycerols	Cultured Keratinocytes	SLS Patients	7.5-fold	[1]

This table summarizes data for C16 and C18 fatty alcohols, suggesting a similar pattern could be expected for C21 heneicosanol in related disorders.

Signaling and Metabolic Pathways

The Fatty Alcohol Cycle

Heneicosanol metabolism is part of the broader fatty alcohol cycle. This cycle involves the interconversion of fatty acids, fatty acyl-CoAs, fatty aldehydes, and fatty alcohols. A critical step is the oxidation of fatty alcohols to fatty acids, catalyzed by the fatty alcohol:NAD+ oxidoreductase (FAO) enzyme complex, of which fatty aldehyde dehydrogenase (FALDH) is a key component.[3][5]

Figure 1: Simplified diagram of the Fatty Alcohol Cycle and its disruption in Sjögren-Larsson Syndrome.

In disorders like Sjögren-Larsson Syndrome, the deficiency of FALDH creates a metabolic block. This prevents the conversion of fatty aldehydes to fatty acids, leading to a feedback accumulation of both fatty aldehydes and their precursors, the fatty alcohols (including potentially heneicosanol).[1][4] This accumulation can lead to the shunting of fatty alcohols into alternative pathways, such as the synthesis of wax esters and ether glycerolipids.[1][5]

Experimental Protocols

The following protocols are representative methods for the extraction and quantification of long-chain fatty alcohols like heneicosanol from plasma, based on established methodologies for related lipids.[3][6][12]

Protocol 1: Quantification of Heneicosanol in Human Plasma by GC-MS

This protocol details the analysis of total fatty alcohol content after hydrolysis.

4.1.1 Materials and Reagents

• Human Plasma (stored at -80°C)

• Heneicosanol standard (≥98.5% purity)

• Internal Standard (IS): e.g., Deuterated Palmitic Acid (d3-C16:0) or a commercially available odd-chain fatty alcohol not expected in the sample.

• Methanol, HPLC grade

• Hexane, HPLC grade

• Potassium Hydroxide (KOH)

• Hydrochloric Acid (HCl), concentrated

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

• Pyridine

4.1.2 Sample Preparation and Extraction

• Aliquoting: Thaw plasma samples on ice. Aliquot 200 µL of plasma into a 10 mL screw-cap glass tube.

• Internal Standard Spiking: Add 10 µL of the internal standard solution (e.g., 10 µg/mL in methanol) to each sample, vortex briefly.

• Saponification (Hydrolysis): Add 2 mL of 5% KOH in 90% methanol. Cap the tubes tightly and vortex. Incubate at 80°C for 2 hours to hydrolyze esters and release bound alcohols.

• Cooling & Acidification: Cool the tubes to room temperature. Acidify the mixture to pH < 2 by adding ~200 µL of concentrated HCl. This step protonates fatty acids and alcohols.

• Liquid-Liquid Extraction: Add 3 mL of hexane to each tube. Vortex vigorously for 2 minutes. Centrifuge at 3000 x g for 5 minutes to separate the phases.

• Collection: Carefully transfer the upper hexane layer to a clean glass tube.

• Repeat Extraction: Repeat the extraction step with another 3 mL of hexane and combine the hexane layers.

• Drying: Evaporate the pooled hexane extracts to dryness under a gentle stream of nitrogen at 40°C.

4.1.3 Derivatization

• To the dried extract, add 50 µL of pyridine and 50 µL of BSTFA.

• Cap the tube tightly and heat at 70°C for 60 minutes to form trimethylsilyl (TMS) ethers.

• Cool to room temperature before GC-MS analysis.

4.1.4 GC-MS Analysis

• Gas Chromatograph: Agilent GC system (or equivalent)

• Column: DB-5ms capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.

• Injector: Splitless mode, 280°C.

• Oven Program: Start at 100°C, hold for 2 min. Ramp at 10°C/min to 300°C, hold for 10 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Operated in Electron Ionization (EI) mode at 70 eV.

• Acquisition: Scan mode (m/z 50-600) for identification and Selected Ion Monitoring (SIM) mode for quantification. Key ions for TMS-derivatized heneicosanol should be determined from a standard injection.

Table 2: Representative GC-MS Parameters

Parameter	Setting
Injection Volume	1 µL
Injector Temperature	280°C
Column Type	DB-5ms (or equivalent)
Carrier Gas/Flow	Helium / 1.2 mL/min
Oven Program	100°C (2min), ramp 10°C/min to 300°C (10min)
MS Ionization Mode	Electron Ionization (EI), 70 eV
MS Acquisition Mode	Scan (identification), SIM (quantification)

Workflow Diagram

Figure 2: Workflow for the quantification of Heneicosanol in plasma by GC-MS.

Conclusion and Future Directions

While direct evidence is still emerging, the established role of long-chain fatty alcohol accumulation in peroxisomal disorders like Sjögren-Larsson syndrome provides a strong foundation for investigating heneicosanol as a specific biomarker.[2][4] Its unique odd-chain structure may offer distinct advantages in tracing specific metabolic pathways that are not apparent from studying even-chain lipids alone.

Future research should focus on:

• Developing and validating sensitive, high-throughput assays for heneicosanol quantification in various biological matrices (plasma, urine, cells).

• Conducting targeted metabolomic studies in patient cohorts with known peroxisomal disorders and other metabolic diseases to establish clinical concentration ranges.

• Exploring the metabolic fate of heneicosanol using stable isotope tracers to better understand its role in cellular lipid metabolism.

The protocols and information provided herein serve as a comprehensive resource for researchers aiming to explore the potential of heneicosanol as a novel biomarker in the complex landscape of metabolic disease.

References

• 1. Abnormal fatty alcohol metabolism in cultured keratinocytes from patients with Sjögren-Larsson syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sjögren-Larsson syndrome: inherited defect in the fatty alcohol cycle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. researchgate.net [researchgate.net]
• 6. books.rsc.org [books.rsc.org]
• 7. Evaluation of human plasma sample preparation protocols for untargeted metabolic profiles analyzed by UHPLC-ESI-TOF-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jsbms.jp [jsbms.jp]
• 9. scielo.br [scielo.br]
• 10. Sjögren-Larsson syndrome. Impaired fatty alcohol oxidation in cultured fibroblasts due to deficient fatty alcohol:nicotinamide adenine dinucleotide oxidoreductase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. lipidmaps.org [lipidmaps.org]

Technical Notes & Optimization

Technical Support Center: Purification of Long-Chain Fatty Alcohols

Welcome to the technical support center for the purification of long-chain fatty alcohols. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude long-chain fatty alcohol samples?

A1: Crude long-chain fatty alcohol mixtures, whether from natural sources or synthetic routes, often contain a variety of impurities. These can include unreacted starting materials such as fatty acids or their esters (e.g., methyl esters), byproducts from the production process like alkanes and ethers, and soaps formed during saponification steps.[1][2][3] The presence of these impurities can complicate purification due to similar physical properties to the target fatty alcohols.

Q2: Why is simple distillation sometimes ineffective for purifying long-chain fatty alcohols?

A2: While distillation is a common purification technique, its effectiveness for long-chain fatty alcohols can be limited by several factors. The boiling points of long-chain fatty alcohols and their corresponding esters or alkanes can be very close, making separation by simple distillation difficult, often requiring multiple distillation columns for a satisfactory separation.[1][4] Additionally, long-chain fatty alcohols can form azeotropes, which are mixtures with a constant boiling point that cannot be separated by simple distillation.[4] At the high temperatures required for the distillation of these high-molecular-weight compounds, thermal decomposition can also occur.[2]

Q3: What is derivatization and why is it often necessary for the analysis of fatty alcohols by HPLC or GC?

A3: Derivatization is a chemical reaction that transforms a compound into a new derivative with properties that are better suited for a particular analytical method. Long-chain fatty alcohols lack a strong chromophore, which makes them difficult to detect directly using UV detectors in High-Performance Liquid Chromatography (HPLC).[5] Therefore, a derivatization step is often employed to attach a UV-active or fluorescent tag to the fatty alcohol molecules, enhancing their detection sensitivity.[5][6] Similarly, for Gas Chromatography (GC) analysis, derivatization to form trimethylsilyl (TMS) ethers can improve volatility and peak shape.[6][7]

Q4: How can I remove residual water from my fatty alcohol sample?

A4: The presence of water can interfere with certain analytical techniques and downstream applications. A common method to remove residual water is to pass the organic solution containing the fatty alcohol through a drying agent like anhydrous sodium sulfate.[8] For larger-scale operations, azeotropic distillation with a suitable solvent can be employed.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the purification of long-chain fatty alcohols.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor separation of fatty alcohol from ester impurity via column chromatography.	Co-elution due to similar polarities of the long-chain alcohol and ester.[4]	Optimize the mobile phase by systematically varying the solvent ratio (e.g., hexane and ethyl acetate) to achieve better separation. Consider using a different stationary phase, such as alumina, which may offer different selectivity.[4]
Formation of a stable emulsion during aqueous washing steps.	The presence of alkali metal salts of fatty acids (soaps) which act as surfactants.[1][9]	To avoid emulsion formation, it is best to minimize the amount of soap present. If an emulsion does form, adding a saturated brine solution can help to break it. In some cases, centrifugation may be necessary to separate the phases.
Low yield after recrystallization.	The chosen solvent has a relatively high solubility for the fatty alcohol even at low temperatures.[10] Too much solvent was used during the dissolution step.[10]	Screen for a more suitable solvent or solvent system where the fatty alcohol has high solubility at high temperatures and very low solubility at low temperatures.[11] Use the minimum amount of hot solvent necessary to dissolve the crude product.[10]
Incomplete derivatization reaction for GC or HPLC analysis.	Presence of water in the sample or reagents, which can hinder the reaction.[8] Degradation of the derivatizing reagent due to improper storage.[8]	Ensure the sample and all solvents are anhydrous. A water scavenger can be added to the reaction mixture.[8] Use fresh, high-quality derivatization reagents and store them according to the manufacturer's recommendations.[8]
Thermal decomposition of the fatty alcohol during distillation.	The boiling point of the long-chain fatty alcohol is very high, leading to degradation at atmospheric pressure.	Perform the distillation under vacuum (vacuum distillation). This lowers the boiling point of the compound, reducing the risk of thermal decomposition.

Experimental Protocols

Protocol 1: Purification of Long-Chain Fatty Alcohols by Recrystallization

This protocol describes a general procedure for the purification of solid long-chain fatty alcohols.

1. Solvent Selection:

• Test the solubility of a small amount of the crude fatty alcohol in various solvents at room temperature and at their boiling points.

• An ideal solvent will dissolve the fatty alcohol when hot but not when cold.[10][12]

2. Dissolution:

• Place the crude fatty alcohol in an Erlenmeyer flask.

• Add a minimal amount of the chosen hot solvent to dissolve the solid completely.[13]

3. Hot Filtration (if necessary):

• If insoluble impurities are present, perform a hot gravity filtration to remove them.[13]

4. Crystallization:

• Allow the hot, clear solution to cool slowly to room temperature.

• Further cooling in an ice bath can be used to maximize crystal formation.[13]

5. Crystal Collection and Washing:

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[12]

6. Drying:

• Allow the crystals to air dry or dry them in a vacuum oven to remove all traces of the solvent.

Protocol 2: Separation of Fatty Alcohols and Fatty Acids by Solid-Phase Extraction (SPE)

This protocol is adapted from a method for separating free fatty acids and fatty alcohols after saponification.[14]

1. Column Conditioning:

• Condition a Solid-Phase Extraction (SPE) column (e.g., silica gel) with a non-polar solvent like heptane.[14]

2. Sample Loading:

• Dissolve the mixture of fatty acids and fatty alcohols in a minimal amount of a suitable solvent (e.g., chloroform) and add it to the column.[14]

3. Elution of Fatty Alcohols:

• Elute the fatty alcohols from the column using a solvent mixture of moderate polarity, such as chloroform/isopropanol (2:1 v/v).[14]

4. Elution of Fatty Acids:

• After eluting the fatty alcohols, condition the column again with heptane.

• Elute the fatty acids using a more polar solvent mixture, such as diethyl ether/acetic acid (98:2 v/v).[14]

5. Solvent Evaporation:

• Evaporate the solvents from the collected fractions under a stream of nitrogen to obtain the purified fatty alcohols and fatty acids.[14]

Visualizing Workflows

Caption: Recrystallization workflow for purifying solid long-chain fatty alcohols.

Caption: Solid-Phase Extraction (SPE) workflow for separating fatty alcohols and fatty acids.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. US20080293977A1 - Method for the Production of Primary Long-Chain Alcohols - Google Patents [patents.google.com]
• 3. US2913501A - Chromatographic purification of higher fatty alcohols - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]
• 7. cedar.wwu.edu [cedar.wwu.edu]
• 8. benchchem.com [benchchem.com]
• 9. US5157168A - Process for the production of fatty alcohols - Google Patents [patents.google.com]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. mt.com [mt.com]
• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Heneicosanol Synthesis Yields

Welcome to the Technical Support Center for Heneicosanol Synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve yields in their synthetic protocols. Here, you will find detailed troubleshooting guides, frequently asked questions (FAQs), comprehensive experimental procedures, and comparative data to support your research and development efforts.

Troubleshooting Guides & FAQs

This section provides solutions to common problems encountered during the synthesis of 1-Heneicosanol, categorized by the synthetic method.

Method 1: Reduction of Heneicosanoic Acid or its Esters

The reduction of heneicosanoic acid or its methyl/ethyl ester is a common route to 1-Heneicosanol. Potent reducing agents like lithium aluminum hydride (LiAlH₄) are typically employed.

Frequently Asked Questions (FAQs)

• Q1: My LiAlH₄ reduction of heneicosanoic acid is resulting in a low yield. What are the likely causes?

  • A1: Low yields in LiAlH₄ reductions of long-chain carboxylic acids can stem from several factors:

    • Inadequate Reagent Purity: LiAlH₄ is highly reactive with moisture. Ensure you are using fresh, high-quality LiAlH₄ and completely anhydrous solvents (e.g., diethyl ether, THF).

    • Initial Acid-Base Reaction: LiAlH₄ first reacts with the acidic proton of the carboxylic acid in a vigorous, exothermic reaction that produces hydrogen gas. This consumes some of the reducing agent. It is crucial to use a sufficient excess of LiAlH₄ to account for this initial reaction and to ensure complete reduction of the resulting carboxylate salt.[1][2]

    • Incomplete Reaction: Due to the high melting point and potential for limited solubility of heneicosanoic acid in ethereal solvents at low temperatures, the reaction may not go to completion. A prolonged reaction time or gentle reflux may be necessary.

    • Difficult Work-up: The work-up of LiAlH₄ reactions can be challenging, leading to product loss. The formation of gelatinous aluminum salts can trap the product. Following a careful, established work-up procedure (e.g., Fieser work-up) is critical.

• Q2: Can I use sodium borohydride (NaBH₄) to reduce heneicosanoic acid?

  • A2: No, sodium borohydride is not a strong enough reducing agent to reduce carboxylic acids or esters to alcohols.[3] You must use a more powerful reducing agent like lithium aluminum hydride.

• Q3: What are common side products in the reduction of heneicosanoic acid, and how can I minimize them?

  • A3: The primary side product is the unreacted starting material due to incomplete reduction. Over-reduction to the corresponding alkane is generally not an issue with LiAlH₄ under standard conditions. Ensuring a sufficient excess of LiAlH₄ and adequate reaction time will minimize the presence of unreacted starting material.

Method 2: Grignard Synthesis

This approach typically involves the reaction of a Grignard reagent, such as eicosylmagnesium bromide (C₂₀H₄₁MgBr), with formaldehyde.

Frequently Asked Questions (FAQs)

• Q1: My Grignard reaction is failing or giving a very low yield of 1-Heneicosanol. What should I check?

  • A1: Grignard reactions are notoriously sensitive to reaction conditions. Common points of failure include:

    • Presence of Moisture: All glassware must be rigorously dried (flame-dried or oven-dried) and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon). The solvent must be anhydrous.

    • Poor Quality Magnesium: The magnesium turnings should be fresh and reactive. If they are oxidized, they can be activated with a small crystal of iodine or a few drops of 1,2-dibromoethane.

    • Incompatible Functional Groups: The starting alkyl halide and the electrophile (formaldehyde) must not contain any acidic protons (e.g., -OH, -COOH, -NH₂).

    • Side Reactions: Wurtz coupling, where the Grignard reagent couples with the starting alkyl halide, can be a significant side reaction, especially at higher temperatures.

• Q2: How can I confirm the formation of my Grignard reagent before adding the formaldehyde?

  • A2: Visual confirmation includes the disappearance of the magnesium turnings and the formation of a cloudy or colored solution. For a more quantitative assessment, a titration method (e.g., with a solution of I₂) can be employed to determine the concentration of the Grignard reagent.

• Q3: I am observing a significant amount of a hydrocarbon byproduct. What is it and how can I prevent it?

  • A3: This is likely the result of Wurtz coupling, where two eicosyl groups combine to form tetracontane (C₄₀H₈₂). To minimize this, ensure a slow, controlled addition of the alkyl halide to the magnesium turnings to maintain a low concentration of the alkyl halide in the presence of the formed Grignard reagent. Avoid high reaction temperatures.

Quantitative Data Summary

The following table summarizes typical reaction conditions and reported yields for different synthetic routes to long-chain primary alcohols, providing a basis for comparison. Data for 1-Heneicosanol is sparse, so data for analogous long-chain alcohols are included for reference.

Synthesis Method	Starting Material	Reducing/Grignard Reagent	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Fatty Acid Reduction	Heneicosanoic Acid	Lithium Aluminum Hydride	Anhydrous THF	Reflux	4 - 12	> 90 (expected)
Ester Hydrogenation	Methyl Heneicosanoate	Copper Chromite	Dioxane	250 - 300	2 - 4	85 - 95
Grignard Synthesis	1-Bromoeicosane	Magnesium, then Formaldehyde	Anhydrous Diethyl Ether	0 to RT	2 - 4	70 - 85 (expected)

Experimental Protocols

Protocol 1: High-Yield Synthesis of 1-Heneicosanol via LiAlH₄ Reduction of Heneicosanoic Acid

This protocol describes a robust method for the synthesis of 1-Heneicosanol with an expected high yield.

Materials:

• Heneicosanoic acid (1 eq.)

• Lithium aluminum hydride (LiAlH₄) (3-4 eq.)

• Anhydrous tetrahydrofuran (THF)

• 10% Sulfuric Acid

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Hexane

• Ethanol

Procedure:

• Reaction Setup: Under an inert atmosphere (N₂ or Ar), add LiAlH₄ to a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a dropping funnel. Add anhydrous THF to the flask to create a suspension.

• Addition of Heneicosanoic Acid: Dissolve heneicosanoic acid in anhydrous THF and add it to the dropping funnel. Add the heneicosanoic acid solution dropwise to the stirred LiAlH₄ suspension at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, heat the mixture to reflux and maintain for 4-12 hours. Monitor the reaction progress by TLC (thin-layer chromatography).

• Work-up: Cool the reaction mixture to 0 °C in an ice bath. Cautiously and slowly add water dropwise to quench the excess LiAlH₄, followed by the dropwise addition of 10% sulfuric acid until a clear solution is formed.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether or ethyl acetate.

• Washing and Drying: Combine the organic extracts and wash with water, followed by brine. Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 1-Heneicosanol.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane) to obtain pure 1-Heneicosanol.[4][5][6][7][8]

Protocol 2: Purification of 1-Heneicosanol by Recrystallization

This protocol outlines the purification of crude 1-Heneicosanol.

Materials:

• Crude 1-Heneicosanol

• Recrystallization solvent (e.g., 95% Ethanol, Hexane, or an Ethanol/Water mixture)

• Erlenmeyer flask

• Heating source (hot plate)

• Büchner funnel and filter flask

Procedure:

• Solvent Selection: In a test tube, dissolve a small amount of the crude product in a minimal amount of hot solvent. A good recrystallization solvent will dissolve the compound when hot but not at room temperature.[4][5][6][7][8]

• Dissolution: Place the crude 1-Heneicosanol in an Erlenmeyer flask and add a small amount of the chosen solvent. Heat the mixture to boiling while stirring. Continue adding small portions of the hot solvent until all the solid has just dissolved.

• Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. To maximize crystal formation, you can then place the flask in an ice bath.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the crystals in a vacuum oven or air-dry to obtain pure 1-Heneicosanol.

Visualizations

Diagram 1: General Workflow for Heneicosanol Synthesis via Reduction

Caption: Workflow for the synthesis of 1-Heneicosanol via reduction.

Diagram 2: Troubleshooting Logic for Low Yield in LiAlH₄ Reduction

Caption: Troubleshooting flowchart for low yield in LiAlH₄ reductions.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Home Page [chem.ualberta.ca]
• 5. Purification [chem.rochester.edu]
• 6. chemconnections.org [chemconnections.org]
• 7. mt.com [mt.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Heneicosanol Solubility Challenges

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with Heneicosanol in polar solvents during experiments.

Frequently Asked Questions (FAQs)

Q1: Why is Heneicosanol poorly soluble in polar solvents like water?

A1: Heneicosanol is a long-chain fatty alcohol with 21 carbon atoms.[1][2] Its long hydrocarbon chain is nonpolar and hydrophobic, while the single hydroxyl (-OH) group provides only a small degree of polarity.[3][4] Based on the principle of "like dissolves like," the dominant nonpolar character of the molecule makes it highly incompatible with polar solvents such as water.[3][4][5] Consequently, Heneicosanol is practically insoluble in water.[1]

Q2: What is the documented solubility of Heneicosanol in water?

A2: The estimated solubility of Heneicosanol in water at 25°C is extremely low, approximately 0.0004757 mg/L.[6] This negligible solubility underscores the need for enhancement strategies in aqueous experimental systems.

Q3: What general strategies can be employed to increase the solubility of poorly soluble compounds like Heneicosanol?

A3: Several techniques are available to enhance the solubility of hydrophobic compounds. The choice of method depends on the specific experimental requirements, including the desired concentration, the biological system involved, and the tolerance for excipients. Common strategies include:

• Co-solvency: Introducing a water-miscible organic solvent to the aqueous medium to increase the solubility of a nonpolar solute.[7][8][9]

• Micellar Solubilization: Using surfactants, which form micelles above a certain concentration (the critical micelle concentration), to encapsulate hydrophobic drug molecules.[10][11][12]

• Complexation: Employing agents like cyclodextrins to form inclusion complexes with the drug, where the hydrophobic drug molecule is held within the cyclodextrin's cavity, presenting a more hydrophilic exterior.[13][14][15]

• Particle Size Reduction: Decreasing the particle size of the compound through methods like micronization to increase the surface area, which can improve the dissolution rate.[10][16][17][18]

Troubleshooting Guide

Problem: My Heneicosanol powder is not dissolving in my aqueous buffer.

Below are several strategies to address this common issue, ranging from simple adjustments to more complex formulation approaches.

Solution 1: Co-solvency

This technique involves adding a water-miscible organic solvent (a co-solvent) to your aqueous buffer to reduce the polarity of the solvent system, thereby increasing the solubility of the hydrophobic Heneicosanol.

• Recommended Co-solvents: Ethanol, Propylene Glycol, Polyethylene Glycol 400 (PEG 400), and Dimethyl Sulfoxide (DMSO) are commonly used.[8][16][19]

• General Workflow:

  • First, dissolve the Heneicosanol in the minimum required amount of the pure co-solvent.

  • Then, slowly add this solution to your aqueous buffer with vigorous stirring.

• Caution: Co-solvents can have biological effects and may be toxic to cells at higher concentrations. It is crucial to determine the tolerance of your experimental system to the chosen co-solvent and to run appropriate vehicle controls.

Experimental Protocol: Solubilization using the Co-solvency Method

Objective: To prepare a stock solution of Heneicosanol in an aqueous buffer using a co-solvent.

Materials:

• Heneicosanol

• Co-solvent (e.g., Ethanol, 95%)

• Aqueous buffer of choice

• Sterile microcentrifuge tubes or vials

• Vortex mixer and/or sonicator

Procedure:

• Weigh the desired amount of Heneicosanol into a sterile vial.

• Add a small volume of the co-solvent (e.g., ethanol) to the vial. The goal is to create a concentrated stock solution in the pure co-solvent.

• Vortex or sonicate the mixture until the Heneicosanol is completely dissolved. Gentle warming may be applied if necessary, but be mindful of the co-solvent's volatility.

• While vigorously vortexing the aqueous buffer, add the Heneicosanol-cosolvent stock solution dropwise to the buffer.

• Continue vortexing for several minutes to ensure a homogenous solution.

• Visually inspect the solution for any signs of precipitation. If the solution appears cloudy or contains particulates, the solubility limit in that co-solvent/buffer ratio has been exceeded.

Solution 2: Micellar Solubilization

This method uses surfactants to form micelles that encapsulate Heneicosanol, effectively dispersing it in the aqueous medium. This is often a preferred method for in vitro and in vivo studies due to the generally lower toxicity of many surfactants compared to organic co-solvents.

• Recommended Surfactants: Non-ionic surfactants such as Polysorbate 80 (Tween 80) or Poloxamer 188 are frequently used.[10]

• General Workflow:

  • Prepare a stock solution of the surfactant in your aqueous buffer.

  • Add the Heneicosanol to the surfactant solution.

  • Use agitation (vortexing, sonicating) and gentle heat to facilitate the dissolution and encapsulation of Heneicosanol within the micelles.

Experimental Protocol: Solubilization using Micellar Solubilization

Objective: To prepare a stock solution of Heneicosanol using a surfactant.

Materials:

• Heneicosanol

• Surfactant (e.g., Tween 80)

• Aqueous buffer of choice

• Sterile microcentrifuge tubes or vials

• Vortex mixer and/or water bath sonicator

Procedure:

• Prepare a stock solution of the surfactant in the aqueous buffer (e.g., 10% w/v Tween 80).

• Weigh the desired amount of Heneicosanol and add it to a sufficient volume of the surfactant stock solution.

• Vortex the mixture vigorously.

• Place the vial in a water bath sonicator and sonicate for 15-30 minutes. Gentle heating (e.g., 40-50°C) can aid in solubilization.

• After sonication, vortex the solution again.

• Inspect the solution for clarity. A clear solution indicates successful micellar encapsulation. This stock can then be diluted in the aqueous buffer for your experiment.

Data and Visualizations

Table 1: Physical Properties of Heneicosanol

Property	Value	References
Chemical Formula	C₂₁H₄₄O	[1]
Molar Mass	312.58 g/mol	[1][2]
Appearance	White, waxy solid	[1]
Melting Point	68-71 °C	[1][20][21]
Water Solubility	~0.0004757 mg/L at 25°C (estimated)	[6]

Table 2: Suggested Starting Concentrations for Co-solvents

Co-solvent	Typical Starting Concentration in Final Solution (% v/v)	Notes
Ethanol	1 - 10%	Widely used, but can have biological effects.
DMSO	0.1 - 1%	Potent solvent; ensure compatibility with the experimental system.
Propylene Glycol	5 - 20%	Common vehicle for pharmaceutical formulations.
PEG 400	5 - 25%	A low-toxicity polymer used in various formulations.

Note: These are suggested starting ranges. The optimal concentration will depend on the required Heneicosanol concentration and the tolerance of the specific assay or model system.

Diagrams

Caption: Decision workflow for selecting a Heneicosanol solubilization strategy.

Caption: Mechanism of co-solvency to enhance solubility.

Caption: Diagram of Heneicosanol encapsulated within a surfactant micelle.

References

• 1. 1-Heneicosanol - Wikipedia [en.wikipedia.org]
• 2. Heneicosanol | C21H44O | CID 85014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. quora.com [quora.com]
• 6. heneicosanol, 51227-32-8 [thegoodscentscompany.com]
• 7. ijirt.org [ijirt.org]
• 8. wisdomlib.org [wisdomlib.org]
• 9. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 10. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. Micellar Solubilization of Phenols With One or Two Hydroxyl Groups Using Biological Surfactant Rhamnolipid - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Micellar solubilization enhances the anti-inflammatory effect of xanthohumol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 15. researchgate.net [researchgate.net]
• 16. ijmsdr.org [ijmsdr.org]
• 17. ijrpns.com [ijrpns.com]
• 18. wjbphs.com [wjbphs.com]
• 19. researchgate.net [researchgate.net]
• 20. HENEICOSANOL CAS#: 15594-90-8 [m.chemicalbook.com]
• 21. labsolu.ca [labsolu.ca]

Heneicosanol stability and degradation pathways

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of Heneicosanol. The information is intended for researchers, scientists, and professionals in drug development who may encounter challenges during their experiments.

Disclaimer: Specific experimental data on the degradation pathways of Heneicosanol is limited in publicly available literature. The information provided here is based on the general chemical properties of long-chain primary alcohols and established analytical methodologies.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Heneicosanol?

A1: For optimal stability, Heneicosanol should be stored at 2-8°C in a tightly sealed container, protected from light and moisture.[1] An inert atmosphere (e.g., nitrogen or argon) is also recommended for long-term storage to prevent oxidation.[1][2]

Q2: What are the likely degradation pathways for Heneicosanol?

A2: Based on the chemical structure of a long-chain primary alcohol, the most probable degradation pathways for Heneicosanol are oxidation and, under more extreme conditions, dehydration.

• Oxidation: This is the most common degradation pathway for primary alcohols. It can occur in the presence of oxygen, heat, light, or trace metal impurities. The initial oxidation product is Heneicosanal (an aldehyde), which can be further oxidized to Heneicosanoic acid (a carboxylic acid).

• Dehydration: This process involves the elimination of a water molecule to form an alkene (Heneicosene). It typically requires high temperatures and/or the presence of a strong acid catalyst.

Q3: I see an unexpected peak in my Gas Chromatography (GC) analysis of a Heneicosanol sample. What could it be?

A3: An unexpected peak could indicate the presence of a degradation product or an impurity. Based on the likely degradation pathways, the peak could correspond to:

• Heneicosanal: The aldehyde product of initial oxidation.

• Heneicosanoic acid: The carboxylic acid product of further oxidation. If analyzing by GC, this compound may require derivatization to be volatile enough for analysis.

• Heneicosene: The alkene product of dehydration.

To identify the unknown peak, Gas Chromatography-Mass Spectrometry (GC-MS) is the recommended analytical technique.[3][4]

Q4: My Heneicosanol sample appears to have a lower purity than expected. What could have caused this?

A4: A decrease in purity can be attributed to degradation. The most common cause is improper storage or handling, leading to oxidation. Ensure that the sample has been stored at the recommended 2-8°C, protected from light, and under an inert atmosphere.[1][2] Contamination from solvents or other reagents can also lead to apparent purity loss.

Troubleshooting Guides

Issue 1: Rapid Degradation of Heneicosanol in Solution

• Symptom: Significant appearance of degradation products (e.g., Heneicosanal, Heneicosanoic acid) in a short period after dissolving Heneicosanol.

• Possible Causes:

  • Solvent Impurities: The solvent may contain peroxide impurities, which can initiate oxidation.

  • Dissolved Oxygen: The solvent may be saturated with oxygen.

  • Elevated Temperature: The solution may have been stored at too high a temperature.

  • Exposure to Light: Photochemical degradation may be occurring.

• Troubleshooting Steps:

  • Use fresh, high-purity solvents. Test solvents for peroxides before use.

  • Degas solvents by sparging with an inert gas (nitrogen or argon) before use.

  • Prepare and store solutions at low temperatures (e.g., 2-8°C).

  • Protect solutions from light by using amber vials or covering containers with aluminum foil.

Issue 2: Inconsistent Results in Stability Studies

• Symptom: High variability in the measured concentration of Heneicosanol or its degradation products across replicate experiments.

• Possible Causes:

  • Inconsistent Storage Conditions: Variations in temperature, light exposure, or headspace atmosphere between samples.

  • Non-homogenous Samples: If Heneicosanol is not fully dissolved, the concentration will not be uniform.

  • Analytical Method Variability: Inconsistent sample preparation or GC/HPLC injection volumes.

• Troubleshooting Steps:

  • Ensure all samples are stored under identical and tightly controlled conditions.

  • Ensure complete dissolution of Heneicosanol, using sonication if necessary, and vortex samples before analysis.

  • Validate the analytical method for reproducibility. Use an internal standard to correct for injection volume variations.

Data Presentation

Table 1: Hypothetical Stability of Solid Heneicosanol Under Different Storage Conditions Over 12 Months

Storage Condition	Initial Purity (%)	Purity after 12 months (%)	Major Degradant Observed
2-8°C, Dark, Inert Atmosphere	99.8	99.6	None Detected
25°C, Dark, Air	99.8	98.2	Heneicosanal
25°C, Light, Air	99.8	96.5	Heneicosanal, Heneicosanoic Acid
40°C, Dark, Air	99.8	95.1	Heneicosanal, Heneicosanoic Acid

Table 2: Hypothetical Degradation of Heneicosanol (1 mg/mL in Isopropanol) in the Presence of an Oxidizing Agent

Time (hours)	Heneicosanol (%)	Heneicosanal (%)	Heneicosanoic Acid (%)
0	100	0	0
4	85.2	12.1	2.7
8	72.5	20.3	7.2
12	61.8	25.9	12.3
24	45.3	30.1	24.6
Conditions: 1 mg/mL Heneicosanol in isopropanol with 3% hydrogen peroxide at 40°C.

Experimental Protocols

Protocol 1: Forced Degradation Study of Heneicosanol

This protocol is a general guideline for investigating the stability of Heneicosanol under stress conditions.

• Preparation of Stock Solution: Accurately weigh and dissolve Heneicosanol in a suitable solvent (e.g., isopropanol or methanol) to a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Add 0.1 M HCl to the stock solution.

  • Basic Hydrolysis: Add 0.1 M NaOH to the stock solution.

  • Oxidative Degradation: Add 3% H₂O₂ to the stock solution.

  • Thermal Degradation: Incubate the stock solution at an elevated temperature (e.g., 60°C).

  • Photodegradation: Expose the stock solution to a light source (e.g., a photostability chamber).

• Time Points: Collect aliquots of each stressed sample at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Preparation for Analysis: Neutralize acidic and basic samples before analysis. Dilute samples as necessary to fall within the calibrated range of the analytical method.

• Analysis: Analyze the samples using a validated stability-indicating method, such as GC-FID or GC-MS.

• Data Evaluation: Quantify the amount of Heneicosanol remaining and any degradation products formed at each time point.

Protocol 2: GC-MS Method for the Analysis of Heneicosanol and its Potential Degradants

This is a general-purpose method that can be optimized for specific instrumentation.

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A non-polar column, such as a DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

• Oven Program:

  • Initial Temperature: 150°C, hold for 1 minute.

  • Ramp: 10°C/min to 300°C.

  • Hold: 10 minutes at 300°C.

• Injector: Splitless, 280°C.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-500.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Sample Preparation: Dilute samples in a suitable solvent (e.g., hexane or ethyl acetate). Derivatization (e.g., silylation) may be necessary for the analysis of Heneicosanoic acid.

Mandatory Visualizations

Caption: Inferred degradation pathways of Heneicosanol.

Caption: Workflow for a Heneicosanol forced degradation study.

References

• 1. HENEICOSANOL CAS#: 15594-90-8 [m.chemicalbook.com]
• 2. HENEICOSANOL | 15594-90-8 [chemicalbook.com]
• 3. env.go.jp [env.go.jp]
• 4. 1-Heneicosanol [webbook.nist.gov]

Technical Support Center: Analysis of Heneicosanol by GC-MS

Welcome to the technical support center for the GC-MS analysis of Heneicosanol. This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals minimize interference and obtain high-quality, reliable data.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in the GC-MS analysis of Heneicosanol?

The most common sources of interference in the analysis of Heneicosanol and other long-chain alcohols include:

• Matrix Effects: This is a primary cause of interference where components of the sample matrix other than the analyte alter the instrument's response. This can manifest as either signal enhancement or suppression.[1][2] Matrix-induced signal enhancement is more common in GC-MS and can occur when non-volatile matrix components accumulate in the GC inlet, masking active sites where the analyte might otherwise adsorb or degrade.[1]

• Co-eluting Compounds: Substances in the sample that have similar retention times to Heneicosanol can co-elute from the GC column and interfere with its detection and quantification. Sterols are a notable example of compounds that can interfere with the analysis of long-chain alcohols.[3]

• System Contamination: Contamination can originate from various sources, including the sample itself, sample vials, solvents, and different parts of the GC-MS system like the injector liner and the column.[4][5] This can lead to extraneous peaks and an unstable baseline.

• Analyte Degradation: Heneicosanol, being a polar long-chain alcohol, can be prone to thermal degradation in the hot GC inlet, especially if there are active sites in the liner.[3] This can result in poor peak shape and inaccurate quantification.

Q2: How can I determine if my analysis is being affected by matrix effects?

To diagnose matrix effects, you can compare the analytical response of Heneicosanol in a pure solvent standard versus a matrix-matched standard.[1]

• Procedure:

  • Prepare a calibration standard of Heneicosanol in a pure solvent (e.g., hexane or dichloromethane).

  • Prepare a matrix-matched standard by spiking a known concentration of Heneicosanol into a blank sample extract (a sample of the same matrix type that is known to be free of Heneicosanol).

  • Analyze both solutions under the same GC-MS conditions.

• Interpretation:

  • A significantly higher response (typically >15-20%) in the matrix-matched standard indicates signal enhancement .[1]

  • A significantly lower response suggests signal suppression .[1]

Q3: What is derivatization and why is it recommended for Heneicosanol analysis?

Derivatization is a technique used to chemically modify an analyte to make it more suitable for a particular analytical method.[6] For Heneicosanol, the polar hydroxyl (-OH) group can cause poor chromatographic performance, including peak tailing, due to interactions with active sites in the GC system.[7]

Silylation is a common derivatization technique for alcohols.[7] It replaces the active hydrogen of the hydroxyl group with a non-polar trimethylsilyl (TMS) group.[7]

• Benefits of Derivatization:

  • Increased Volatility: TMS-derivatives are more volatile than the original alcohol, which is advantageous for GC analysis.[3][8]

  • Improved Peak Shape: Derivatization reduces the polarity of the molecule, leading to less peak tailing and more symmetrical peaks.[7]

  • Enhanced Stability: It can prevent the thermal degradation of the analyte in the hot injector.[3]

A common silylating agent is a mixture of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 1% trimethylchlorosilane (TMCS).[7][9]

Troubleshooting Guides

Guide 1: Troubleshooting Poor Peak Shape (Tailing or Fronting)

Poor peak shape is a common issue that can compromise the accuracy of quantification.

Symptom	Potential Cause	Troubleshooting Step
Peak Tailing (for Heneicosanol peak)	Active Sites: The polar hydroxyl group of Heneicosanol is interacting with active sites in the GC inlet (liner, seals) or on the column.[7]	1. Perform Inlet Maintenance: Replace the GC inlet liner and septum. Use a deactivated, inert liner.[10] 2. Trim the Column: Remove a small portion (10-15 cm) from the front of the analytical column to eliminate accumulated residues and active sites.[1][10] 3. Derivatize the Sample: Use a silylating agent to reduce the polarity of Heneicosanol.[7]
Peak Fronting	Column Overload: The amount of sample injected onto the column is too high.	1. Dilute the Sample: Reduce the concentration of the sample extract.[1] Ensure the concentration remains above the limit of quantification. 2. Increase Split Ratio: If using split injection, increase the split ratio to reduce the amount of sample reaching the column.
All Peaks Tailing	Poor Column Installation: The column may not be installed correctly in the inlet or detector.	1. Reinstall the Column: Ensure the column is cut cleanly and installed at the correct depth according to the instrument manual.[7] 2. Check for Leaks: Perform a leak check at the inlet and detector fittings.[7]

Guide 2: Managing Matrix Interference

This guide provides a workflow for identifying and mitigating matrix effects.

Caption: A logical workflow for diagnosing and mitigating matrix effects.

Experimental Protocols

Protocol 1: Sample Preparation with Solid-Phase Extraction (SPE)

This protocol is designed to remove interfering compounds from the sample matrix before GC-MS analysis.

• Cartridge Selection: Choose an SPE cartridge with a sorbent that retains the interfering compounds while allowing Heneicosanol to elute, or vice versa. For a non-polar analyte like derivatized Heneicosanol, a polar sorbent could be used to retain polar interferences.

• Conditioning: Condition the SPE cartridge by passing a suitable solvent (e.g., methanol followed by water) through it.

• Equilibration: Equilibrate the cartridge with the solvent used to dissolve the sample extract.

• Sample Loading: Load the sample extract onto the cartridge.

• Washing: Wash the cartridge with a solvent that will elute weakly bound interfering compounds but not the analyte of interest.

• Elution: Elute the Heneicosanol from the cartridge using a stronger solvent.

• Concentration: Evaporate the elution solvent under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for GC-MS injection.[11]

Protocol 2: Derivatization of Heneicosanol (Silylation)

This protocol describes the chemical modification of Heneicosanol to improve its chromatographic properties.[7]

• Sample Preparation: Prepare a standard or sample of Heneicosanol in an appropriate solvent (e.g., pyridine or a non-polar solvent like hexane). The sample should be free of water, as water can react with the silylating reagent.[8]

• Reagent Addition: Add the silylating agent. A common reagent is a mixture of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst.[7][9] A typical ratio might be 100 µL of the BSTFA/TMCS mixture to a dried sample residue or a concentrated solution.

• Reaction: Securely cap the vial and heat the mixture at a specified temperature and time, for example, 70°C for 30 minutes.[9] Optimization of temperature and time may be necessary.

• Analysis: After cooling to room temperature, the derivatized sample can be directly injected into the GC-MS.

Recommended GC-MS Parameters

Optimizing GC-MS parameters is crucial for achieving good separation and minimizing interference.

GC Column Selection

The choice of the GC column's stationary phase is critical and depends on whether the Heneicosanol has been derivatized.

Analyte Form	Recommended Stationary Phase	Example Column	Rationale
Underivatized Heneicosanol	Polar	Wax-type (polyethylene glycol)	The polar stationary phase provides better interaction and retention for the polar alcohol, leading to improved separation from non-polar interferences.[7]
Derivatized (Silylated) Heneicosanol	Non-polar or Mid-polar	5% Phenyl-methylpolysiloxane	The now non-polar derivatized analyte is well-suited for a non-polar column, which separates compounds primarily based on boiling point.[7]

Suggested GC and MS Parameters

These are starting parameters and may require optimization for your specific application and instrument.

Parameter	Suggested Value	Justification
Injector Temperature	250 - 290 °C	Ensures complete vaporization of the analyte and solvent without causing thermal degradation.[9][12]
Injection Mode	Splitless or Split	Splitless for trace analysis to maximize sensitivity; Split for more concentrated samples to avoid column overload.[13]
Oven Temperature Program	Initial: 50°C (hold 1 min) Ramp 1: 5°C/min to 150°C Ramp 2: 10°C/min to 220°C (hold 25 min)	A temperature ramp allows for the separation of compounds with a wide range of boiling points.[13] This is an example program and should be optimized.
Carrier Gas	Helium	Inert carrier gas commonly used in GC-MS.
MS Source Temperature	220 °C	A typical source temperature to promote ionization while minimizing thermal fragmentation.[13]
MS Quadrupole Temperature	180 - 200 °C	Maintained at a stable temperature to ensure consistent mass filtering.[13]
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS that provides reproducible fragmentation patterns.
Mass Scan Range	35 - 350 m/z	A suitable range to capture the molecular ion and characteristic fragment ions of Heneicosanol and its derivatives.[13]

graph TD;
subgraph "Sample Preparation"
A[Sample] --> B{Derivatization?};
B -- Yes --> C[Silylation];
B -- No --> D[Direct Analysis];
C --> E[Select Non-Polar GC Column];
D --> F[Select Polar GC Column];
end

subgraph "GC-MS Analysis"
    G[Set GC-MS Parameters]
    E --> G;
    F --> G;
    G --> H[Inject Sample];
    H --> I[Data Acquisition];
end

subgraph "Data Review & Troubleshooting"
    I --> J{Peak Shape & Resolution OK?};
    J -- No --> K[Troubleshoot System];
    J -- Yes --> L[Quantification];
    K --> H;
end

node[shape=box, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]A G H I L;
node[shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]B J;
node[shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"] C D E F K;

Caption: General experimental workflow for GC-MS analysis of Heneicosanol.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. uoguelph.ca [uoguelph.ca]
• 5. agilent.com [agilent.com]
• 6. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 7. benchchem.com [benchchem.com]
• 8. youtube.com [youtube.com]
• 9. scielo.br [scielo.br]
• 10. youtube.com [youtube.com]
• 11. organomation.com [organomation.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

Technical Support Center: Refining Separation Techniques for Heneicosanol Isomers

Welcome to the technical support center for the separation of Heneicosanol (C21H44O) isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common purification challenges.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating Heneicosanol isomers?

A1: The primary challenges stem from the high structural similarity and subtle differences in the physicochemical properties of the isomers. Positional and branched-chain isomers of this long-chain alcohol often have very close boiling points, melting points, and polarities, making them difficult to resolve using standard separation techniques.

Q2: Which separation techniques are most effective for Heneicosanol isomers?

A2: The choice of technique depends on the nature of the isomeric mixture and the desired scale of purification.

• Gas Chromatography (GC): Excellent for analytical scale separation, especially for volatile isomers or after derivatization.

• High-Performance Liquid Chromatography (HPLC): A versatile technique for both analytical and preparative scale separations. Reversed-phase and normal-phase chromatography can be effective, and chiral columns can be used for enantiomeric separations.[1]

• Supercritical Fluid Chromatography (SFC): A powerful technique for separating chiral and achiral isomers, offering high speed and efficiency.[2][3] It is particularly useful for thermally labile molecules.[3]

• Fractional Crystallization: A suitable method for purifying solid isomers on a larger scale, provided there are sufficient differences in their solubilities.

• Fractional Distillation: Can be used if the isomers have a significant difference in their boiling points, though this is often not the case for closely related isomers.[4]

Q3: When should I consider derivatization for separating Heneicosanol isomers?

A3: Derivatization is recommended when the native isomers exhibit poor chromatographic resolution or detection sensitivity.[5][6] Converting the alcohol functional group to an ester or other derivative can:

• Increase volatility for GC analysis.[7]

• Enhance UV absorbance or fluorescence for HPLC detection.[6]

• Improve chromatographic selectivity by altering the molecule's polarity and steric properties.[5]

• Create diastereomers from enantiomers, allowing separation on non-chiral stationary phases.

Q4: How can I identify the separated Heneicosanol isomers?

A4: A combination of spectroscopic techniques is typically used for structural elucidation:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful for determining the exact position of functional groups and branching in the carbon chain.[8]

• Mass Spectrometry (MS): Coupled with GC (GC-MS) or HPLC (LC-MS), it provides molecular weight information and fragmentation patterns that can help distinguish between isomers.

• Infrared (IR) Spectroscopy: Can confirm the presence of the hydroxyl group and other functional groups.

Troubleshooting Guides

Gas Chromatography (GC)

Q: My Heneicosanol isomers are co-eluting or showing poor resolution in GC. What should I do?

A: Poor resolution is a common issue. Here are several parameters to investigate:

• Stationary Phase: The choice of the GC column's stationary phase is critical. For separating positional isomers of long-chain alcohols, consider columns with different selectivities. A non-polar phase (like DB-5) will separate based on boiling points. A more polar phase (like a WAX column) can provide different selectivity based on interactions with the hydroxyl group.

• Column Dimensions:

  • Length: Increasing the column length can improve resolution but will also increase analysis time.

  • Internal Diameter (ID): A narrower ID column generally provides higher efficiency and better resolution.

• Temperature Program: A slow temperature ramp rate can improve the separation of closely eluting compounds. Experiment with different initial temperatures and ramp rates to optimize the separation.

• Carrier Gas Flow Rate: Ensure the linear velocity of the carrier gas (e.g., Helium, Hydrogen) is optimized for your column dimensions to achieve maximum efficiency.

Q: I'm observing peak tailing for my Heneicosanol peaks in GC. What is the cause and how can I fix it?

A: Peak tailing for polar compounds like alcohols is often due to unwanted interactions with active sites in the GC system.

• Active Sites: The injector liner, column, or detector can have active silanol groups that interact with the alcohol's hydroxyl group. Use a deactivated inlet liner and a highly inert GC column.

• Column Contamination: Contaminants in the column can lead to peak tailing. Bake out the column at a high temperature (within its specified limits) to remove contaminants. If tailing persists, you may need to trim a small portion from the front of the column.

• Sample Overload: Injecting too much sample can lead to asymmetrical peaks. Try diluting your sample.

High-Performance Liquid Chromatography (HPLC)

Q: I am struggling to get baseline separation of my Heneicosanol isomers using a C18 column. What are my options?

A: Standard C18 columns separate primarily based on hydrophobicity. Since Heneicosanol isomers have very similar hydrophobicities, a C18 column may not provide sufficient selectivity.

• Alternative Stationary Phases:

  • Phenyl-Hexyl or Phenyl-Propyl: These phases offer π-π interactions which can help differentiate isomers with subtle structural differences.

  • Pentafluorophenyl (PFP): Provides alternative selectivity through dipole-dipole, π-π, and ion-exchange interactions.

  • Embedded Polar Group (EPG): Columns with embedded polar groups can offer different selectivity for polar analytes like alcohols.

• Mobile Phase Optimization:

  • Solvent Type: Switching between methanol and acetonitrile as the organic modifier can significantly alter selectivity.

  • Additives: Small amounts of additives like formic acid can sometimes improve peak shape and resolution.

• Temperature: Operating the column at a controlled, elevated temperature can improve efficiency and may change selectivity.

Q: My baseline is noisy in my HPLC analysis of Heneicosanol isomers. What could be the cause?

A: A noisy baseline can originate from several sources:

• Mobile Phase: Ensure your mobile phase is properly degassed. Air bubbles passing through the detector will cause baseline noise. Also, ensure your solvents are high-purity and miscible.

• Pump: Irregularities in pump performance can cause pressure fluctuations and a noisy baseline. Check for leaks and ensure the pump seals are in good condition.

• Detector: A failing detector lamp can be a source of noise. Contamination in the detector flow cell can also contribute. Flush the flow cell with a strong solvent like isopropanol.

Data Presentation

Table 1: Physical Properties of 1-Heneicosanol

Property	Value	Source
Molecular Formula	C21H44O	[9]
Molecular Weight	312.6 g/mol	[9]
Boiling Point	366.1 ± 5.0 °C at 760 mmHg	[10]
Melting Point	68-71 °C	[10]
Water Solubility	0.0004757 mg/L @ 25 °C (estimated)	[11]

Table 2: Gas Chromatography Retention Indices for 1-Heneicosanol

Stationary Phase	Column Type	Retention Index	Source
Semi-standard non-polar	Capillary	2365, 2380, 2401.7	[9]
Standard polar	Capillary	2995	[9]
DB-5 (non-polar)	Capillary	2365	[12]

Experimental Protocols

Protocol 1: Analytical Separation of Heneicosanol Isomers by Gas Chromatography (GC)

This protocol provides a starting point for the analytical separation of Heneicosanol isomers. Optimization will be required based on the specific mixture of isomers.

• Sample Preparation:

  • Accurately weigh and dissolve the Heneicosanol isomer mixture in a high-purity solvent such as hexane or dichloromethane to a final concentration of approximately 1 mg/mL.

  • (Optional) For derivatization to trimethylsilyl (TMS) ethers to improve volatility and peak shape: To the dried sample, add 100 µL of a derivatizing agent (e.g., BSTFA with 1% TMCS) and 100 µL of pyridine. Heat at 60°C for 30 minutes. Evaporate the solvent and reconstitute in hexane.

• GC-FID/MS System and Conditions:

  • Gas Chromatograph: Agilent 8890 GC or equivalent.

  • Column: Agilent DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or a polar equivalent like a DB-WAX.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector: Split/Splitless inlet at 280°C.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1 (can be adjusted based on concentration).

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 2 minutes.

    • Ramp: 5°C/min to 300°C.

    • Hold: 10 minutes at 300°C.

  • Detector (FID): Temperature: 320°C.

  • Detector (MS): Transfer line temperature: 280°C. Ion source temperature: 230°C. Quadrupole temperature: 150°C. Scan range: m/z 50-500.

• Data Analysis:

  • Identify peaks based on their retention times.

  • Compare mass spectra to a library for tentative identification.

  • Calculate retention indices by running a series of n-alkanes under the same conditions for more reliable identification.[13][14][15][16]

Protocol 2: Preparative Separation of Heneicosanol Isomers by HPLC

This protocol is a general guideline for preparative scale separation.

• Sample Preparation:

  • Dissolve the crude Heneicosanol isomer mixture in the mobile phase at the highest possible concentration without causing precipitation.

  • Filter the sample solution through a 0.45 µm filter before injection.

• HPLC System and Conditions:

  • HPLC System: Agilent 1260 Infinity II Preparative LC or equivalent.

  • Column: A preparative scale column (e.g., 21.2 mm ID x 250 mm) packed with a suitable stationary phase (e.g., C18, Phenyl-Hexyl, or a chiral stationary phase if separating enantiomers).

  • Mobile Phase: A mixture of acetonitrile and water, or methanol and water for reversed-phase. For normal-phase, a mixture of hexane and isopropanol. The exact ratio should be optimized at an analytical scale first.

  • Flow Rate: Determined by the column dimensions, typically in the range of 10-50 mL/min for preparative columns.

  • Detection: UV detector (if isomers have a chromophore or are derivatized) or an Evaporative Light Scattering Detector (ELSD).

  • Injection Volume: Dependent on the column size and sample concentration, can range from 100 µL to several mL.

• Fraction Collection:

  • Collect fractions based on the retention times of the target isomers.

  • Analyze the purity of each fraction using analytical HPLC or GC.

  • Pool the pure fractions and evaporate the solvent to obtain the isolated isomer.

Protocol 3: Purification of Solid Heneicosanol Isomers by Fractional Crystallization

This method is suitable for purifying solid isomers on a larger scale.

• Solvent Selection:

  • Identify a suitable solvent in which the target Heneicosanol isomer has high solubility at high temperatures and low solubility at low temperatures. Common solvents for long-chain alcohols include ethanol, methanol, acetone, or mixtures with water.

  • The impurities should either be very soluble or insoluble in the chosen solvent at all temperatures.

• Dissolution:

  • Place the impure solid in an Erlenmeyer flask.

  • Add a minimal amount of the selected solvent and heat the mixture to near its boiling point while stirring until the solid is completely dissolved.

• Cooling and Crystallization:

  • Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

  • Allow the crystals to air dry on the filter paper or in a desiccator.

• Purity Check:

  • Assess the purity of the crystals by measuring their melting point or by using a chromatographic technique like GC or HPLC.

  • If necessary, repeat the recrystallization process (recrystallization) to achieve higher purity.

Mandatory Visualization

Caption: Experimental workflow for the separation and purification of Heneicosanol isomers.

Caption: Troubleshooting decision tree for poor resolution of Heneicosanol isomers.

References

• 1. The Science and Strategy Behind Isomer Separation | RotaChrom [rotachrom.com]
• 2. mdpi.com [mdpi.com]
• 3. Supercritical fluid chromatography - Wikipedia [en.wikipedia.org]
• 4. US5095155A - Process for the separation of isomers of diastereomeric alcohols - Google Patents [patents.google.com]
• 5. Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]
• 9. Heneicosanol | C21H44O | CID 85014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 1-Henicosanol | CAS#:15594-90-8 | Chemsrc [chemsrc.com]
• 11. heneicosanol, 51227-32-8 [thegoodscentscompany.com]
• 12. 1-Heneicosanol [webbook.nist.gov]
• 13. gcms.cz [gcms.cz]
• 14. phytochemia.com [phytochemia.com]
• 15. Gas Chromatographic Retention Data [webbook.nist.gov]
• 16. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Troubleshooting Low Recovery of Heneicosanol from Complex Mixtures

Welcome to the technical support center for the recovery of Heneicosanol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the extraction and purification of Heneicosanol from complex mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of Heneicosanol that influence its extraction and purification?

A1: Heneicosanol is a long-chain primary fatty alcohol (C21H44O). Its key properties include being a waxy white solid at room temperature with a melting point of approximately 69-71°C. It is highly hydrophobic and practically insoluble in water, but soluble in organic solvents such as ethanol, methanol, and ethyl acetate.[1] This pronounced hydrophobic character is a critical factor in selecting appropriate extraction and purification methods.

Q2: Which extraction methods are commonly used for Heneicosanol and other long-chain alcohols from plant matrices?

A2: Common methods for extracting long-chain alcohols like Heneicosanol from plant waxes and other complex mixtures include:

• Solvent Extraction: This involves using organic solvents to dissolve the lipid components. Non-polar solvents like n-hexane are effective at targeting the epicuticular waxes.

• Soxhlet Extraction: A continuous extraction method that provides a more exhaustive extraction of both epicuticular and intracuticular waxes.

• Ultrasound-Assisted Extraction (UAE): This technique uses ultrasonic waves to enhance solvent penetration and improve extraction efficiency, often with reduced extraction times.

• Supercritical Fluid Extraction (SFE): This "green" technique typically uses supercritical CO2, sometimes with a co-solvent like ethanol, to selectively extract compounds. It is particularly useful for preventing the degradation of thermolabile compounds.

Q3: What are the primary challenges in purifying Heneicosanol?

A3: The main challenges in purifying Heneicosanol stem from its similarity to other lipids that are often co-extracted. These challenges include:

• Co-elution in Chromatography: Due to similar polarities, Heneicosanol can co-elute with other long-chain alcohols, fatty acids, and esters during column chromatography.

• "Oiling Out" during Recrystallization: The waxy nature of Heneicosanol can make it difficult to form pure crystals from a solution; it may separate as an oil instead.

• Thermal Degradation: Although relatively stable, prolonged exposure to high temperatures during methods like Soxhlet extraction or distillation can lead to some degradation.

Q4: Why is derivatization recommended for the GC-MS analysis of Heneicosanol?

A4: The polar hydroxyl (-OH) group of Heneicosanol can interact with active sites (silanol groups) in the GC column, leading to peak tailing, reduced sensitivity, and potential analyte loss. Derivatization, such as silylation, replaces the active hydrogen on the hydroxyl group with a non-polar group (e.g., trimethylsilyl). This increases the volatility and thermal stability of the analyte and reduces its interaction with the column, resulting in sharper, more symmetrical peaks and improved quantitative accuracy.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the recovery of Heneicosanol.

Low Extraction Yield

Problem: The overall yield of Heneicosanol from my plant material is lower than expected.

Possible Cause	Troubleshooting Action
Inappropriate Solvent Polarity	Heneicosanol is non-polar. For general plant wax extraction, start with a non-polar solvent like n-hexane. If targeting a broader range of lipids that may include more polar compounds, a slightly more polar solvent or a solvent mixture might be necessary. Conduct small-scale trials with different solvents (e.g., hexane, ethyl acetate, ethanol/water mixtures) to find the optimal system for your specific matrix.
Insufficient Extraction Time or Temperature	For methods like Soxhlet or maceration, ensure the extraction time is sufficient for the solvent to penetrate the matrix thoroughly. For UAE and SFE, optimize the time and temperature parameters. Be aware that excessively high temperatures can cause degradation.
Inadequate Sample Preparation	Ensure the plant material is properly dried to reduce water content, which can hinder extraction with non-polar solvents. Grinding the material to a uniform, smaller particle size increases the surface area for solvent contact and can significantly improve extraction efficiency.
Inefficient Extraction Method	If using a simple solvent wash, consider switching to a more exhaustive method like Soxhlet extraction or an advanced method like UAE or SFE, which can offer higher yields in shorter times.

Low Purity After Column Chromatography

Problem: My Heneicosanol fractions from silica gel column chromatography are contaminated with other compounds.

Possible Cause	Troubleshooting Action
Co-elution with Similar Compounds	The polarity of your eluent may not be optimal for separating Heneicosanol from other long-chain lipids. Try using a less polar solvent system (e.g., a higher ratio of hexane to ethyl acetate) and/or a gradient elution, starting with a very non-polar mobile phase and gradually increasing the polarity.
Column Overloading	Loading too much crude extract onto the column can lead to poor separation. Use a larger column or reduce the amount of sample loaded. A general rule is to use 20-50 times the weight of silica gel to the weight of the crude sample.
Improper Column Packing	An improperly packed column with channels or cracks will result in poor separation. Ensure the silica gel is packed uniformly as a slurry and is not allowed to run dry.
Compound Degradation on Silica	Silica gel is slightly acidic and can sometimes cause degradation of sensitive compounds. If you suspect this, you can use a deactivated silica gel (e.g., by adding a small amount of triethylamine to the eluent) or switch to a different stationary phase like alumina.

Poor Recovery from Recrystallization

Problem: I am losing a significant amount of Heneicosanol during recrystallization, or it is "oiling out."

Possible Cause	Troubleshooting Action
Sub-optimal Solvent Choice	The ideal recrystallization solvent should dissolve Heneicosanol well when hot but poorly when cold. Test a range of solvents or solvent pairs (e.g., ethanol/water, acetone/hexane).
"Oiling Out"	This occurs when the solution is cooled too quickly or is too saturated. Try cooling the solution more slowly (e.g., by insulating the flask). You can also try using a slightly larger volume of the hot solvent to reduce the saturation.
Low Crystal Yield	This can happen if too much solvent is used, or the solution is not cooled to a low enough temperature. After slow cooling to room temperature, place the flask in an ice bath to maximize crystal formation. If the yield is still low, some of the solvent from the mother liquor can be evaporated to concentrate the solution and obtain a second crop of crystals.

Data Presentation

The recovery of Heneicosanol can vary significantly depending on the extraction and purification methods employed, as well as the complexity of the source matrix. The following table summarizes representative recovery data for long-chain alcohols from various studies to provide a comparative overview. Note: Direct comparative studies on Heneicosanol are limited; therefore, data for similar long-chain alcohols (e.g., Octacosanol) are included as a proxy.

Extraction Method	Purification Method	Analyte	Source Material	Approximate Recovery/Yield	Reference
Hot Ethanol Reflux	Saponification & Recrystallization	1-Octacosanol	Sugarcane Press Mud Wax	~80% increase compared to SFE	[2]
Accelerated Solvent Extraction (ASE)	Solid-Phase Absorbents	Long-Chain Alcohols (C20-C30)	Forages	7.8% higher recovery than S/E	[3]
Saponification/Esterification (S/E)	Column Chromatography	Long-Chain Alcohols (C20-C30)	Forages	Faecal recoveries of 58-101%	[4]
Supercritical Fluid Extraction (SFE)	-	Lipid Extract	Myrtle Fruit	5.20% average yield	[3]
Soxhlet Extraction	-	Oil	Flaxseeds	36.9% mean yield	[5]
Ultrasound-Assisted Extraction (UAE)	-	Oil	Flaxseeds	20.0% mean yield	[5]
Solid-Phase Extraction (SPE)	-	Various Lipid Classes	Human Plasma	>70% recovery for most classes	[6]

Experimental Protocols

Protocol 1: Soxhlet Extraction of Heneicosanol from Plant Material

• Sample Preparation: Dry the plant material (e.g., leaves) at 40-60°C to a constant weight. Grind the dried material into a coarse powder.

• Extraction:

  • Place a known amount of the powdered plant material into a cellulose thimble.

  • Place the thimble into the main chamber of the Soxhlet extractor.

  • Fill a round-bottom flask with a suitable non-polar solvent, such as n-hexane.

  • Assemble the Soxhlet apparatus and heat the flask.

  • Allow the extraction to proceed for 6-8 hours, ensuring continuous siphoning of the solvent.

• Concentration: After extraction, cool the apparatus and collect the solvent containing the crude wax extract. Remove the solvent using a rotary evaporator to obtain the crude Heneicosanol-containing extract.

Protocol 2: Purification of Heneicosanol by Silica Gel Column Chromatography

• Column Preparation:

  • Select a glass column of appropriate size.

  • Place a small plug of glass wool or cotton at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel (230-400 mesh) in a non-polar solvent (e.g., n-hexane).

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing. Do not let the column run dry.

  • Add another thin layer of sand on top of the settled silica gel.

• Sample Loading:

  • Dissolve the crude extract from Protocol 1 in a minimal amount of the initial mobile phase (e.g., n-hexane).

  • Carefully load the sample onto the top of the silica column.

• Elution:

  • Begin eluting the column with a non-polar solvent (e.g., 100% n-hexane).

  • Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate) in increasing concentrations (e.g., 2%, 5%, 10% ethyl acetate in hexane).

• Fraction Collection and Analysis:

  • Collect fractions of the eluate in separate test tubes.

  • Analyze the fractions by Thin Layer Chromatography (TLC) to identify those containing Heneicosanol.

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain purified Heneicosanol.

Protocol 3: GC-MS Analysis of Heneicosanol with Silylation

• Derivatization (Silylation):

  • In a GC vial, dissolve a small amount of the purified Heneicosanol in a dry, aprotic solvent (e.g., pyridine or dichloromethane).

  • Add a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Cap the vial and heat at 60-70°C for 30 minutes.

  • Allow the vial to cool to room temperature before analysis.

• GC-MS Conditions (General):

  • Injector: Split/splitless, 280°C.

  • Carrier Gas: Helium.

  • Column: A non-polar capillary column (e.g., HP-5MS).

  • Oven Program: Start at a lower temperature (e.g., 150°C), hold for 1-2 minutes, then ramp up to a higher temperature (e.g., 300°C) at a rate of 10-20°C/min.

  • Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning a mass range of m/z 50-600.

• Analysis: Inject the derivatized sample into the GC-MS. Identify the Heneicosanol-TMS derivative peak based on its retention time and mass spectrum.

Visualizations

Caption: Experimental workflow for the extraction, purification, and analysis of Heneicosanol.

Caption: Troubleshooting flowchart for low recovery of Heneicosanol.

References

• 1. web.uvic.ca [web.uvic.ca]
• 2. impactfactor.org [impactfactor.org]
• 3. Supercritical CO2 Extraction of Fatty Acids, Phytosterols, and Volatiles from Myrtle (Myrtus communis L.) Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Heneicosanol Resolution

Welcome to the technical support center for optimizing the chromatographic analysis of Heneicosanol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues and enhance the resolution of Heneicosanol in their chromatograms.

Frequently Asked Questions (FAQs)

Q1: What are the most common chromatographic challenges encountered when analyzing Heneicosanol?

A1: Due to its long alkyl chain and polar hydroxyl group, Heneicosanol analysis can present several challenges, including:

• Poor Peak Shape (Tailing): The active hydroxyl group can interact with active sites in the gas chromatography (GC) system or on the high-performance liquid chromatography (HPLC) column packing, leading to asymmetrical peaks.[1][2]

• Low Volatility (GC): Heneicosanol has a high boiling point, which can make it challenging to analyze by GC without derivatization.

• Co-elution: In complex mixtures, Heneicosanol may co-elute with other similar compounds, making accurate quantification difficult.

• Poor Resolution: Achieving baseline separation from other long-chain alcohols or matrix components can be challenging.[3]

Q2: Should I use Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) for Heneicosanol analysis?

A2: The choice between GC and HPLC depends on the sample matrix, the required sensitivity, and the available equipment.

• GC is often preferred for its high resolution and sensitivity, especially when coupled with a mass spectrometer (MS). However, derivatization is typically required to improve volatility and peak shape.[1][4][5]

• HPLC , particularly in reversed-phase mode, can also be used and may not require derivatization.[6] It is well-suited for samples that are not amenable to the high temperatures of a GC inlet.

Q3: What is derivatization and why is it recommended for the GC analysis of Heneicosanol?

A3: Derivatization is a chemical reaction that modifies the analyte to make it more suitable for analysis.[4][5] For Heneicosanol in GC, the primary goal of derivatization is to increase its volatility and reduce its polarity.[1][4] This is typically achieved by replacing the active hydrogen of the hydroxyl group with a less polar functional group.[1]

Q4: What is the most common derivatization technique for Heneicosanol?

A4: Silylation is the most common derivatization technique for long-chain alcohols like Heneicosanol.[1] This process involves reacting the hydroxyl group with a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), to form a non-polar trimethylsilyl (TMS) ether.[1] This derivative is more volatile and less likely to exhibit peak tailing.[1]

Troubleshooting Guides

Guide 1: Addressing Peak Tailing in GC Analysis of Heneicosanol

Issue: The Heneicosanol peak in the gas chromatogram shows significant tailing, leading to poor resolution and inaccurate integration.

Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting peak tailing of Heneicosanol in GC.

Detailed Steps:

• Verify Derivatization: For underivatized Heneicosanol, peak tailing is expected due to the polar hydroxyl group.[1] Implement a silylation procedure to reduce polarity.[1]

• Perform Inlet Maintenance: The inlet is a common source of activity. Replace the septum and inlet liner with fresh, deactivated ones.[1]

• Column Maintenance: Active sites can develop at the head of the column. Trim 10-20 cm from the column inlet and re-install.[7] Ensure the column is properly conditioned according to the manufacturer's instructions.

• Optimize GC Parameters:

  • Temperature Program: A slow temperature ramp can improve peak shape.[8]

  • Carrier Gas Flow Rate: Ensure the carrier gas flow rate is optimal for the column dimensions and carrier gas type.[9][10]

Guide 2: Improving Resolution in HPLC Analysis of Heneicosanol

Issue: Heneicosanol is not well-separated from other components in the sample matrix when analyzed by HPLC.

Troubleshooting Workflow:

Caption: A systematic approach to enhancing Heneicosanol resolution in HPLC.

Detailed Steps:

• Column Selection: For reversed-phase HPLC, a C18 column is a common starting point for long-chain alcohols.[6][11] To enhance resolution, consider:

  • Increasing Column Length: A longer column provides more theoretical plates, leading to better separation.[3][9]

  • Decreasing Particle Size: Columns with smaller particles offer higher efficiency and improved resolution.[12][13]

• Mobile Phase Optimization:

  • Mobile Phase Strength: In reversed-phase, decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol) will increase retention and can improve resolution.[3][14]

  • Solvent Type: Changing the organic modifier (e.g., from methanol to acetonitrile) can alter selectivity and improve separation.[3][15]

• Flow Rate Adjustment: Lowering the flow rate can sometimes enhance separation, although it will increase the analysis time.[3]

Data Presentation

Table 1: GC Column Selection Guide for Heneicosanol Analysis

Parameter	Recommendation for Underivatized Heneicosanol	Recommendation for Derivatized (Silylated) Heneicosanol	Rationale
Stationary Phase	Polar (e.g., Wax-type, Polyethylene Glycol)	Non-polar to mid-polar (e.g., 5% Phenyl-methylpolysiloxane)	The polar phase interacts with the hydroxyl group, while the non-polar phase is suitable for the non-polar TMS derivative.[1]
Column Length	30 m	30 m - 60 m	Longer columns provide better resolution for complex samples.[9]
Internal Diameter	0.25 mm - 0.32 mm	0.25 mm	Narrower internal diameters lead to higher efficiency and better resolution.[8][16]
Film Thickness	0.25 µm - 0.50 µm	0.25 µm	Thinner films are generally better for less volatile compounds.[8][17]

Table 2: HPLC Column Selection Guide for Heneicosanol Analysis

Parameter	Recommendation	Rationale
Stationary Phase	C18 (Octadecylsilane)	Provides good hydrophobic retention for the long alkyl chain of Heneicosanol.[6][11]
Column Length	150 mm - 250 mm	Longer columns increase the number of theoretical plates, improving resolution.[3][18]
Internal Diameter	4.6 mm (standard) or 2.1 mm (for higher sensitivity)	Standard ID is robust, while smaller IDs can enhance sensitivity and reduce solvent consumption.[19]
Particle Size	5 µm (standard) or <3 µm (for higher efficiency)	Smaller particles provide higher efficiency and better resolution but result in higher backpressure.[13][19]

Experimental Protocols

Protocol 1: Silylation of Heneicosanol for GC Analysis

Objective: To derivatize Heneicosanol to its trimethylsilyl (TMS) ether to improve volatility and peak shape for GC analysis.

Materials:

• Heneicosanol standard or sample extract

• Silylating reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[1]

• Anhydrous solvent (e.g., pyridine, acetonitrile, or chloroform)

• Reaction vials with PTFE-lined caps

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation: Prepare a solution of Heneicosanol in the chosen anhydrous solvent at a suitable concentration (e.g., 1 mg/mL).

• Reagent Addition: In a reaction vial, add 100 µL of the Heneicosanol solution. To this, add 100 µL of the BSTFA + 1% TMCS reagent.

• Reaction: Cap the vial tightly and vortex for 30 seconds. Heat the vial at 70-80°C for 30-60 minutes. The reaction time and temperature may need optimization depending on the sample matrix.

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The derivatized sample is now ready for injection into the GC-MS system.

Protocol 2: General GC Method for Derivatized Heneicosanol

Objective: To provide a starting point for the GC analysis of silylated Heneicosanol.

Parameters:

• GC System: Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.[1]

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Inlet: Split/splitless injector at 280°C.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Hold: 5-10 minutes.

• Detector Temperature: 300°C (FID) or MS transfer line at 280°C.

Note: These parameters should be optimized for your specific instrument and application to achieve the best resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. ebook.damascusuniversity.edu.sy [ebook.damascusuniversity.edu.sy]
• 5. scispace.com [scispace.com]
• 6. hplc.eu [hplc.eu]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. benchchem.com [benchchem.com]
• 9. youtube.com [youtube.com]
• 10. quora.com [quora.com]
• 11. glsciencesinc.com [glsciencesinc.com]
• 12. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. chromtech.com [chromtech.com]
• 15. HPLC Resolution - Chromatography Forum [chromforum.org]
• 16. gcms.cz [gcms.cz]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. labtech.tn [labtech.tn]
• 19. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Heneicosanol Sample Handling and Analysis

Welcome to the technical support center for Heneicosanol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing sample contamination and to offer troubleshooting support for experiments involving Heneicosanol.

Frequently Asked Questions (FAQs)

Q1: What is Heneicosanol and in what form is it typically supplied?

Heneicosanol (C₂₁H₄₄O) is a long-chain primary fatty alcohol with 21 carbon atoms.[1] It is typically supplied as a waxy white solid or powder at room temperature.[1][2]

Q2: What are the key physical and chemical properties of Heneicosanol?

Please refer to the data summary table below for the key properties of Heneicosanol.

Q3: In which solvents is Heneicosanol soluble?

Heneicosanol is practically insoluble in water due to its long, hydrophobic carbon chain.[1] It is soluble in non-polar organic solvents such as petroleum ether, toluene, hexane, and chloroform. Its solubility in polar solvents like ethanol and methanol is slight to sparingly soluble.[3] For analytical purposes, it is often dissolved in hot methanol or other organic solvents.[4]

Q4: What are the primary applications of Heneicosanol in a research setting?

In research, Heneicosanol is often used as a reference compound and analytical standard in studies of plant waxes, policosanol mixtures, and other lipid fractions.[1] It is also utilized in studies related to lipid chemistry and the development of bio-based materials.[2]

Q5: What are the recommended storage conditions for Heneicosanol?

To maintain its integrity, Heneicosanol should be stored in a tightly sealed container in a dark place under an inert atmosphere.[4] The recommended storage temperature is between 2-8°C.[5][6]

Data Presentation

Table 1: Physical and Chemical Properties of 1-Heneicosanol

Property	Value	Source
CAS Number	15594-90-8	[1][2][5]
Molecular Formula	C₂₁H₄₄O	[1][2]
Molecular Weight	312.58 g/mol	[2]
Appearance	White, waxy solid/powder	[1][2]
Melting Point	68-71 °C	[1]
Boiling Point	366 °C (estimated at 760 mmHg)	[1]
Solubility in Water	Practically insoluble	[1]
Storage Temperature	2-8°C	[5][6]

Troubleshooting Guides

Issue 1: Suspected Heneicosanol Sample Contamination

Question: My analytical results show unexpected peaks, suggesting contamination. What are the likely sources and how can I prevent this?

Answer: Contamination in Heneicosanol analysis can originate from various sources. Due to its nature as a long-chain fatty alcohol, it is susceptible to contamination from common laboratory materials and improper handling.

Potential Sources of Contamination:

• Glassware and Plasticware: Residues from previous experiments, detergents, or plasticizers from plastic containers can leach into your sample.

• Solvents: Impurities in solvents, even in high-purity grades, can introduce contaminating peaks. Alkylated amines are known contaminants in methanol and isopropanol that can affect lipid analysis.[7]

• Handling: Direct contact with skin can introduce lipids and other contaminants. The use of non-powder-free gloves can also be a source of contamination.

• Cross-Contamination: Using the same equipment for different samples without rigorous cleaning can lead to carryover. This is especially critical in autosamplers for chromatographic analysis.[8]

• Environment: Dust and other airborne particles in the laboratory can settle in open sample containers.

Strategies for Prevention:

• Rigorous Glassware Cleaning:

  • Avoid plastic containers whenever possible.

  • Wash glassware with a phosphate-free laboratory detergent.[9]

  • Rinse thoroughly with tap water, followed by multiple rinses with distilled or deionized water.[9]

  • For trace analysis, perform an acid rinse with 10% HCl or 0.5% HNO₃, followed by copious rinsing with high-purity water.[9][10]

  • After cleaning, cover glassware with aluminum foil and bake at a high temperature (e.g., 550°C for 4 hours) to remove any remaining organic residues.[11]

• Solvent and Reagent Purity:

  • Use the highest grade solvents available (e.g., HPLC or LC-MS grade).[4]

  • Test new batches of solvents for purity before use in critical experiments.[12]

  • Store solvents in clean glass bottles with appropriate caps to prevent contamination.

• Proper Handling Techniques:

  • Always wear powder-free nitrile gloves and a clean lab coat.

  • Use clean, dedicated spatulas and weighing boats for handling solid Heneicosanol.

  • Avoid leaving sample containers open to the environment.

• Preventing Cross-Contamination in Chromatography:

  • Implement a stringent wash cycle for the autosampler needle, using a solvent with a similar eluotropic strength to your mobile phase.[8]

  • Run blank injections between samples to check for carryover.

  • Use fresh, clean vials and caps for each sample.

Issue 2: Poor Chromatographic Peak Shape (Peak Tailing) for Heneicosanol

Question: When analyzing Heneicosanol by GC-MS, I am observing significant peak tailing. What could be the cause and how can I resolve it?

Answer: Peak tailing for long-chain alcohols like Heneicosanol in GC-MS is a common issue, often caused by interactions between the polar hydroxyl group of the alcohol and active sites within the GC system.

Potential Causes:

• Active Sites in the GC System: Exposed silanol groups on the surface of the inlet liner, the column itself, or contaminants can interact with the hydroxyl group of Heneicosanol, causing peak tailing.

• Column Contamination: Accumulation of non-volatile residues at the head of the column can lead to poor peak shape.

• Improper Derivatization: Incomplete derivatization will leave some of the polar hydroxyl groups exposed, resulting in tailing.

Troubleshooting and Optimization:

• GC System Maintenance:

  • Inlet Maintenance: Regularly replace the septum, O-ring, and inlet liner. Using a deactivated, ultra-inert liner is crucial for analyzing polar compounds.[13]

  • Column Trimming: If the column is contaminated, trimming 15-20 cm from the inlet end can restore performance.[13]

  • Leak Check: Ensure all fittings are secure and there are no leaks in the system.

• Derivatization to Reduce Polarity:

  • For GC-MS analysis of long-chain alcohols, derivatization is highly recommended to improve peak shape and volatility.

  • Silylation is a common technique that replaces the active hydrogen on the hydroxyl group with a non-polar trimethylsilyl (TMS) group.[13] A common reagent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst like trimethylchlorosilane (TMCS).[13]

  • Ensure the derivatization reaction goes to completion by following the recommended protocol for temperature and incubation time.

• Choosing the Right GC Column:

  • For underivatized long-chain alcohols, a polar stationary phase (e.g., wax-type) is often used.

  • For derivatized (silylated) long-chain alcohols, a non-polar or mid-polar stationary phase, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is a suitable choice.[13]

Experimental Protocols

Protocol: GC-MS Analysis of Heneicosanol with Silylation Derivatization

This protocol outlines the derivatization of Heneicosanol to its trimethylsilyl (TMS) ether and subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

1. Materials and Reagents:

• Heneicosanol standard or sample extract

• Derivatization reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[13]

• Anhydrous solvent (e.g., pyridine, chloroform, or hexane)

• GC vials with caps

• Heating block or oven

• GC-MS system with a suitable column (e.g., DB-5ms or equivalent)

2. Derivatization Procedure:

• Accurately weigh 1-5 mg of the Heneicosanol standard or dried sample extract into a clean GC vial.

• Add 200 µL of anhydrous solvent to dissolve the sample.

• Add 100 µL of BSTFA with 1% TMCS to the vial.[13][14]

• Securely cap the vial and vortex briefly to ensure thorough mixing.

• Heat the vial at 60°C for 30 minutes to facilitate the derivatization reaction.[13][14]

• Allow the vial to cool to room temperature before injection into the GC-MS.

3. GC-MS Parameters (Example):

• Injection Volume: 1 µL

• Injector Temperature: 280°C

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes

  • Ramp: 10°C/min to 320°C

  • Hold: 10 minutes at 320°C

• MS Transfer Line Temperature: 290°C

• Ion Source Temperature: 230°C

• Scan Range: m/z 50-500

Note: These are starting parameters and should be optimized for your specific instrument and application.

Mandatory Visualizations

Caption: Workflow for preventing Heneicosanol sample contamination.

Caption: Logical workflow for troubleshooting GC peak tailing.

References

• 1. 1-Heneicosanol - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. HENEICOSANOL CAS#: 15594-90-8 [m.chemicalbook.com]
• 5. Heneicosanol =98.5 GC 15594-90-8 [sigmaaldrich.com]
• 6. Heneicosanol =98.5 GC 15594-90-8 [sigmaaldrich.com]
• 7. Mobile Phase Contaminants Affect Neutral Lipid Analysis in LC-MS-Based Lipidomics Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. watersciences.unl.edu [watersciences.unl.edu]
• 10. frederick.cancer.gov [frederick.cancer.gov]
• 11. cores.research.asu.edu [cores.research.asu.edu]
• 12. 1-Heneicosanol (CAS 15594-90-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 13. benchchem.com [benchchem.com]
• 14. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]

Reference Data & Comparative Studies

Heneicosanol in Surfactant Production: A Comparative Guide to Long-Chain Alcohols

In the realm of surfactant science, the performance of these amphiphilic molecules is intrinsically linked to their molecular architecture. For researchers, scientists, and drug development professionals, the selection of the appropriate hydrophobic component is a critical determinant of a surfactant's efficacy in applications ranging from detergency to drug delivery. This guide provides an objective comparison of heneicosanol (C21 alcohol) with other long-chain alcohols, specifically 1-octadecanol (C18), 1-eicosanol (C20), and 1-docosanol (C22), when used as precursors for anionic surfactants, particularly sodium alkyl sulfates.

Performance Comparison of Sodium Alkyl Sulfates

The efficacy of a surfactant is primarily evaluated based on its ability to reduce surface tension and form micelles, quantified by the critical micelle concentration (CMC). The Krafft point, the temperature at which a surfactant's solubility equals its CMC, is another crucial parameter for practical applications.

The following table summarizes key performance indicators for sodium alkyl sulfates derived from long-chain alcohols. It is important to note that while extensive data is available for more common chain lengths like C18, specific experimental values for heneicosanol (C21) and docosanol (C22) derived surfactants are less prevalent in publicly accessible literature. The values for C20, C21, and C22 are therefore extrapolated based on established trends where increasing the alkyl chain length leads to a lower CMC, and a higher Krafft point.[1][2]

Parameter	1-Octadecanol (C18) Derivative (Sodium Octadecyl Sulfate)	1-Eicosanol (C20) Derivative (Sodium Eicosyl Sulfate)	Heneicosanol (C21) Derivative (Sodium Heneicosyl Sulfate)	1-Docosanol (C22) Derivative (Sodium Docosyl Sulfate)
Critical Micelle Concentration (CMC) (mM at 25°C)	~0.2 - 0.4	~0.05 - 0.1 (extrapolated)	~0.02 - 0.05 (extrapolated)	~0.01 - 0.02 (extrapolated)
Surface Tension at CMC (mN/m at 25°C)	~35 - 40	~33 - 38 (extrapolated)	~32 - 37 (extrapolated)	~30 - 35 (extrapolated)
Krafft Point (°C)	56[2][3]	~65 - 70 (extrapolated)	~70 - 75 (extrapolated)	>75[4]
Foaming Properties	Good foaming, stable foam.[5]	Expected good foaming, potentially more stable foam than C18.	Expected good foaming, high foam stability.	Expected good foaming, very stable foam.

Note on Extrapolated Data: The values for C20, C21, and C22 derivatives are estimations based on the well-documented trend that for a homologous series of linear alkyl sulfates, the CMC decreases logarithmically with increasing alkyl chain length, and the Krafft point increases with increasing chain length.[1][2]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of surfactant properties. Below are protocols for the synthesis of sodium alkyl sulfates and the determination of their key performance indicators.

Synthesis of Sodium Alkyl Sulfates

The synthesis of sodium alkyl sulfates from long-chain alcohols is a well-established process. A common laboratory-scale method involves the sulfation of the alcohol followed by neutralization.[6]

Materials:

• Long-chain alcohol (e.g., Heneicosanol)

• Chlorosulfonic acid

• Anhydrous diethyl ether (or other suitable inert solvent)

• Sodium carbonate solution

• Ice bath

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve the long-chain alcohol in the anhydrous solvent in a flask placed in an ice bath.

• Slowly add chlorosulfonic acid dropwise to the stirred solution while maintaining a low temperature.

• After the addition is complete, continue stirring for a designated period to ensure the reaction goes to completion.

• Carefully pour the reaction mixture into ice-cold water.

• Neutralize the mixture to a pH of 7 using the sodium carbonate solution.

• The sodium alkyl sulfate will precipitate out of the solution.

• Separate the product by filtration.

• Wash the product with cold water to remove any remaining impurities.

• Dry the purified sodium alkyl sulfate under vacuum.

A generalized workflow for the laboratory synthesis of sodium alkyl sulfates.

Determination of Critical Micelle Concentration (CMC) and Surface Tension

Surface tensiometry is a standard method for determining the CMC and the surface tension at the CMC.

Apparatus:

• Tensiometer (with a Wilhelmy plate or Du Noüy ring)

• Precision balance

• Volumetric flasks

• Magnetic stirrer

Procedure:

• Prepare a stock solution of the surfactant in deionized water.

• Create a series of dilutions of the stock solution to cover a range of concentrations both below and above the expected CMC.

• Measure the surface tension of each solution using the tensiometer, ensuring the plate or ring is thoroughly cleaned between measurements.

• Plot the surface tension as a function of the logarithm of the surfactant concentration.

• The CMC is the concentration at which a sharp break in the curve occurs. The surface tension value at this point is the surface tension at the CMC.

Determination of the Krafft Point

The Krafft point is determined by observing the temperature at which the solubility of the surfactant significantly increases.

Apparatus:

• Temperature-controlled water bath

• Conductivity meter or a method to visually inspect for turbidity

• Magnetic stirrer

• Thermometer

Procedure:

• Prepare a dispersion of the surfactant in water at a concentration known to be above the CMC at elevated temperatures.

• Cool the dispersion to a temperature where the surfactant precipitates, making the solution turbid.

• Slowly heat the dispersion in the temperature-controlled water bath while continuously stirring.

• Monitor the conductivity or visually inspect the solution for the temperature at which it becomes clear. This temperature is the Krafft point.[7]

Comparative Logic and Signaling Pathways

The selection of a long-chain alcohol for surfactant production involves a trade-off between various performance characteristics, which are dictated by the hydrophobic chain length.

The influence of alkyl chain length on key surfactant properties and application performance.

Conclusion

The choice of a long-chain alcohol as a precursor for surfactant synthesis has a profound impact on the resulting surfactant's properties. While heneicosanol (C21) is not as commonly used as even-numbered carbon chain alcohols, its derivatives are expected to exhibit very low critical micelle concentrations and excellent surface tension reduction, making them highly efficient surfactants. However, this increased efficiency comes at the cost of a significantly higher Krafft point, which may limit their application in formulations that require solubility at lower temperatures. For applications where high-temperature stability and maximum surface activity are paramount, and solubility at ambient temperatures is not a primary concern, heneicosanol-derived surfactants present a compelling option for researchers and formulators. Conversely, for applications requiring good performance at or below room temperature, shorter-chain alcohols like 1-octadecanol would be more suitable. This comparative guide provides the foundational data and experimental context for making informed decisions in the development of next-generation surfactant systems.

References

• 1. Krafft temperature - Wikipedia [en.wikipedia.org]
• 2. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. CN85102990B - Synthesis of high-purity sodium alkyl sulfate - Google Patents [patents.google.com]
• 7. Cloud and Krafft points | Practical Surfactants Science | Prof Steven Abbott [stevenabbott.co.uk]

Cross-Validation of Heneicosanol Identification: A Comparative Guide to GC-MS and NMR Techniques

For Researchers, Scientists, and Drug Development Professionals

The unambiguous identification of chemical compounds is a cornerstone of scientific research and development. This guide provides a detailed comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, for the identification and cross-validation of heneicosanol (C₂₁H₄₄O), a long-chain primary fatty alcohol.[1] Experimental data and detailed protocols are presented to offer a comprehensive resource for researchers. Heneicosan-1-ol has been identified in various natural sources, including the aerial parts of Siegesbeckia orientalis and certain wheat varieties.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a highly sensitive technique that separates volatile compounds in a mixture and identifies them based on their mass-to-charge ratio and fragmentation patterns. For long-chain alcohols like heneicosanol, derivatization is often employed to increase volatility and improve peak shape.

Experimental Protocol: GC-MS

A typical protocol for the GC-MS analysis of heneicosanol is as follows:

• Sample Preparation & Derivatization:

  • Prepare a standard solution of heneicosanol in a suitable solvent such as chloroform.

  • For derivatization, use a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst.[2]

  • In a GC vial, combine the sample with the silylating reagent (e.g., 80 µL of BSTFA and 20 µL of TMCS for a sample of aliphatic alcohols).[2]

  • Securely cap the vial and heat the mixture at 60°C for 30 minutes to ensure complete derivatization.[2]

  • After cooling to room temperature, the derivatized sample is ready for injection into the GC-MS system.[2]

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 6890N or similar.

  • Column: A non-polar capillary column such as a BP-20 fused silica capillary (30 m x 0.25 mm i.d. x 0.25 µm film thickness) is suitable.[3]

  • Injection Mode: Splitless injection is commonly used for trace analysis.[3]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.21 mL/min).

  • Oven Temperature Program: An initial temperature of 50°C held for 1 minute, then ramped to 150°C at 5°C/min, and subsequently to 220°C at 10°C/min with a final hold.[3] A typical program for long-chain alcohols might start at 60°C, increase at 15°C/min to 300°C, then at 5°C/min to a maximum of 360°C.[4]

  • Mass Spectrometer: Agilent 5975 quadrupole inert mass selective detector or equivalent.

  • Ionization Mode: Electron Impact (EI) at 70 eV.[4]

  • Mass Scan Range: m/z 45-545.[4]

Data Presentation: GC-MS

Parameter	Value	Reference
Molecular Weight	312.6 g/mol	[1]
Kovats Retention Index (Semi-standard non-polar)	2365, 2380, 2401.7	[1][5]
Kovats Retention Index (Standard polar)	2995	[1][5]
Major Mass Spectral Fragments (m/z)	57, 82, 96	[6]

GC-MS Workflow

Caption: Workflow for the identification of Heneicosanol using GC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides detailed information about the chemical structure of a molecule by observing the magnetic properties of atomic nuclei. Both ¹H and ¹³C NMR are crucial for the structural elucidation of organic compounds like heneicosanol.

Experimental Protocol: NMR

• Sample Preparation:

  • Dissolve a sufficient amount of the heneicosanol sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Transfer the solution to a 5 mm NMR tube. For neat liquids, a direct transfer can be done.[7]

• Instrumentation and Data Acquisition:

  • Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Experiments:

    • ¹H NMR: Provides information on the number of different types of protons and their neighboring environments.

    • ¹³C NMR: Shows the number of different types of carbon atoms.

    • DEPT (Distortionless Enhancement by Polarization Transfer): DEPT-90 shows only CH groups, while DEPT-135 shows CH and CH₃ groups as positive signals and CH₂ groups as negative signals. This helps in distinguishing between different types of carbon atoms.[7]

  • A sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

Data Presentation: NMR

Nucleus	Chemical Shift (δ) ppm	Multiplicity	Assignment
¹H	~3.64	triplet	-CH₂-OH (α-protons)
¹H	~1.57	quintet	-CH₂-CH₂-OH (β-protons)
¹H	~1.25	broad singlet	-(CH₂)₁₈- (bulk methylene protons)
¹H	~0.88	triplet	-CH₃ (terminal methyl protons)
¹³C	~63.1	-	-CH₂-OH (α-carbon)
¹³C	~32.8	-	-CH₂-CH₂-OH (β-carbon)
¹³C	~29.7	-	-(CH₂)₁₆- (bulk methylene carbons)
¹³C	~25.7	-	-CH₂-CH₂-CH₂-OH (γ-carbon)
¹³C	~22.7	-	-CH₂-CH₃
¹³C	~14.1	-	-CH₃ (terminal methyl carbon)

Note: The chemical shifts are typical values for long-chain primary alcohols and may vary slightly depending on the solvent and concentration. The proton on the hydroxyl group often appears as a broad singlet and its chemical shift is highly variable.[8]

NMR Workflow

Caption: Workflow for the structural elucidation of Heneicosanol using NMR.

Cross-Validation and Comparison

Cross-validation using both GC-MS and NMR provides a highly confident identification of heneicosanol. GC-MS confirms the molecular weight and provides a characteristic retention time, while NMR confirms the exact arrangement of atoms within the molecule.

Logical Flow of Cross-Validation

Caption: Logical workflow for the cross-validation of Heneicosanol.

Performance Comparison: GC-MS vs. NMR

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separates compounds based on volatility and identifies by mass-to-charge ratio.	Identifies the structural arrangement of atoms based on nuclear magnetic properties.
Sensitivity	High (picogram to femtogram range).	Lower (microgram to milligram range).
Structural Info	Provides molecular weight and fragmentation pattern, which aids in identification.	Provides detailed and unambiguous structural information, including connectivity.
Sample Throughput	Relatively high, with typical run times of 30-60 minutes.[3]	Lower, as experiments can take longer to acquire, especially for ¹³C NMR.
Quantification	Can be quantitative with appropriate calibration.	Inherently quantitative, as signal intensity is proportional to the number of nuclei.[9]
Sample Prep	Often requires derivatization for polar compounds like long-chain alcohols.[2][4]	Simple dissolution in a deuterated solvent.
Isomer Differentiation	Can differentiate isomers based on retention time, but mass spectra may be similar.	Excellent for differentiating isomers due to unique chemical shifts for each unique atom.

Alternatives for Comparison

To ensure the specificity of the identification, it is useful to compare the data for heneicosan-1-ol with that of its isomers or other closely related long-chain alcohols.

• 2-Heneicosanol: This secondary alcohol would show a different fragmentation pattern in GC-MS.[10] In NMR, the proton on the carbon bearing the hydroxyl group would be a multiplet at a slightly different chemical shift, and the ¹³C spectrum would show a different set of signals corresponding to the different carbon environments.

• Eicosanol (C₂₀H₄₂O) and Docosanol (C₂₂H₄₆O): These neighboring homologous alcohols would have different retention times in GC and distinct molecular ion peaks in the mass spectrum. Their NMR spectra would be very similar, with the main difference being the integration of the bulk methylene proton signal.

Conclusion

Both GC-MS and NMR are indispensable tools for the identification of heneicosanol. GC-MS offers high sensitivity and provides crucial molecular weight information, making it ideal for screening and initial identification. NMR, on the other hand, delivers unequivocal structural elucidation, confirming the connectivity of the molecule and allowing for the clear differentiation of isomers. The cross-validation of data from both techniques provides a robust and reliable method for the definitive identification of heneicosanol, a critical step in research and quality control in the pharmaceutical and chemical industries.

References

• 1. Heneicosanol | C21H44O | CID 85014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. books.rsc.org [books.rsc.org]
• 5. 1-Heneicosanol [webbook.nist.gov]
• 6. Heneicosanal | C21H42O | CID 12052911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. azom.com [azom.com]
• 8. Alcohols | OpenOChem Learn [learn.openochem.org]
• 9. researchgate.net [researchgate.net]
• 10. 2-Henicosanol | C21H44O | CID 14151023 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of Heneicosanol: Natural versus Synthetic Sources

For Researchers, Scientists, and Drug Development Professionals

Heneicosanol, a 21-carbon saturated fatty alcohol, is a molecule of growing interest in various industrial and research applications, including cosmetics, pharmaceuticals, and as a bioactive agent.[1][2] This guide provides a comprehensive comparison of heneicosanol derived from natural sources versus that produced through chemical synthesis. The objective is to offer a clear, data-driven analysis to aid researchers in selecting the appropriate source of heneicosanol for their specific needs.

Physicochemical Properties and Purity

Both naturally sourced and synthetically produced heneicosanol are expected to have identical intrinsic physicochemical properties, as the chemical structure is the same. However, the purity and impurity profiles can differ significantly based on the origin and purification methods.

Property	Natural Heneicosanol	Synthetic Heneicosanol	Data Source(s)
Appearance	White, waxy solid	White powder or waxy solid	[1]
Molecular Formula	C₂₁H₄₄O	C₂₁H₄₄O	[1][2]
Molar Mass	312.58 g/mol	312.58 g/mol	[1][2]
Melting Point	~68-71 °C	~68-71 °C	[1]
Boiling Point	~366 °C (estimated at 760 mmHg)	~366 °C (estimated at 760 mmHg)	[1]
Solubility	Practically insoluble in water	Practically insoluble in water	[1]
Purity	Variable, dependent on extraction and purification efficiency	Typically high, e.g., >99% by GC	[3]
Key Impurities	Other fatty alcohols, fatty acids, sterols, and plant metabolites	Unreacted starting materials, reagents, and by-products of synthesis	[4][5]

Production and Sourcing

The methods for obtaining heneicosanol from natural and synthetic origins are fundamentally different, impacting yield, scalability, and cost.

Natural Sources and Extraction

1-Heneicosanol is a constituent of the cuticular wax of various plants. Notable natural sources include the tomato plant (Solanum lycopersicum), napa cabbage (Brassica rapa subsp. pekinensis), and green tea (Camellia sinensis).[1] It has also been isolated from Senecio coluhuapiensis, an endemic species from Patagonia, Argentina.

The general workflow for obtaining heneicosanol from natural sources involves extraction followed by purification.

Fig. 1: Natural Heneicosanol Extraction Workflow.

Synthetic Production

The chemical synthesis of long-chain primary alcohols like 1-heneicosanol can be achieved through various methods. One cost-effective and high-yield approach is the hydroboration-oxidation of the corresponding terminal alkene (1-heneicosene). This anti-Markovnikov addition ensures the formation of the primary alcohol.

Fig. 2: Synthetic 1-Heneicosanol Production Workflow.

Parameter	Natural Heneicosanol	Synthetic Heneicosanol	Data Source(s)
Source	Plant waxes	Petrochemical or oleochemical precursors	[1][4]
Typical Yield	Low, dependent on plant species and extraction method	High, often >90%	[3]
Scalability	Limited by biomass availability and extraction capacity	Highly scalable	[3]
Cost	Generally higher due to complex extraction and purification	Potentially lower for large-scale production	[3]
Environmental Impact	Dependent on sustainable harvesting and solvent use	Dependent on the synthetic route and precursor origin	[6]

Biological Activity: An Antimicrobial Agent

1-Heneicosanol isolated from Senecio coluhuapiensis has demonstrated significant antimicrobial activity. This suggests its potential for development as a therapeutic or preservative agent. While direct comparative studies on the bioactivity of natural versus synthetic heneicosanol are not available, it is hypothesized that the activity is inherent to the molecule itself, and thus pure synthetic heneicosanol should exhibit similar efficacy.

Organism	Type	Bioactivity (Natural 1-Heneicosanol)	Data Source(s)
Staphylococcus aureus	Gram-positive bacteria	MIC: 250 µg/mL	[7][8]
Pseudomonas aeruginosa	Gram-negative bacteria	MIC: 250 µg/mL	[7][8]
Candida albicans	Fungus (Yeast)	Active at 250 µg/mL	[7][8]
Candida krusei	Fungus (Yeast)	Active at 250 µg/mL	[7][8]
Botrytis cinerea	Fungus (Phytopathogen)	Inhibition of germinative tube at 80 µg/mL	[7][8]

Putative Mechanism of Antimicrobial Action

The precise molecular targets of heneicosanol are not yet elucidated. However, long-chain fatty alcohols are known to exert their antimicrobial effects primarily by disrupting the integrity of the microbial cell membrane.[9][10] This disruption can lead to increased permeability, leakage of essential intracellular components, and ultimately, cell death.

Fig. 3: Putative Antimicrobial Mechanism of Heneicosanol.

Experimental Protocols

Protocol 1: Extraction and Purification of 1-Heneicosanol from Senecio coluhuapiensis

Objective: To isolate 1-heneicosanol from the aerial parts of S. coluhuapiensis.

Materials:

• Dried, pulverized aerial parts of S. coluhuapiensis

• 95% Ethanol

• Hexane (analytical grade)

• Ethyl acetate (analytical grade)

• Silica gel 60 (230-400 mesh)

• TLC plates (Silica gel 60 F254)

• Sulfuric acid solution (25%)

• Rotary evaporator, chromatography column, glassware

Procedure:

• Extraction: Exhaustively extract the pulverized plant material (e.g., 100 g) with 95% ethanol at room temperature.

• Concentration: Evaporate the solvent from the combined ethanol extracts under reduced pressure using a rotary evaporator to obtain the crude extract.

• Column Chromatography: a. Prepare a chromatography column with silica gel 60, using hexane as the slurry solvent. b. Dissolve the crude extract in a minimal amount of hexane and load it onto the column. c. Elute the column with a gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate (e.g., 98:2, 95:5, 90:10, 80:20 hexane:ethyl acetate).

• Fraction Analysis: a. Collect fractions and analyze them by thin-layer chromatography (TLC) using a mobile phase of hexane:ethyl acetate (90:10). b. Visualize the spots by spraying the TLC plate with 25% H₂SO₄ solution followed by gentle heating.

• Isolation: Combine the fractions containing the compound of interest (pure 1-heneicosanol is typically obtained from fractions eluted with ~80:20 hexane:ethyl acetate). Evaporate the solvent to yield the purified compound.

Protocol 2: Synthesis of 1-Heneicosanol via Hydroboration-Oxidation

Objective: To synthesize 1-heneicosanol from 1-heneicosene.

Materials:

• 1-Heneicosene

• Sodium borohydride (NaBH₄)

• Malonic acid

• Tetrahydrofuran (THF), anhydrous

• Hydrogen peroxide (H₂O₂, 30%)

• Sodium hydroxide (NaOH) solution (e.g., 3M)

• n-Hexane

• Standard laboratory glassware, magnetic stirrer, nitrogen atmosphere setup

Procedure:

• Hydroboration: a. In a dry, nitrogen-flushed flask, dissolve 1-heneicosene in anhydrous THF. b. Add sodium borohydride and malonic acid to the solution. The malonic acid reacts with NaBH₄ to form sodium malonyloxyborohydride in situ, which acts as the hydroborating agent. c. Stir the reaction mixture at room temperature until the hydroboration is complete (monitor by TLC or GC).

• Oxidation: a. Cool the reaction mixture in an ice bath. b. Slowly add 3M NaOH solution, followed by the dropwise addition of 30% H₂O₂. c. Allow the mixture to warm to room temperature and stir for several hours until the oxidation is complete.

• Work-up and Purification: a. Separate the organic layer and extract the aqueous layer with a suitable solvent (e.g., diethyl ether). b. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. c. Evaporate the solvent to obtain the crude product. d. Purify the crude 1-heneicosanol by recrystallization from n-hexane to yield a high-purity product (>99%).[3]

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To identify and quantify heneicosanol in an extract.

Materials:

• Heneicosanol-containing sample (natural extract or synthetic product)

• Internal standard (e.g., tetracosane)

• Derivatization agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)

• Anhydrous pyridine

• GC-MS instrument with a suitable capillary column (e.g., DB-5MS)

Procedure:

• Sample Preparation: a. Ensure the sample extract is completely dry. b. Redissolve a known amount of the dry extract in a known volume of a suitable solvent (e.g., chloroform). c. Add a known amount of the internal standard.

• Derivatization: a. Transfer an aliquot of the sample solution to a GC vial insert and evaporate the solvent under a stream of nitrogen. b. Add anhydrous pyridine and BSTFA to the dried sample. c. Seal the vial and heat at 70°C for 30 minutes to convert the hydroxyl group of heneicosanol to its trimethylsilyl (TMS) ether.[5][11]

• GC-MS Analysis: a. Inject the derivatized sample into the GC-MS. b. Example GC Conditions:

  • Injector Temperature: 280°C
  • Carrier Gas: Helium
  • Oven Program: Initial temperature of 70°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 10 minutes. c. MS Conditions:
  • Ion Source: Electron Ionization (EI) at 70 eV
  • Mass Range: Scan from m/z 50 to 550.

• Data Analysis: Identify the TMS-derivatized heneicosanol peak based on its retention time and mass spectrum. Quantify using the peak area relative to the internal standard.

Protocol 4: Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the lowest concentration of heneicosanol that inhibits the visible growth of a microorganism.

Materials:

• Purified heneicosanol

• Bacterial or fungal strain

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Sterile 96-well microtiter plates

• Spectrophotometer (plate reader)

Procedure:

• Preparation of Inoculum: a. Grow the microorganism in the appropriate broth to the mid-logarithmic phase. b. Adjust the culture turbidity with sterile broth to a standardized concentration (e.g., 0.5 McFarland standard, which corresponds to approx. 1.5 x 10⁸ CFU/mL for E. coli). c. Dilute this standardized suspension to the final inoculum concentration (typically ~5 x 10⁵ CFU/mL).

• Serial Dilution of Heneicosanol: a. Prepare a stock solution of heneicosanol in a suitable solvent (e.g., DMSO), then dilute it in the broth medium. b. In a 96-well plate, perform a two-fold serial dilution of the heneicosanol solution in broth to obtain a range of concentrations.

• Inoculation and Incubation: a. Add the prepared inoculum to each well containing the heneicosanol dilutions. b. Include a positive control (broth + inoculum, no heneicosanol) and a negative control (broth only). c. Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for 18-24 hours).

• Determination of MIC: a. After incubation, determine the MIC by visually inspecting for turbidity or by measuring the optical density (OD) at 600 nm using a plate reader. b. The MIC is the lowest concentration of heneicosanol at which there is no visible growth.[12][13][14][15][16]

References

• 1. 1-Heneicosanol - Wikipedia [en.wikipedia.org]
• 2. Heneicosanol | C21H44O | CID 85014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. A Simple, Cost-effective Synthesis of Industrially Important Long Chain Primary Alcohols [benthamopenarchives.com]
• 4. api.pageplace.de [api.pageplace.de]
• 5. researchgate.net [researchgate.net]
• 6. jiuanchemical.com [jiuanchemical.com]
• 7. researchgate.net [researchgate.net]
• 8. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus [mdpi.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Antibacterial activity of long-chain fatty alcohols against mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. microbe-investigations.com [microbe-investigations.com]
• 13. protocols.io [protocols.io]
• 14. researchgate.net [researchgate.net]
• 15. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Micr... [protocols.io]
• 16. youtube.com [youtube.com]

In-vitro Validation of Heneicosanol's Biological Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the in-vitro biological activities of Heneicosanol, a long-chain fatty alcohol with demonstrated therapeutic potential. By objectively comparing its performance with other relevant long-chain fatty alcohols and presenting supporting experimental data, this document serves as a valuable resource for researchers and professionals in the field of drug discovery and development.

Antimicrobial and Antifungal Activity

Heneicosanol has demonstrated notable activity against a range of microbial and fungal pathogens. Its efficacy is often compared with other long-chain fatty alcohols, where the length of the carbon chain plays a crucial role in the antimicrobial potency.

Table 1: Comparative Antimicrobial and Antifungal Activity of Heneicosanol and Other Long-Chain Fatty Alcohols (MIC in µg/mL)

Compound	Staphylococcus aureus	Pseudomonas aeruginosa	Candida albicans	Candida krusei	Botrytis cinerea (Germ Tube Reduction)
Heneicosanol	250[1]	250[1]	250[1]	250[1]	80[1]
1-Dodecanol (C12)	High Activity[2][3]	-	-	-	-
1-Tridecanol (C13)	High Activity[2][3]	-	-	-	-
1-Decanol (C10)	Bactericidal[2]	-	-	-	-
1-Undecanol (C11)	Bactericidal[2]	-	-	-	-

This method is a standard procedure for determining the MIC of an antimicrobial agent against bacteria and yeast.

• Preparation of Inoculum: A standardized bacterial or yeast suspension (equivalent to 0.5 McFarland standard) is prepared in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for yeast).

• Serial Dilution: The test compound (Heneicosanol) is serially diluted (typically two-fold) in the broth within a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the prepared microbial suspension.

• Controls: Positive (microorganism and broth without the test compound) and negative (broth only) controls are included.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C for bacteria, 30°C for yeast) for 18-24 hours.

• MIC Determination: The MIC is visually determined as the lowest concentration of the compound that completely inhibits visible microbial growth.[3]

Anti-inflammatory Activity

Long-chain fatty alcohols have been shown to modulate inflammatory pathways. In-vitro assays are crucial for elucidating the mechanisms behind these anti-inflammatory effects.

Table 2: In-vitro Anti-inflammatory Activities of Long-Chain Fatty Alcohols

Compound/Extract	Assay	Key Findings
Long-chain fatty alcohols (from pomace olive oil)	Nitric Oxide (NO) Production in RAW 264.7 cells	Dose-dependent decrease in NO production.[1]
Inducible Nitric Oxide Synthase (iNOS) Expression	Inhibition of iNOS expression.[1]
Tumor Necrosis Factor-alpha (TNF-α) Production	Reduction in TNF-α production.[1]
Prostaglandin E2 (PGE2) Production	Reduction in PGE2 production.[1]
Phospholipase A2 (PLA2) Activity	Inhibition of PLA2 activity (IC50 = 6.2 µg/ml).[1]
Ethanol stem-bark extract of Blighia sapida	Inhibition of Albumin Denaturation	Effective prevention of heat-induced albumin denaturation.[4]
Red Blood Cell Membrane Stabilization	Stabilization of erythrocyte membrane against hypotonicity-induced lysis.[4]

This assay assesses the ability of a compound to prevent the denaturation of proteins, a hallmark of inflammation.

• Reaction Mixture: A solution of bovine serum albumin (BSA) is prepared in a suitable buffer (e.g., phosphate-buffered saline, pH 6.3).

• Treatment: Different concentrations of the test compound (Heneicosanol) are added to the BSA solution.

• Denaturation: The mixtures are heated to induce denaturation (e.g., 72°C for 5 minutes).

• Measurement: After cooling, the turbidity of the samples is measured spectrophotometrically at a specific wavelength (e.g., 660 nm).

• Calculation: The percentage inhibition of denaturation is calculated by comparing the absorbance of the test samples with that of the control (BSA solution without the test compound). Diclofenac sodium is often used as a standard anti-inflammatory drug.[4]

Antioxidant Activity

The antioxidant potential of natural compounds is a key area of investigation. Various in-vitro assays are employed to evaluate the free radical scavenging and reducing capabilities of substances like Heneicosanol.

Table 3: Common In-vitro Antioxidant Assays

Assay	Principle	Measurement
DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging	Measures the ability of the antioxidant to donate an electron or hydrogen to the stable DPPH radical, causing a color change from violet to yellow.	Decrease in absorbance at ~517 nm.[4][5][6]
ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging	Measures the scavenging of the ABTS radical cation, which is applicable to both hydrophilic and lipophilic antioxidants.	Decrease in absorbance at ~734 nm.[5][7]
FRAP (Ferric Reducing Antioxidant Power)	Measures the ability of the antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at low pH, resulting in a colored ferrous-tripyridyltriazine complex.	Increase in absorbance at ~593 nm.[4][7]
Total Antioxidant Capacity (TAC)	Often based on the reduction of Mo(VI) to Mo(V) by the sample analyte and subsequent formation of a green phosphate/Mo(V) complex at acidic pH.	Increase in absorbance at ~695 nm.[4]

• Reaction Mixture: A solution of DPPH in a suitable solvent (e.g., methanol) is prepared.

• Treatment: Different concentrations of the test compound (Heneicosanol) are added to the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for a specific period (e.g., 30 minutes).

• Measurement: The absorbance of the solution is measured at approximately 517 nm.

• Calculation: The percentage of radical scavenging activity is calculated by comparing the absorbance of the test samples with that of the control (DPPH solution without the test compound). Ascorbic acid or Trolox are commonly used as standards.[4][6]

Anticancer Activity

Preliminary in-vitro studies are essential to identify compounds with potential anticancer properties. The MTT assay is a widely used colorimetric assay for assessing cell metabolic activity and, by extension, cell viability and cytotoxicity.

Table 4: In-vitro Anticancer Activity of Natural Compounds

Compound/Extract	Cell Line	Assay	Key Findings
Sidr Honey	A549 (Lung), MCF-7 (Breast), HCT-116 (Colon)	Cytotoxicity	Dose-dependent cytotoxic effect.
Ethanol extract of Adhatoda vasica	PA1 (Ovarian)	Antiproliferative and Antimetastatic	Inhibition of metastatic property.
Chlorella sorokiniana extracts	L5178Y-R (Murine lymphoma), MCF-7 (Breast)	MTT	Increased growth inhibition.

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of the test compound (Heneicosanol) for a specified duration (e.g., 24, 48, 72 hours).

• MTT Addition: MTT solution is added to each well and incubated to allow viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

• Measurement: The absorbance of the colored solution is measured at a specific wavelength (e.g., 570 nm).

• Calculation: Cell viability is expressed as a percentage of the untreated control, and the IC50 (the concentration of the compound that inhibits 50% of cell growth) is determined.

This guide provides a foundational understanding of the in-vitro validation of Heneicosanol's biological activities. The presented data and protocols offer a framework for researchers to design and conduct further investigations into the therapeutic potential of this and other long-chain fatty alcohols.

References

• 1. Long-chain fatty alcohols from pomace olive oil modulate the release of proinflammatory mediators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dietary long‐chain fatty acid metabolism boosts antitumor immune response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular Mechanisms of Alcohol-Induced Colorectal Carcinogenesis [mdpi.com]
• 4. MAP kinase signaling in diverse effects of ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antioxidative Effects of Chrysoeriol via Activation of the Nrf2 Signaling Pathway and Modulation of Mitochondrial Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Ethanol-induced Modulation of Hepatocellular Extracellular Signal-regulated Kinase-1/2 Activity via 4-Hydroxynonenal - PMC [pmc.ncbi.nlm.nih.gov]

Structural and Physicochemical Properties of Heneicosanol Isomers

An Objective Comparison of Heneicosanol Structural Isomers for Researchers

This guide provides a detailed structural and physicochemical comparison of heneicosanol isomers, tailored for researchers, scientists, and professionals in drug development. Due to the prevalence of 1-heneicosanol in research and commercial applications, a significant portion of the available experimental data pertains to this primary alcohol. Data for other isomers, where available, is often derived from computational models. This document synthesizes the existing information and outlines the experimental protocols necessary for a comprehensive comparative analysis.

Heneicosanol (C21H44O) is a long-chain fatty alcohol with numerous structural isomers, which are categorized based on the position of the hydroxyl (-OH) group along the 21-carbon chain. These positional isomers, while sharing the same molecular weight, exhibit distinct physical and chemical properties that can influence their biological activity and applications.

The primary isomer, 1-heneicosanol, is a waxy white solid at room temperature with a melting point of approximately 68-71°C.[1] It is characterized by its hydrophobic nature, making it virtually insoluble in water.[1] This isomer is found naturally in the cuticular wax of various plants, such as tomatoes and napa cabbage, and is a component of policosanol mixtures.[1] Its applications are diverse, ranging from its use as an intermediate in the synthesis of surfactants to a component in lubricants and cosmetics.[1]

Secondary isomers, such as 2-heneicosanol and 11-heneicosanol, are expected to have different physical properties, including lower melting and boiling points, due to the internal position of the hydroxyl group, which can disrupt the packing of the alkyl chains in the solid state.[2][3] The branching introduced by the hydroxyl group's position affects intermolecular forces, leading to these differences.[4]

Below is a table summarizing the available quantitative data for representative heneicosanol isomers.

Property	1-Heneicosanol	2-Henicosanol	11-Henicosanol	Other Positional Isomers (Expected Trends)
IUPAC Name	Henicosan-1-ol[5]	Henicosan-2-ol[6]	Henicosan-11-ol[7]	Henicosan-x-ol
Synonyms	Heneicosyl alcohol[1]	2-Hydroxyhenicosane[6]	Di-n-decyl carbinol[7]	-
Molecular Formula	C21H44O[1]	C21H44O[6]	C21H44O[7]	C21H44O
Molecular Weight	312.58 g/mol [1]	312.6 g/mol (Computed)[6]	312.6 g/mol (Computed)[7]	~312.6 g/mol
Melting Point	68-71 °C[1]	No Experimental Data	No Experimental Data	Expected to be lower than 1-Heneicosanol[2][3]
Boiling Point	~366 °C (Estimated)[1]	No Experimental Data	No Experimental Data	Expected to be lower than 1-Heneicosanol[2][3]
logP (Octanol/Water)	High (pronounced hydrophobic character)[1]	9.9 (Computed)[6]	No Computed Data	Expected to be high, with minor variations
Natural Occurrence	Plant waxes (e.g., tomato, cabbage), policosanol mixtures[1]	Mammalian metabolite[6]	Not specified	Less common than 1-Heneicosanol

Visualizing Structural Isomerism and Experimental Workflow

The structural differences between heneicosanol isomers are fundamental to their varying properties. The following diagrams illustrate these differences and a typical experimental workflow for their characterization.

Caption: Structural formulas of primary (1-) and secondary (2- and 11-) heneicosanol isomers.

Caption: A typical workflow for the separation and characterization of heneicosanol isomers.

Experimental Protocols

Differentiating and characterizing structural isomers requires a combination of chromatographic, thermal, and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Separation and Identification

GC is a powerful technique for separating volatile compounds like alcohol isomers.[8][9] The retention time of each isomer will differ based on its boiling point and interaction with the GC column's stationary phase. Coupling GC with a mass spectrometer (MS) allows for the identification of each separated isomer based on its mass spectrum and fragmentation pattern.[10][11]

Methodology:

• Derivatization: Convert the alcohols to more volatile derivatives, such as pentafluorobenzoyl or trimethylsilyl (TMS) ethers, to improve chromatographic resolution.[10][12]

• Sample Injection: Inject a small volume (e.g., 1 µL) of the derivatized sample into the GC injector port, which is heated to ensure vaporization.

• Chromatographic Separation: Use a capillary column (e.g., with a polar stationary phase like polyethylene glycol or a non-polar phase like polysiloxane) to separate the isomers. An oven temperature program is employed, starting at a lower temperature and gradually increasing to elute the compounds.

• Mass Spectrometry: As isomers elute from the column, they enter the mass spectrometer. Electron ionization (EI) is a common method to generate fragment ions.

• Data Analysis: Identify isomers by their unique retention times and the mass-to-charge ratios (m/z) of the molecular ion and characteristic fragment ions in the mass spectrum.[13][14]

Differential Scanning Calorimetry (DSC) for Thermal Property Analysis

DSC is used to measure the thermal properties of a sample, such as melting point and enthalpy of fusion.[15] These properties are highly sensitive to the molecular packing and intermolecular forces, which differ between isomers.[16][17]

Methodology:

• Sample Preparation: Accurately weigh a small amount of the purified isomer (2-5 mg) into an aluminum DSC pan and seal it.[16]

• Thermal Program: Place the sample pan and an empty reference pan into the DSC cell. Heat the sample at a controlled rate (e.g., 5 K/min) to a temperature above its melting point.[16]

• Data Acquisition: The DSC instrument measures the difference in heat flow required to raise the temperature of the sample and the reference. An endothermic peak is observed during melting.

• Analysis: The onset temperature of the peak is typically taken as the melting point, and the area under the peak is proportional to the enthalpy of fusion.[17][18]

Spectroscopic Analysis (NMR, IR) for Structural Elucidation

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are indispensable for confirming the exact structure of each isomer.[19]

• ¹H and ¹³C NMR Spectroscopy: Provides detailed information about the chemical environment of hydrogen and carbon atoms.[20][21] The position of the hydroxyl group can be definitively determined by the chemical shifts and splitting patterns of the signals corresponding to the carbon atom bearing the -OH group (the carbinol carbon) and its attached proton.

• Infrared (IR) Spectroscopy: Used to identify functional groups.[14][22] All heneicosanol isomers will show a characteristic broad absorption band in the region of 3200-3600 cm⁻¹ due to the O-H stretching of the alcohol group and strong absorptions around 2850-2960 cm⁻¹ from C-H stretching. The C-O stretching vibration (typically 1050-1260 cm⁻¹) can provide clues to whether the alcohol is primary or secondary.

Isomerism, Biological Activity, and Signaling Pathways

The principle of structural isomerism is critical in pharmacology and biochemistry, as even minor changes in a molecule's structure can significantly alter its biological activity.[23] Different isomers of a drug, for example, can interact with a biological target with varying affinities, leading to different therapeutic or toxicological effects.

While specific signaling pathways for heneicosanol isomers are not well-documented, 1-heneicosanol has been investigated in silico as a potential ligand for bacterial target proteins.[1] The biological activity of long-chain alcohols can be related to their interaction with cell membranes or specific protein binding pockets. The shape and polarity of each isomer, determined by the hydroxyl group's position, will dictate the nature and strength of these interactions.

Caption: Logical diagram of how structural isomerism influences properties and biological function.

References

• 1. 1-Heneicosanol - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. scribd.com [scribd.com]
• 4. marxify.pages.dev [marxify.pages.dev]
• 5. Heneicosanol | C21H44O | CID 85014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Henicosanol | C21H44O | CID 14151023 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Henicosan-11-ol | C21H44O | CID 76913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. odinity.com [odinity.com]
• 9. purdue.edu [purdue.edu]
• 10. Long-chain fatty alcohol quantitation in subfemtomole amounts by gas chromatography-negative ion chemical ionization mass spectrometry. Application to long-chain acyl coenzyme A measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. books.rsc.org [books.rsc.org]
• 12. academic.oup.com [academic.oup.com]
• 13. 1-Heneicosanol [webbook.nist.gov]
• 14. Structural Identification of Organic Compounds: IR Spectroscopy, Mass Spectrometry and NMR Spectroscopy – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 15. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]
• 21. m.youtube.com [m.youtube.com]
• 22. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 23. solubilityofthings.com [solubilityofthings.com]

A Researcher's Guide to Evaluating the Purity of Synthesized Heneicosanol

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical, non-negotiable step in the research and development pipeline. This guide provides a comprehensive comparison of analytical methodologies for evaluating the purity of synthesized 1-heneicosanol (C21H44O), a long-chain fatty alcohol, and contrasts its analysis with other relevant long-chain fatty alcohols. Detailed experimental protocols and data presentation are included to support robust purity assessments.

Introduction to Heneicosanol and the Importance of Purity

1-Heneicosanol is a saturated fatty alcohol with a 21-carbon chain.[1][2] Like other long-chain fatty alcohols, it finds applications in various industrial and research settings, including in the formulation of cosmetics, lubricants, and as a chemical intermediate.[1] For scientific and pharmaceutical applications, the presence of impurities, even in trace amounts, can significantly alter the compound's physical, chemical, and biological properties, potentially leading to misleading experimental results or adverse effects.

Potential impurities in synthesized heneicosanol can arise from several sources, including unreacted starting materials, byproducts from the synthesis process, and degradation products. For instance, the Ziegler process, a common method for synthesizing fatty alcohols, can produce a mixture of even-numbered alcohols.[3] Syntheses originating from natural triglycerides may also result in a mixture of n-alkanols.

This guide focuses on the primary analytical techniques for purity determination: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), often coupled with Mass Spectrometry (MS).

Comparative Analysis of Purity Evaluation Methods

The choice of analytical method for determining the purity of heneicosanol and its alternatives depends on factors such as the expected impurities, the required sensitivity, and the laboratory's capabilities. Below is a comparison of the most common techniques.

Analytical Technique	Principle	Advantages for Heneicosanol Analysis	Disadvantages for Heneicosanol Analysis
Gas Chromatography (GC)	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase.	High resolution for separating homologous series of fatty alcohols. Well-established methods and libraries for compound identification.	Requires derivatization of the polar hydroxyl group to improve volatility and peak shape. High temperatures are needed, which can potentially degrade sensitive compounds.
Gas Chromatography-Mass Spectrometry (GC-MS)	Combines the separation power of GC with the mass analysis capabilities of MS for definitive identification.	Provides structural information, enabling the identification of unknown impurities. The NIST WebBook contains mass spectral data for 1-heneicosanol that can be used as a reference.[4]	Same as GC; derivatization is typically necessary.
High-Performance Liquid Chromatography (HPLC)	Separation of compounds based on their partitioning between a stationary phase and a liquid mobile phase.	Can be performed at room temperature, avoiding thermal degradation. Does not typically require derivatization.	May have lower resolution for separating very similar long-chain fatty alcohols compared to capillary GC. Detection can be challenging as fatty alcohols lack a strong UV chromophore, often necessitating the use of a Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD).
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines the separation of HPLC with the detection power of MS.	Useful for identifying non-volatile or thermally labile impurities.	Can be more complex to develop methods for and may have lower sensitivity for non-ionizable compounds.

Experimental Protocols

Below are detailed methodologies for the key experiments cited in this guide.

Protocol 1: Purity Determination of Heneicosanol by Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

This protocol is a standard method for the analysis of long-chain fatty alcohols.

1. Sample Preparation and Derivatization:

• Standard Preparation: Accurately weigh approximately 10 mg of synthesized heneicosanol and dissolve it in 1 mL of a suitable solvent such as chloroform or hexane.

• Derivatization: To 100 µL of the sample solution, add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Reaction: Cap the vial tightly and heat at 60-70°C for 30 minutes to ensure complete derivatization of the hydroxyl group to a trimethylsilyl (TMS) ether.

• Final Dilution: After cooling to room temperature, dilute the derivatized sample with hexane to a final concentration of approximately 100 µg/mL.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable for separating the TMS-derivatized fatty alcohols.

• Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 280°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 10°C/min to 320°C.

  • Hold: 10 minutes at 320°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 50-600.

3. Data Analysis:

• The purity of the heneicosanol sample is determined by calculating the peak area percentage of the main heneicosanol-TMS peak relative to the total area of all peaks in the chromatogram.

• Identification of the heneicosanol-TMS peak can be confirmed by comparing its mass spectrum with the reference spectrum from the NIST library.

Protocol 2: Purity Determination of Heneicosanol by High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

This protocol is suitable for analyzing heneicosanol without derivatization.

1. Sample Preparation:

• Standard Preparation: Accurately weigh approximately 10 mg of synthesized heneicosanol and dissolve it in 10 mL of a suitable solvent mixture, such as isopropanol/hexane (e.g., 50:50 v/v).

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a Refractive Index Detector (RID).

• Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is commonly used.

• Mobile Phase: An isocratic mobile phase of methanol or acetonitrile at a flow rate of 1.0 mL/min. A gradient elution may be necessary if a wide range of impurities with different polarities is expected.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• RID Conditions:

  • Internal Temperature: 35°C.

3. Data Analysis:

• The purity of the heneicosanol is determined by the area percentage of the heneicosanol peak relative to the total peak area.

• Quantification can be performed using an external standard calibration curve if a reference standard of known purity is available.

Comparison with Alternative Long-Chain Fatty Alcohols

To provide context for the purity of synthesized heneicosanol, it is useful to compare it with other commercially available long-chain fatty alcohols, such as 1-docosanol (C22) and 1-tricosanol (C23). The analytical methods described above are generally applicable to these compounds as well.

Compound	Typical Purity (Commercial)	Key Analytical Considerations
1-Heneicosanol (C21)	≥98% (GC)	Odd-numbered carbon chain may require specific GC temperature programming for optimal separation from even-numbered homologs.
1-Docosanol (C22)	≥98% (GC)[5]	As a common fatty alcohol, well-established GC and HPLC methods are available.[6][7]
1-Tricosanol (C23)	>90.0% (GC)[8][9][10]	Similar to heneicosanol, being an odd-numbered fatty alcohol.

Visualizing the Context: Experimental Workflow and Biological Pathways

To further aid in understanding the evaluation process and the biological relevance of long-chain fatty alcohols, the following diagrams are provided.

Caption: Workflow for Heneicosanol Purity Evaluation.

Caption: Simplified Fatty Alcohol Metabolism Pathway.

Conclusion

The purity of synthesized heneicosanol is paramount for its reliable use in research and development. A combination of chromatographic techniques, particularly GC-MS and HPLC, provides a robust framework for its evaluation. By following detailed experimental protocols and comparing the results with those of similar long-chain fatty alcohols, researchers can confidently assess the purity of their synthesized product. The provided workflows and pathway diagrams offer a visual guide to both the analytical process and the biological context of these important molecules.

References

• 1. 1-Heneicosanol - Wikipedia [en.wikipedia.org]
• 2. Heneicosanol | C21H44O | CID 85014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Fatty alcohol - Wikipedia [en.wikipedia.org]
• 4. 1-Heneicosanol [webbook.nist.gov]
• 5. 1-Docosanol 98 661-19-8 [sigmaaldrich.com]
• 6. caymanchem.com [caymanchem.com]
• 7. 1-Docosanol | 661-19-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. 1-Tricosanol | CymitQuimica [cymitquimica.com]
• 9. chemimpex.com [chemimpex.com]
• 10. 1-Tricosanol | 3133-01-5 | TCI AMERICA [tcichemicals.com]

A Comparative Guide to Heneicosanol Extraction Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various extraction methods for Heneicosanol, a long-chain fatty alcohol with significant interest in pharmaceutical and industrial applications. The following sections detail the efficiency, protocols, and underlying principles of conventional and modern extraction techniques, supported by representative experimental data.

Comparative Analysis of Extraction Yields

The efficiency of an extraction method is a critical factor, directly impacting the economic and environmental viability of isolating Heneicosanol. The following table summarizes representative yields of long-chain fatty alcohols from plant sources using different extraction techniques. While specific data for Heneicosanol is limited in publicly available literature, this data for the broader class of long-chain fatty alcohols provides a valuable benchmark.

Extraction Method	Plant Source	Solvent	Key Parameters	Total Wax Yield (%)	Long-Chain Fatty Alcohol Yield (mg/g of wax)	Purity (% of total extract)	Reference
Soxhlet Extraction	Brassica oleracea (Cabbage) leaves	Chloroform	6 hours	0.2 - 0.5	50 - 100	~5-10%	[1]
Ultrasound-Assisted Extraction (UAE)	Triticum aestivum (Wheat) straw	Hexane:Isopropanol (3:2)	30 min, 40 kHz, 50°C	0.8 - 1.5	80 - 150	~10-15%	[1]
Microwave-Assisted Extraction (MAE)	Saccharum officinarum (Sugarcane) rind	Ethanol	5 min, 800 W, 60°C	1.0 - 2.0	100 - 200	~10-20%	[1]
Supercritical Fluid Extraction (SFE)	Rosmarinus officinalis (Rosemary) leaves	Supercritical CO₂ with 5% Ethanol co-solvent	40 MPa, 50°C	2.0 - 4.0	150 - 250	~15-25%	[1]

Note: The data presented are representative values for long-chain fatty alcohols from various plant matrices and should be considered as a general comparison. Actual yields of Heneicosanol will vary depending on the specific plant source, its pre-treatment, and the precise experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of extraction processes. Below are generalized protocols for the key extraction techniques discussed.

Soxhlet extraction is a conventional and exhaustive method for solid-liquid extraction.

Protocol:

• Sample Preparation: Air-dry and grind the plant material to a fine powder to increase the surface area for extraction.

• Apparatus Setup: Place a known quantity of the powdered plant material (e.g., 20 g) into a cellulose thimble. The thimble is then placed in the Soxhlet extractor.

• Solvent Addition: Fill a round-bottom flask with a suitable solvent (e.g., hexane or chloroform, 250 mL).

• Extraction Process: Heat the solvent to its boiling point. The solvent vapor travels up to the condenser, where it cools and drips onto the sample in the thimble. Once the thimble is full, the solvent, now containing the extracted compounds, siphons back into the round-bottom flask. This cycle is repeated for a set duration (e.g., 6-8 hours).

• Concentration: After extraction, the solvent is evaporated using a rotary evaporator to obtain the crude extract containing Heneicosanol.

UAE utilizes ultrasonic waves to enhance the extraction process by disrupting cell walls and improving solvent penetration.

Protocol:

• Sample Preparation: Mix a known amount of powdered plant material (e.g., 10 g) with a specific volume of solvent (e.g., 100 mL of hexane) in a flask.

• Ultrasonication: Place the flask in an ultrasonic bath or use an ultrasonic probe.

• Parameter Control: Set the desired temperature (e.g., 40°C), sonication frequency (e.g., 40 kHz), and duration (e.g., 30 minutes).

• Separation: After sonication, separate the extract from the solid plant material by filtration or centrifugation.

• Concentration: Evaporate the solvent from the extract to yield the crude product.

MAE employs microwave energy to rapidly heat the solvent and plant material, leading to faster extraction times.

Protocol:

• Sample Preparation: Place a known quantity of the powdered plant material (e.g., 5 g) and a suitable solvent (e.g., 50 mL of ethanol) into a microwave-safe extraction vessel.

• Microwave Irradiation: Place the vessel in a microwave extractor.

• Parameter Control: Set the microwave power (e.g., 500 W), temperature (e.g., 60°C), and extraction time (e.g., 10 minutes).

• Cooling and Filtration: After the extraction, allow the vessel to cool before filtering the extract to remove the solid residue.

• Concentration: Remove the solvent using a rotary evaporator.

SFE is a green extraction technique that uses a supercritical fluid, typically carbon dioxide, as the solvent.

Protocol:

• Sample Preparation: Load the ground plant material into the extraction vessel of the SFE system.

• System Setup: The system consists of a CO₂ tank, a pump to pressurize the CO₂, a co-solvent pump (if used), an extraction vessel with temperature control, and a collection vessel.

• Extraction: Pressurize and heat the CO₂ to its supercritical state (e.g., 40 MPa and 50°C). If a co-solvent like ethanol is used, it is introduced into the supercritical fluid stream.

• Collection: The supercritical fluid containing the extracted Heneicosanol is depressurized in the collection vessel, causing the CO₂ to return to a gaseous state and the extract to precipitate.

• Product Recovery: The collected extract is then ready for analysis.

GC-MS is the standard analytical method for the identification and quantification of Heneicosanol in the obtained extracts.

Protocol:

• Derivatization: Heneicosanol, being a long-chain alcohol, often requires derivatization to increase its volatility for GC analysis. A common method is silylation, where the hydroxyl group is converted to a trimethylsilyl (TMS) ether by reacting the extract with a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• GC-MS Analysis:

  • Injection: Inject a small volume (e.g., 1 µL) of the derivatized extract into the GC inlet.

  • Separation: Use a suitable capillary column (e.g., DB-5ms) to separate the components of the extract based on their boiling points and polarity. A typical temperature program would start at a lower temperature and gradually increase to elute the compounds.

  • Detection: The separated compounds are then introduced into the mass spectrometer, which ionizes them and detects the fragments based on their mass-to-charge ratio.

• Quantification: Heneicosanol is identified by its characteristic retention time and mass spectrum. Quantification is achieved by comparing the peak area of Heneicosanol in the sample to a calibration curve generated from known concentrations of a pure Heneicosanol standard.

Visualizing the Extraction Workflow

The following diagram illustrates a generalized workflow for the extraction and analysis of Heneicosanol from a plant source.

References

• 1. benchchem.com [benchchem.com]

Heneicosanol: A Comparative Analysis of its Potential as a Plant Biomarker

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of heneicosanol as a potential biomarker in specific plant species. It includes an objective analysis of its presence, supporting experimental data, and detailed methodologies for its detection and quantification.

Heneicosanol, a 21-carbon saturated primary fatty alcohol, is a component of the cuticular wax of various plants. Its presence and relative abundance may serve as a chemical marker to distinguish between plant species. This guide explores the current scientific understanding of heneicosanol's distribution and biosynthesis, and evaluates its potential as a specific biomarker.

Data Presentation: Quantitative Analysis of Heneicosanol

While heneicosanol has been identified in several plant species, comprehensive quantitative data directly comparing its concentration across different species is limited in publicly available research. The following table summarizes the known presence of heneicosanol in three commonly studied plants. It is important to note that the absolute and relative amounts of cuticular wax components can vary depending on the plant's developmental stage, environmental conditions, and the specific analytical methods used.

Plant Species	Common Name	Presence of Heneicosanol	Quantitative Data
Solanum lycopersicum	Tomato	Identified as a component of cuticular surface wax.[1]	Specific quantitative data for heneicosanol is not readily available in broad comparative studies. The total wax content and composition of tomato leaves and fruit have been analyzed, but heneicosanol is often one of many components and not individually quantified across different studies.[1]
Brassica rapa subsp. pekinensis	Napa Cabbage	Identified as a constituent of the cuticular wax.	Similar to tomato, while the overall wax composition of Brassica species has been studied, specific quantitative comparisons of heneicosanol content are scarce.
Camellia sinensis	Green Tea	Identified as one of the major long-chain aliphatic alcohols in policosanol fractions of the leaves.[2]	Studies on green tea policosanols have identified heneicosanol, but comparative quantitative data against other plant species is not extensively documented.[2]

Experimental Protocols

The validation of heneicosanol as a biomarker requires precise and reproducible experimental protocols for its extraction and quantification. The primary method for analyzing fatty alcohols from plant cuticular wax is Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 1: Extraction of Cuticular Waxes

This protocol describes a general method for the extraction of surface waxes from plant tissues.

Materials:

• Fresh plant material (e.g., leaves)

• Chloroform or Hexane (analytical grade)

• Glass beakers

• Forceps

• Rotary evaporator or a gentle stream of nitrogen gas

• Internal standard (e.g., n-tetracosane)

• GC-MS vials

Procedure:

• Sample Preparation: Gently clean the surface of the plant material to remove any debris. If calculating the wax density, measure the surface area of the tissue.

• Extraction: Immerse the plant material in chloroform or hexane at room temperature for 30-60 seconds. The immersion time should be minimized to avoid extraction of intracellular lipids.

• Solvent Evaporation: Remove the plant material from the solvent. The solvent, now containing the dissolved cuticular waxes, is evaporated to dryness using a rotary evaporator or a gentle stream of nitrogen.

• Quantification: The dried wax residue is redissolved in a known volume of chloroform or hexane. A known amount of an internal standard (e.g., n-tetracosane) is added to the sample to allow for later quantification.

Protocol 2: Derivatization and GC-MS Analysis

Long-chain fatty alcohols like heneicosanol are not sufficiently volatile for direct GC-MS analysis. A derivatization step is necessary to convert the hydroxyl group into a less polar and more volatile silyl ether.

Materials:

• Dried wax extract from Protocol 1

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)

• Pyridine (anhydrous)

• Heating block or oven

• GC-MS instrument

Procedure:

• Derivatization: To the dried wax extract in a GC vial, add 50 µL of anhydrous pyridine and 50 µL of BSTFA.

• Incubation: Tightly cap the vial and heat at 70°C for 30 minutes to ensure the derivatization reaction is complete.

• GC-MS Analysis: After cooling to room temperature, the sample is injected into the GC-MS.

  • Typical GC Conditions:

    • Column: A non-polar capillary column (e.g., DB-5ms).

    • Injector Temperature: 280°C.

    • Oven Program: Start at a low temperature (e.g., 50°C), hold for 2 minutes, then ramp up to a high temperature (e.g., 310°C) at a rate of 3-20°C per minute, and hold for a final period (e.g., 10 minutes).

    • Carrier Gas: Helium.

  • MS Conditions:

    • Ionization Mode: Electron Impact (EI).

    • Mass Range: Scan a suitable mass range (e.g., m/z 50-600) to detect the characteristic ions of the derivatized heneicosanol and the internal standard.

• Quantification: The amount of heneicosanol is determined by comparing the peak area of its trimethylsilyl (TMS) ether derivative to the peak area of the internal standard.

Biosynthesis of Heneicosanol

Heneicosanol is a very-long-chain fatty alcohol (VLCFA). The biosynthesis of VLCFAs in plants is a multi-step process that occurs in the endoplasmic reticulum.

The general pathway involves the elongation of a fatty acid precursor by a series of four enzymatic reactions, collectively carried out by the fatty acid elongase (FAE) complex. Each cycle adds two carbon atoms to the growing acyl chain. The key enzyme determining the final chain length is the β-ketoacyl-CoA synthase (KCS).

The resulting very-long-chain acyl-CoA is then reduced to a primary alcohol by a Fatty Acyl-CoA Reductase (FAR). Different FAR enzymes exhibit specificity for different chain lengths.

The biosynthesis of odd-chain fatty alcohols like the C21 heneicosanol is less common than that of even-chain alcohols. It is hypothesized to start from an odd-chain fatty acid precursor, which is then elongated and subsequently reduced. The specific enzymes responsible for the synthesis of C21 fatty acids and their reduction to heneicosanol have not yet been fully characterized.

Validation as a Biomarker: Current Status

A reliable biomarker must be consistently present in a specific taxon and ideally absent or present in significantly different amounts in others. While heneicosanol has been identified in the cuticular wax of several plant species, there is currently a lack of comprehensive studies that validate it as a specific biomarker for any particular plant species.

To establish heneicosanol as a robust biomarker, further research is required, including:

• Broad-scale quantitative screening: Analyzing the heneicosanol content across a wide range of related and unrelated plant species to determine its specificity.

• Investigating variability: Assessing how its concentration changes with developmental stage, environmental conditions, and genetic variation within a species.

• Elucidating the specific biosynthetic pathway: Identifying the specific genes and enzymes responsible for producing C21 fatty acids and alcohols would provide a genetic basis for its use as a biomarker.

Visualizations

Caption: Biosynthetic pathway of Heneicosanol.

Caption: Experimental workflow for Heneicosanol analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-Heneicosanol - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Proper Disposal of Heneicosanol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is a critical aspect of maintaining a secure and sustainable research environment. This document provides essential, step-by-step guidance for the proper disposal of Heneicosanol, a long-chain fatty alcohol.

Heneicosanol is not classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is a solid with low volatility that may cause mild irritation upon contact. Adherence to standard laboratory safety protocols is advised when handling this compound.

Heneicosanol Disposal Profile

To facilitate a clear understanding of the key factors influencing its disposal, the following table summarizes the relevant properties of Heneicosanol.

Property	Value	Implications for Disposal
Physical State	Solid (waxy)	Can be handled as a solid waste.
GHS Hazard Classification	Not classified as hazardous	Does not require specialized hazardous waste disposal procedures.
Solubility in Water	Insoluble	Should not be disposed of down the drain.
Environmental Fate	Readily biodegradable	Poses a low risk to the environment if disposed of correctly.

Step-by-Step Disposal Procedure

The proper disposal of Heneicosanol should follow a clear and logical workflow to ensure safety and compliance with institutional and local regulations.

Experimental Protocol: Decontamination of Empty Containers

For containers that have held Heneicosanol, a triple-rinse procedure is recommended to ensure they are free of chemical residue before disposal.

• Select a solvent in which Heneicosanol is soluble (e.g., ethanol, acetone, or another suitable organic solvent).

• Add a small amount of the chosen solvent to the empty container, ensuring the entire inner surface is wetted.

• Securely cap and shake the container for at least 30 seconds.

• Pour the rinsate into a designated container for non-hazardous solid chemical waste.

• Repeat this rinsing process two more times.

• Allow the container to air dry completely in a well-ventilated area, such as a fume hood.

• Once dry, deface the original label on the container to prevent misidentification.

• The clean, dry, and defaced container can now be disposed of in the regular laboratory glass or solid waste stream, in accordance with your institution's policies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Heneicosanol waste.

Heneicosanol Disposal Decision Workflow

By following these procedures, laboratory professionals can ensure the safe and responsible disposal of Heneicosanol, contributing to a culture of safety and environmental stewardship within their institutions. Always consult your institution's specific waste management policies and your local regulations for final guidance.

Personal protective equipment for handling Heneicosanol

Essential Safety and Handling Guide for Heneicosanol

This guide provides crucial safety, operational, and disposal information for researchers, scientists, and drug development professionals handling Heneicosanol. Adherence to these procedures is essential for maintaining a safe laboratory environment.

Heneicosanol is a long-chain fatty alcohol, appearing as a waxy white solid at room temperature.[1][2] While it is not classified as a hazardous substance under GHS or European CLP regulations, it is considered a combustible solid and may cause mild irritation to the skin, eyes, and respiratory tract upon contact or inhalation of dust.[1][3] Therefore, standard laboratory precautions are recommended to ensure safe handling.[1]

Chemical and Physical Properties

A summary of key quantitative data for Heneicosanol is provided below.

Property	Value	Reference
Molecular Formula	C₂₁H₄₄O	[2]
Molecular Weight	~312.6 g/mol	[3]
Appearance	White powder, crystal, or waxy solid	[1][2]
Melting Point	67 - 71 °C	[1][2]
Storage Temperature	2 - 8 °C
Solubility	Practically insoluble in water	[1]
GHS Hazard	Does not meet hazard criteria	[3][4]
Storage Class	11 (Combustible Solids)

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent mild irritation and exposure to dust. The following equipment should be worn at all times when handling Heneicosanol.

Exposure Route	Recommended PPE	Rationale
Inhalation	NIOSH-approved N95 dust mask	To prevent inhalation of fine dust particles which may cause respiratory tract irritation.[1]
Eye/Face	Safety glasses with side shields or goggles	To protect eyes from airborne dust particles.[1]
Skin/Hand	Nitrile or Neoprene gloves	To prevent direct skin contact and potential mild irritation.[5][6]
Body	Standard laboratory coat	To protect clothing and skin from incidental contact with dust.

Operational Plan: Safe Handling Protocol

Follow this step-by-step protocol to ensure the safe handling of Heneicosanol in a laboratory setting.

• Preparation and Engineering Controls :

  • Work in a well-ventilated area. The use of local exhaust ventilation or a chemical fume hood is strongly recommended to minimize dust accumulation in the air.[1]

  • Ensure an emergency eyewash station and safety shower are readily accessible.

  • Clear the workspace of any unnecessary items.

• Donning PPE :

  • Before handling the chemical, put on all required PPE as specified in the table above: a lab coat, safety glasses, gloves, and an N95 dust mask.

• Handling the Chemical :

  • Handle Heneicosanol as a fine powder. Avoid any actions that could generate dust, such as vigorous shaking or scraping.[1]

  • When weighing or transferring the powder, do so carefully and slowly.

  • Keep containers of Heneicosanol closed when not in use to prevent dust from becoming airborne.

• Spill Management :

  • In the event of a small spill, gently sweep up the solid material, avoiding dust creation.

  • Place the spilled material into a designated, sealed container for disposal.

  • Clean the spill area with a wet cloth or paper towel to remove any remaining dust.

• End of Procedure :

  • After handling is complete, wipe down the work surface.

  • Dispose of any contaminated materials (e.g., weigh paper, paper towels) in the appropriate waste container.

  • Remove PPE in the correct order to avoid cross-contamination.

  • Wash hands thoroughly with soap and water.

References

• 1. 1-Heneicosanol - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. Heneicosanol | C21H44O | CID 85014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. heneicosanol, 51227-32-8 [thegoodscentscompany.com]
• 5. ehs.utk.edu [ehs.utk.edu]
• 6. mcrsafety.com [mcrsafety.com]